LY2881835

• CAS: 1292290-38-0

Core Science & Biosynthesis

In-depth Technical Guide: The Mechanism of Action of LY2881835 in Pancreatic Islets

For Researchers, Scientists, and Drug Development Professionals

Introduction

LY2881835 is a potent and selective synthetic agonist for the G protein-coupled receptor 40 (GPR40), also known as the free fatty acid receptor 1 (FFAR1).[1][2] GPR40 is highly expressed in pancreatic islet β-cells and has emerged as a promising therapeutic target for type 2 diabetes due to its role in potentiating glucose-stimulated insulin secretion (GSIS).[3][4] This technical guide provides a comprehensive overview of the mechanism of action of LY2881835 within pancreatic islets, detailing its effects on both insulin and glucagon secretion, the underlying signaling pathways, and the experimental methodologies used to elucidate these functions.

Core Mechanism of Action in Pancreatic β-Cells

LY2881835 enhances insulin secretion from pancreatic β-cells in a glucose-dependent manner.[1] This glucose dependency is a key characteristic, minimizing the risk of hypoglycemia, a common side effect of some other insulin secretagogues. The action of LY2881835 is entirely dependent on the presence of GPR40, as demonstrated by the lack of effect in islets from GPR40 knockout mice.[1]

Signaling Pathway in β-Cells

The primary signaling cascade initiated by the binding of LY2881835 to GPR40 in β-cells is through the Gαq protein subunit.[1] This activation leads to a series of intracellular events:

• Activation of Phospholipase C (PLC): Gαq activation stimulates PLC, which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).

• Intracellular Calcium Mobilization: IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of stored calcium (Ca2+) into the cytoplasm. This leads to a transient increase in intracellular Ca2+ concentration.

• Potentiation of Insulin Exocytosis: The rise in intracellular Ca2+ is a key signal for the fusion of insulin-containing granules with the cell membrane, resulting in the potentiation of glucose-stimulated insulin secretion.

This signaling pathway is visually represented in the following diagram:

GPR40 Signaling Pathway in Pancreatic β-Cells.

Quantitative Data on LY2881835 Activity

The following tables summarize the key quantitative parameters of LY2881835's interaction with GPR40 and its effect on intracellular signaling.

Parameter	Species	Value	Assay	Reference
Binding Affinity (Ki)	Human	4.7 nmol/L	Radioligand Binding Assay	[1]
Functional Potency (EC50)	Human	164 nmol/L	Calcium Flux Assay	[1]
Functional Efficacy	Human	62% (Partial Agonist)	Calcium Flux Assay	[1]
β-Arrestin Recruitment	Human, Mouse, Rat	Full Agonist	β-Arrestin Recruitment Assay	[1]

Effects on Pancreatic α-Cells and Glucagon Secretion

Recent evidence indicates that GPR40 is also expressed in pancreatic α-cells.[5][6] Activation of GPR40 in these cells has been shown to influence glucagon secretion. While the precise signaling cascade in α-cells is still under investigation, it is believed to also involve Gαq-mediated pathways leading to increased intracellular calcium, which is a known trigger for glucagon exocytosis.

The current understanding of the GPR40 signaling pathway in α-cells is depicted below:

GPR40 Signaling in Pancreatic α-Cells.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the mechanism of action of LY2881835 in pancreatic islets.

Static Glucose-Stimulated Insulin Secretion (GSIS) Assay in Isolated Mouse Islets

This protocol is adapted from standard methods for assessing the effect of a GPR40 agonist on insulin secretion from isolated islets.

1. Islet Isolation:

• Pancreatic islets are isolated from mice by collagenase digestion of the pancreas followed by purification using a density gradient.

• Isolated islets are cultured overnight in RPMI-1640 medium supplemented with 10% fetal bovine serum, penicillin, and streptomycin to allow for recovery.

2. GSIS Assay Protocol:

• Prepare Krebs-Ringer Bicarbonate (KRB) buffer containing 0.1% bovine serum albumin (BSA).

• Hand-pick islets of similar size and transfer them into batches of 10 islets per well of a 24-well plate.

• Pre-incubation: Wash the islets twice with KRB containing a low glucose concentration (e.g., 2.8 mM) for 20 minutes each at 37°C to establish a basal insulin secretion rate.

• Stimulation: Replace the pre-incubation buffer with KRB containing:

  • Low glucose (2.8 mM) + vehicle (e.g., DMSO)

  • Low glucose (2.8 mM) + various concentrations of LY2881835

  • High glucose (e.g., 16.7 mM) + vehicle

  • High glucose (16.7 mM) + various concentrations of LY2881835

• Incubate the plates for 1 hour at 37°C.

• Sample Collection and Analysis:

  • Collect the supernatant from each well to measure secreted insulin.

  • Lyse the islets in each well with an acid-ethanol solution to extract the intracellular insulin content.

  • Measure insulin concentrations in the supernatant and the islet lysate using an insulin ELISA kit.

• Data Normalization: Express secreted insulin as a percentage of the total insulin content (secreted + intracellular) for each well to account for variations in islet size and number.

Workflow for the GSIS Assay.

Intracellular Calcium Mobilization Assay in Primary β-Cells

This protocol describes the measurement of changes in intracellular calcium concentration in response to LY2881835 using a fluorescent calcium indicator.

1. Cell Preparation:

• Isolate pancreatic islets as described previously.

• Disperse the islets into single cells using a non-enzymatic dissociation buffer.

• Plate the dispersed islet cells onto black-walled, clear-bottom 96-well plates and culture overnight.

2. Dye Loading:

• Prepare a loading buffer containing a fluorescent calcium indicator dye such as Fura-2 AM. The buffer should also contain probenecid to prevent dye leakage from the cells.

• Remove the culture medium from the cells and add the dye-loading solution.

• Incubate the plate for 60 minutes at 37°C in the dark to allow the dye to enter the cells and be cleaved into its active form.

3. Calcium Measurement:

• Wash the cells with a physiological salt solution (e.g., HBSS) to remove extracellular dye.

• Place the plate in a fluorescence microplate reader equipped with injectors.

• Baseline Measurement: Record the baseline fluorescence for a short period (e.g., 20-30 seconds).

• Compound Injection: Use the plate reader's injectors to add various concentrations of LY2881835 to the wells.

• Post-injection Measurement: Continue to record the fluorescence signal for several minutes to capture the transient increase in intracellular calcium.

• For ratiometric dyes like Fura-2, measure the emission at ~510 nm with excitation alternating between ~340 nm (calcium-bound) and ~380 nm (calcium-free).

4. Data Analysis:

• Calculate the ratio of the fluorescence intensities at the two excitation wavelengths (340/380 nm).

• Plot the change in the fluorescence ratio over time to visualize the calcium transient.

• Determine the peak response for each concentration of LY2881835 and plot a dose-response curve to calculate the EC50.

Workflow for Intracellular Calcium Assay.

Conclusion

LY2881835 is a selective GPR40 agonist that potentiates glucose-stimulated insulin secretion from pancreatic β-cells through a Gαq-mediated signaling pathway that results in the mobilization of intracellular calcium. There is also emerging evidence for a role of GPR40 in modulating glucagon secretion from α-cells. The glucose-dependent nature of its action on insulin release makes LY2881835 and similar GPR40 agonists attractive candidates for the treatment of type 2 diabetes with a potentially low risk of hypoglycemia. Further research into the detailed mechanisms of action, particularly in α-cells, and the long-term effects on islet health will continue to be of high interest to the scientific and drug development communities.

References

• 1. A selective GPR40 (FFAR1) agonist LY2881835 provides immediate and durable glucose control in rodent models of type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A selective GPR40 (FFAR1) agonist LY2881835 provides immediate and durable glucose control in rodent models of type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Discovery, Preclinical, and Early Clinical Development of Potent and Selective GPR40 Agonists for the Treatment of Type 2 Diabetes Mellitus (LY2881835, LY2922083, and LY2922470) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. GPR40 is expressed in glucagon producing cells and affects glucagon secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

GPR40 Activation by LY2881835: An In Vitro Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro activation of the G protein-coupled receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1), by the selective agonist LY2881835. This document outlines the key signaling pathways, detailed experimental protocols for assessing receptor activation, and a summary of the quantitative pharmacology of LY2881835.

Introduction

GPR40 is a G protein-coupled receptor that is highly expressed in pancreatic β-cells and plays a crucial role in glucose-stimulated insulin secretion (GSIS) in response to medium and long-chain fatty acids.[1][2][3] This glucose-dependent mechanism of action makes GPR40 an attractive therapeutic target for the treatment of type 2 diabetes mellitus, as it offers the potential for potent glucose-lowering effects with a reduced risk of hypoglycemia.[1][4] LY2881835 is a potent and selective synthetic agonist developed for GPR40, demonstrating efficacy in preclinical models of type 2 diabetes.[1][5] This guide focuses on the in vitro characterization of LY2881835's interaction with GPR40.

GPR40 Signaling Pathways

GPR40 is predominantly coupled to the Gαq subunit of heterotrimeric G proteins.[1][2] Upon agonist binding, Gαq activates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[4][6] IP3 binds to its receptor on the endoplasmic reticulum, leading to the release of stored intracellular calcium (Ca2+), a key second messenger in insulin secretion.[6][7]

In addition to the canonical Gαq pathway, GPR40 activation can also lead to the recruitment of β-arrestin.[1][2] This pathway can mediate distinct downstream signaling events and is considered a more accurate predictor of in vivo efficacy for some GPR40 agonists.[1] Furthermore, certain synthetic agonists have been shown to induce GPR40 signaling through the Gαs subunit, leading to the production of cyclic AMP (cAMP), though this is not the primary pathway for LY2881835.[8][9]

GPR40 Signaling Pathways Activated by LY2881835.

Quantitative Pharmacology of LY2881835

The in vitro activity of LY2881835 has been characterized across different species and assay formats. The following tables summarize the key quantitative data for its binding affinity and functional potency.

Binding Affinity
Parameter	Value (nmol/L)
hGPR40 Ki ± SEM	Not explicitly stated in provided text

Functional Activity (Calcium Flux)
Species	EC50 ± SEM (nmol/L)	Max Efficacy
Human (hGPR40)	9.1	Partial Agonist
Mouse (mGPR40)	Not explicitly stated	Not explicitly stated
Rat (rGPR40)	Not explicitly stated	Not explicitly stated

Functional Activity (β-Arrestin Recruitment)
Species	EC50 ± SEM (nmol/L)	Max Efficacy
Human (hGPR40)	Potent	Full Agonist
Mouse (mGPR40)	Potent	Full Agonist
Rat (rGPR40)	Potent	Full Agonist

Data compiled from multiple sources.[1][10]

Experimental Protocols

Detailed methodologies for the key in vitro experiments used to characterize LY2881835 are provided below.

Calcium Mobilization Assay

This assay measures the increase in intracellular calcium concentration following GPR40 activation.

1. Cell Culture and Plating:

• Use HEK293 or CHO-K1 cells stably expressing the GPR40 receptor of the desired species (human, mouse, or rat).[7]

• Culture cells in appropriate media (e.g., DMEM or Ham's F-12) supplemented with 10% FBS, antibiotics, and a selection agent (e.g., G418).[7]

• Seed cells into black-walled, clear-bottom 96-well or 384-well plates at a density that will result in a confluent monolayer on the day of the assay.[7]

• Incubate overnight at 37°C in a humidified 5% CO2 incubator.[7]

2. Dye Loading:

• Prepare a loading buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Calcium-5) and an anion transport inhibitor like probenecid to prevent dye leakage.[7]

• Aspirate the culture medium from the cell plate and add the dye-loading solution to each well.

• Incubate the plate for approximately 60 minutes at 37°C in the dark.[7]

3. Compound Preparation and Addition:

• Prepare serial dilutions of LY2881835 and control compounds in an appropriate assay buffer (e.g., HBSS with 20 mM HEPES).[7]

• The final concentration of the vehicle (e.g., DMSO) should be kept low (typically <0.5%) to avoid cellular toxicity.[7]

4. Signal Detection:

• Place the dye-loaded cell plate into a fluorescence imaging plate reader (FLIPR) or a similar instrument capable of kinetic reading.[1]

• Record baseline fluorescence, then add the compound dilutions to the wells.

• Immediately measure the change in fluorescence over time, which corresponds to the increase in intracellular calcium.[10]

5. Data Analysis:

• The increase in fluorescence is used to calculate the response over baseline.

• Plot the response against the compound concentration and fit the data to a four-parameter logistic equation to determine the EC50 and maximum response.

Workflow for the Calcium Mobilization Assay.

β-Arrestin Recruitment Assay

This assay quantifies the recruitment of β-arrestin to the activated GPR40 receptor.

1. Cell Culture and Plating:

• Utilize a cell line engineered for β-arrestin recruitment assays, such as the DiscoveRx PathHunter cell line, which co-expresses GPR40 fused to a β-galactosidase (β-gal) enzyme fragment and β-arrestin fused to the complementing fragment.[1]

• Plate the cells in 384-well plates in a low-serum medium and incubate overnight.[1]

2. Compound Preparation and Incubation:

• Prepare serial dilutions of LY2881835 in the appropriate culture medium.

• Add the compound dilutions to the cells and incubate for a defined period (e.g., 90-180 minutes) to allow for receptor activation and β-arrestin recruitment.

3. Signal Detection:

• Add the detection reagents from the assay kit (e.g., DiscoveRx PathHunter detection kit), which contain a chemiluminescent substrate for the complemented β-gal enzyme.[1]

• Incubate for approximately 60 minutes to allow the enzymatic reaction to proceed.

• Measure the chemiluminescent signal using a plate reader.

4. Data Analysis:

• The intensity of the chemiluminescent signal is directly proportional to the extent of β-arrestin recruitment.

• Plot the signal against the compound concentration and fit the data to a sigmoidal dose-response curve to calculate the EC50 and maximum efficacy.

References

• 1. A selective GPR40 (FFAR1) agonist LY2881835 provides immediate and durable glucose control in rodent models of type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. spandidos-publications.com [spandidos-publications.com]
• 4. What are GPR40 agonists and how do they work? [synapse.patsnap.com]
• 5. A selective GPR40 (FFAR1) agonist LY2881835 provides immediate and durable glucose control in rodent models of type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. GPR40 - Proteopedia, life in 3D [proteopedia.org]
• 7. benchchem.com [benchchem.com]
• 8. GPR40 (FFAR1) – Combined Gs and Gq signaling in vitro is associated with robust incretin secretagogue action ex vivo and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. medchemexpress.com [medchemexpress.com]

The Discovery and Preclinical Development of LY2881835: A Selective GPR40 Agonist for Type 2 Diabetes Mellitus

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Abstract

LY2881835 is a potent and selective agonist of the G protein-coupled receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1). This document provides a comprehensive technical overview of the discovery, mechanism of action, and preclinical development of LY2881835 as a potential therapeutic agent for Type 2 Diabetes Mellitus (T2DM). It details the pharmacological properties, key preclinical findings, and experimental methodologies employed in its evaluation. While showing promise in preclinical models, the clinical development of GPR40 agonists has faced challenges, and the focus for this class of molecules has largely shifted to other compounds.

Introduction

Type 2 Diabetes Mellitus is a metabolic disorder characterized by hyperglycemia resulting from insulin resistance and relative insulin deficiency. GPR40 has emerged as an attractive therapeutic target for T2DM because its activation by fatty acids potentiates glucose-stimulated insulin secretion (GSIS) from pancreatic β-cells.[1][2][3] This glucose-dependent mechanism of action offers a potential advantage over other secretagogues by minimizing the risk of hypoglycemia.[1] LY2881835 was identified as a novel, structurally distinct GPR40 agonist through hypothesis-driven structural modifications of endogenous free fatty acids, with a focus on reducing lipophilicity and breaking planarity.[2][4]

Mechanism of Action: GPR40 Signaling Pathway

LY2881835 exerts its effects by binding to and activating GPR40, which is predominantly coupled to the Gαq subunit of the G protein complex.[4] This initiates a signaling cascade that ultimately leads to the potentiation of insulin secretion in the presence of elevated glucose levels.[1][4]

Figure 1: GPR40 Signaling Pathway for Insulin Secretion.

Activation of Gαq by the LY2881835-GPR40 complex stimulates phospholipase C (PLC).[4] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, leading to the mobilization of intracellular calcium stores.[4] Both the increase in cytosolic calcium and the activation of protein kinase C (PKC) by DAG are key downstream events that enhance the exocytosis of insulin-containing granules.[4]

Preclinical Pharmacology: Data Summary

The preclinical evaluation of LY2881835 demonstrated its potency, selectivity, and efficacy in various in vitro and in vivo models.

In Vitro Activity

The in vitro pharmacological profile of LY2881835 was characterized using binding and functional assays.

Assay Type	Species	Parameter	Value	Reference
Binding Affinity	Human	Ki	4.7 nmol/L	[4]
Calcium Flux (FLIPR)	Human	EC50	164 nmol/L	[4]
β-Arrestin Recruitment	Human	Agonist Activity	Full Agonist	[4]
β-Arrestin Recruitment	Mouse	Agonist Activity	Full Agonist	[4]
β-Arrestin Recruitment	Rat	Agonist Activity	Full Agonist	[4]

Table 1: In Vitro Pharmacological Profile of LY2881835.

LY2881835 exhibited high binding affinity for human GPR40.[4] Interestingly, it acted as a partial agonist in the calcium flux assay but as a full agonist in β-arrestin recruitment assays, suggesting potential for biased agonism.[4] The compound demonstrated a high degree of selectivity for GPR40 over other related receptors such as GPR43, GPR120, GPR119, and TGR5, as well as peroxisome proliferator-activated receptors (PPARs).[4]

Ex Vivo and In Vivo Efficacy in Rodent Models

The glucose-lowering effects of LY2881835 were assessed in various rodent models of T2DM.

Model	Species	Treatment	Key Findings	Reference
Primary Islets	Mouse (WT)	LY2881835 (in 11.2 mmol/L glucose)	Significant increase in insulin secretion	[4]
Primary Islets	Mouse (GPR40 KO)	LY2881835 (in 11.2 mmol/L glucose)	No enhancement of insulin secretion	[4]
Normal ICR Mice	Mouse	0.3, 1, 3, 10 mg/kg (oral)	Dose-dependent enhancement of insulin secretion during IPGTT	[4]
Diet-Induced Obese (DIO) Mice	Mouse	10 mg/kg/day for 15 days (oral)	Persistent glucose lowering during OGTT	[4]
Fatty Zucker Rats	Rat	Not specified	Not specified	[4]
STZ-Treated Mice	Mouse	Not specified	Improved glucose tolerance	[4]

Table 2: Summary of Preclinical Efficacy of LY2881835.

LY2881835 stimulated glucose-dependent insulin secretion in isolated mouse islets, an effect that was absent in islets from GPR40 knockout mice, confirming its on-target mechanism.[4] In vivo, oral administration of LY2881835 led to a dose-dependent increase in insulin secretion and improved glucose tolerance in normal mice.[4] Importantly, the anti-diabetic activity of LY2881835 was durable, with persistent efficacy observed after chronic dosing in a diet-induced obese mouse model of early-stage T2DM.[4] Efficacy was also demonstrated in a streptozotocin (STZ)-treated mouse model, representing a later stage of the disease with reduced β-cell function.[4]

Experimental Protocols

In Vitro Assays

The calcium flux assay was performed using HEK293 cells overexpressing GPR40. The assay measures the transient increase in intracellular calcium concentration upon agonist stimulation.

Figure 2: General Workflow for Calcium Flux Assay.

• Cell Culture: HEK293 cells stably expressing human GPR40 are cultured under standard conditions.

• Plating: Cells are seeded into 96- or 384-well microplates and allowed to adhere overnight.

• Dye Loading: The culture medium is replaced with a buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM). Cells are incubated to allow for dye uptake.

• Compound Addition: LY2881835, at various concentrations, is added to the wells.

• Signal Detection: The fluorescence intensity is measured immediately and kinetically over a short period (e.g., 3 minutes) using a Fluorometric Imaging Plate Reader (FLIPR).

• Data Analysis: The increase in fluorescence, corresponding to the rise in intracellular calcium, is plotted against the compound concentration to determine the EC50 value.

This assay measures the recruitment of β-arrestin to the activated GPR40 receptor, a key event in receptor desensitization and an alternative signaling pathway.

• Cell Line: A cell line co-expressing GPR40 and a β-arrestin fusion protein (e.g., β-arrestin-enzyme fragment) is used.

• Plating and Incubation: Cells are plated in microplates and incubated.

• Compound Treatment: LY2881835 is added to the wells, and the plates are incubated for a longer duration (e.g., 90 minutes) compared to the calcium flux assay.

• Signal Detection: A substrate for the enzyme in the fusion protein is added, and the resulting signal (e.g., chemiluminescence) is measured. The signal intensity is proportional to the extent of β-arrestin recruitment.

• Data Analysis: The signal is plotted against the compound concentration to determine agonist activity.

In Vivo Studies: Oral Glucose Tolerance Test (OGTT) in Mice

The OGTT is a standard procedure to assess glucose metabolism in vivo.

• Animal Acclimatization: Mice are acclimatized to the housing conditions for at least one week.

• Fasting: Animals are fasted overnight (typically 16-18 hours) with free access to water.

• Baseline Blood Glucose: A baseline blood sample is collected (e.g., from the tail vein) to measure fasting glucose levels.

• Compound Administration: LY2881835 or vehicle is administered orally via gavage.

• Glucose Challenge: After a specific time post-compound administration (e.g., 60 minutes), a bolus of glucose (e.g., 2 g/kg body weight) is administered orally.

• Blood Glucose Monitoring: Blood glucose levels are measured at various time points after the glucose challenge (e.g., 15, 30, 60, and 120 minutes).

• Data Analysis: The blood glucose concentration over time is plotted, and the area under the curve (AUC) is calculated to assess glucose tolerance.

Clinical Development and Future Perspectives

While LY2881835 demonstrated a promising preclinical profile, the clinical development of GPR40 agonists as a class has been challenging. A notable example is TAK-875, which was discontinued in late-stage clinical trials due to concerns about liver toxicity. The clinical development of LY2881835 appears to have been limited, with the focus of its developer, Eli Lilly, shifting to other GPR40 agonists such as LY2922470.[1][3] A clinical study with LY2922470 in subjects with T2DM provided proof-of-concept for this class of compounds as a potential glucose-lowering therapy.[1]

The experiences with GPR40 agonists highlight the complexities of translating preclinical efficacy into clinical success. Issues such as species differences in metabolism and off-target effects remain significant hurdles in drug development.

Conclusion

LY2881835 is a selective and potent GPR40 agonist that effectively improves glucose control in preclinical models of Type 2 Diabetes Mellitus through a glucose-dependent mechanism of insulin secretion. The comprehensive preclinical data underscore the therapeutic potential of targeting GPR40. However, the broader challenges faced by this drug class in clinical development have tempered initial enthusiasm. The story of LY2881835 and related compounds provides valuable insights for researchers and professionals in the field of diabetes drug discovery, emphasizing the critical need to thoroughly investigate long-term safety and potential off-target effects in the progression from bench to bedside.

References

• 1. researchgate.net [researchgate.net]
• 2. A selective GPR40 (FFAR1) agonist LY2881835 provides immediate and durable glucose control in rodent models of type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Discovery, Preclinical, and Early Clinical Development of Potent and Selective GPR40 Agonists for the Treatment of Type 2 Diabetes Mellitus (LY2881835, LY2922083, and LY2922470). | Semantic Scholar [semanticscholar.org]
• 4. pubs.acs.org [pubs.acs.org]

An In-depth Pharmacological Profile of the GPR40 Agonist LY2881835

This technical guide provides a comprehensive overview of the pharmacological properties of LY2881835, a selective and potent agonist for the G protein-coupled receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1). LY2881835 was developed as a potential therapeutic agent for type 2 diabetes mellitus (T2DM) due to its ability to stimulate glucose-dependent insulin secretion.[1][2] This document details its in vitro and in vivo characteristics, the experimental protocols used for its evaluation, and the signaling pathways it modulates.

Quantitative Pharmacological Data

The pharmacological activity of LY2881835 has been characterized through a variety of in vitro assays, revealing its potency and signaling profile across different species.

Table 1: In Vitro Activity of LY2881835

Assay Type	Species	Receptor	Parameter	Value	Efficacy
Radioligand Binding	Human	hGPR40	Ki	4.7 nmol/L	N/A
Calcium Flux (FLIPR)	Human	hGPR40	EC50	164 nmol/L	62% (Partial Agonist)
β-Arrestin Recruitment	Human	hGPR40	EC50	Potent	Full Agonist
β-Arrestin Recruitment	Mouse	mGPR40	EC50	Potent	Full Agonist
β-Arrestin Recruitment	Rat	rGPR40	EC50	Potent	Full Agonist

| IP-1 Accumulation | Human | hGPR40 | EC50 | ~1 nmol/L | Potent Agonist |

Data sourced from multiple preclinical studies.[1][3]

Mechanism of Action and Signaling Pathways

GPR40 is a G protein-coupled receptor highly expressed in pancreatic β-cells.[3][4] Its activation by agonists like LY2881835 leads to the potentiation of insulin secretion in a glucose-dependent manner.[1][2] This glucose dependency is a key therapeutic advantage, as it minimizes the risk of hypoglycemia.[3][5] LY2881835 engages multiple intracellular signaling cascades.

• Gq-Protein Pathway: The canonical signaling pathway for GPR40 involves coupling to the Gαq subunit.[6][7] Activation triggers phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[5][7] IP3 stimulates the release of calcium (Ca²⁺) from the endoplasmic reticulum, and the subsequent increase in intracellular Ca²⁺ is a critical step in promoting insulin granule exocytosis.[5][7]

• β-Arrestin Pathway: Research revealed that the in vitro activity in calcium flux assays did not always correlate with in vivo glucose-lowering effects.[1] Further investigation showed that LY2881835 is a potent, full agonist in β-arrestin recruitment assays, and this activity was found to be a more accurate predictor of in vivo efficacy.[1][3] This suggests that GPR40 can signal through both G-protein dependent and independent pathways, a phenomenon known as biased agonism.[3][8]

Below is a diagram illustrating the primary signaling pathways activated by LY2881835.

GPR40 signaling pathways activated by LY2881835.

Experimental Protocols

The pharmacological profile of LY2881835 was established using a series of standardized in vitro, ex vivo, and in vivo experiments.

• Objective: To determine the binding affinity (Ki) of LY2881835 for the human GPR40 receptor.

• Methodology:

  • Membrane Preparation: Crude cell surface membranes were prepared from HEK293 cells stably overexpressing full-length recombinant human GPR40 cDNA.[1]

  • Competitive Binding: A competitive inhibition assay was performed using a radiolabeled GPR40 ligand.[3]

  • Incubation: Membranes were incubated with the radioligand and varying concentrations of LY2881835.

  • Detection: The amount of bound radioligand was measured, and the data were used to calculate the concentration of LY2881835 that inhibits 50% of specific binding (IC50).

  • Calculation: The Ki value was calculated from the IC50 using the Cheng-Prusoff equation.

• Objective: To measure the functional potency of LY2881835 in activating the Gq pathway by detecting changes in intracellular calcium.

• Methodology:

  • Cell Culture: HEK293 cells expressing hGPR40 were plated and loaded with a calcium-sensitive fluorescent dye.

  • Compound Addition: LY2881835 at various concentrations was added to the cells.

  • Measurement: A Fluorescence Imaging Plate Reader (FLIPR) was used to monitor the change in fluorescence intensity over time, which corresponds to the increase in intracellular calcium.[1]

  • Analysis: Dose-response curves were generated to determine the EC50 and maximal efficacy.

• Objective: To assess the ability of LY2881835 to induce GPR40 signaling through the β-arrestin pathway.

• Methodology:

  • Assay Principle: This assay typically uses an enzyme-fragment complementation or similar technology where GPR40 is fused to one part of a reporter enzyme and β-arrestin to the other.

  • Cell Treatment: Cells co-expressing the fusion proteins were treated with varying concentrations of LY2881835.

  • Signal Generation: Agonist-induced recruitment of β-arrestin to the receptor brings the enzyme fragments together, generating a detectable signal (e.g., luminescence).[3]

  • Analysis: Potency (EC50) and efficacy were determined from dose-response curves.[1][3]

• Objective: To confirm that LY2881835 stimulates insulin secretion in a glucose-dependent and GPR40-specific manner.

• Methodology:

  • Islet Isolation: Pancreatic islets were isolated from wild-type (WT) and GPR40 knockout (KO) mice.[1]

  • Incubation Conditions: Islets were incubated with LY2881835 in the presence of either low (e.g., 2.8 mmol/L) or high (e.g., 11.2 mmol/L) glucose concentrations.[1]

  • Measurement: Insulin concentration in the supernatant was measured using an ELISA or similar immunoassay.

  • Analysis: The results demonstrated that LY2881835 significantly increased insulin secretion only in WT islets and only under high glucose conditions.[1]

• Objective: To evaluate the in vivo efficacy of LY2881835 in improving glucose tolerance in rodent models of T2DM.

• Methodology:

  • Animal Models: Studies were conducted in normal lean mice, diet-induced obese (DIO) mice, and Zucker fa/fa rats.[1][2]

  • Compound Administration: Animals were fasted, and LY2881835 was administered orally at various doses (e.g., 0.3 to 30 mg/kg).[1]

  • Glucose Challenge: After a set period (e.g., 60 minutes), a glucose solution was administered orally.[1]

  • Blood Sampling: Blood glucose levels were measured at multiple time points after the glucose challenge.

  • Analysis: The area under the curve (AUC) for glucose was calculated to quantify the improvement in glucose disposal. Results showed a dose-dependent reduction in glucose levels in WT mice but not in GPR40 KO mice, confirming the GPR40-dependent mechanism in vivo.[1]

The general workflow for preclinical evaluation is depicted below.

Preclinical evaluation workflow for a GPR40 agonist.

In Vivo Efficacy

LY2881835 demonstrated robust and durable glucose-lowering effects in multiple preclinical models of T2DM.

• Acute Administration: A single oral dose of LY2881835 significantly improved glucose tolerance during an OGTT in normal and DIO mice.[1] This effect was shown to be GPR40-specific, as it was absent in GPR40 knockout mice.[1]

• Chronic Administration: Daily oral administration of LY2881835 for 14 or 21 days provided sustained glucose control in DIO mice and Zucker fa/fa rats.[1][2] In a model of late-stage T2DM (streptozotocin-treated DIO mice), LY2881835 also significantly reduced glucose levels, demonstrating efficacy even with reduced pancreatic insulin content.[1][2]

• Insulin and GLP-1 Secretion: In addition to stimulating insulin, LY2881835 was also shown to increase the secretion of glucagon-like peptide-1 (GLP-1), an incretin hormone that further contributes to glycemic control.[3][9][10]

Conclusion

LY2881835 is a potent and selective GPR40 agonist characterized by a dual signaling mechanism involving both Gq-protein and β-arrestin pathways.[1][3] Its pharmacological profile, defined by high binding affinity and robust functional activity, translates to significant in vivo efficacy. The compound effectively stimulates glucose-dependent insulin and GLP-1 secretion, leading to immediate and durable glucose control in various rodent models of type 2 diabetes.[1][2][9] The detailed experimental evaluation confirms its GPR40-specific mechanism of action, highlighting its potential as a therapeutic agent for T2DM.[1]

References

• 1. A selective GPR40 (FFAR1) agonist LY2881835 provides immediate and durable glucose control in rodent models of type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A selective GPR40 (FFAR1) agonist LY2881835 provides immediate and durable glucose control in rodent models of type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. The Discovery, Preclinical, and Early Clinical Development of Potent and Selective GPR40 Agonists for the Treatment of Type 2 Diabetes Mellitus (LY2881835, LY2922083, and LY2922470) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. What are GPR40 agonists and how do they work? [synapse.patsnap.com]
• 6. researchgate.net [researchgate.net]
• 7. GPR40 - Proteopedia, life in 3D [proteopedia.org]
• 8. GPR40 (FFAR1) – Combined Gs and Gq signaling in vitro is associated with robust incretin secretagogue action ex vivo and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. medchemexpress.com [medchemexpress.com]

LY2881835 binding affinity and selectivity for FFAR1

An In-depth Technical Guide on the Binding Affinity and Selectivity of LY2881835 for FFAR1

Introduction

Free Fatty Acid Receptor 1 (FFAR1), also known as G-protein coupled receptor 40 (GPR40), is a promising therapeutic target for type 2 diabetes (T2D).[1][2] It is highly expressed in pancreatic β-cells and enteroendocrine cells, where it responds to medium and long-chain fatty acids to amplify glucose-stimulated insulin secretion (GSIS) and promote the release of incretin hormones like GLP-1.[1][3][4] This glucose-dependent mechanism of action makes FFAR1 agonists attractive as they pose a lower risk of hypoglycemia.[4]

LY2881835 is a potent and selective synthetic agonist for FFAR1.[5][6] This document provides a comprehensive technical overview of its binding characteristics, selectivity profile, and the experimental methodologies used for its characterization. It is intended for researchers, scientists, and professionals in the field of drug development.

Data Presentation: Binding Affinity and Functional Potency

The pharmacological profile of LY2881835 has been characterized through a series of in vitro assays to determine its binding affinity, functional potency, and efficacy at the human FFAR1 receptor. The quantitative data are summarized below.

Parameter	Assay Type	Species	Value	Efficacy	Reference
Binding Affinity (Ki)	Radioligand Binding	Human	4.7 nmol/L	N/A	[5]
Functional Potency (EC50)	Calcium Flux (FLIPR)	Human	164 nmol/L	62% (Partial Agonist)	[5]
Functional Potency	β-Arrestin Recruitment	Human, Mouse, Rat	Potent	Full Agonist	[5]

Table 1: Quantitative analysis of LY2881835 interaction with FFAR1.

Selectivity Profile

A critical aspect of drug development is ensuring target selectivity to minimize off-target effects. LY2881835 has demonstrated a high degree of selectivity for FFAR1.

• Against Related Receptors : It shows high selectivity against other closely related free fatty acid receptors (GPR43, GPR120, GPR119), the bile acid receptor (TGR5), and peroxisome proliferator-activated receptors (PPARα, β/δ, and γ).[5]

• Broad Panel Screening : When evaluated in a broad range of assays covering other G-protein-coupled receptors (GPCRs) and enzyme targets, no positive signals were detected in any system that did not express FFAR1, confirming its high specificity.[5]

Signaling and Experimental Protocols

FFAR1 Signaling Pathway

Upon activation by an agonist such as LY2881835, FFAR1 initiates a signaling cascade primarily through the Gαq protein and subsequent β-arrestin recruitment.[3] This leads to the activation of Phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium (Ca2+) from the endoplasmic reticulum, and DAG activates Protein Kinase C (PKC). This cascade ultimately enhances the exocytosis of insulin-containing granules in a glucose-dependent manner.[3]

Caption: FFAR1 signaling cascade initiated by an agonist.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The protocols for the key assays used to characterize LY2881835 are outlined below.

1. In Vitro FFAR1 Receptor Binding Assay (Competitive Radioligand Binding)

This assay quantifies the affinity (Ki) of a test compound by measuring its ability to displace a radiolabeled ligand from the receptor.

• Membrane Preparation : Crude cell surface membranes are prepared from Human Embryonic Kidney 293 (HEK293) cells stably transfected with the full-length recombinant human FFAR1 cDNA.[5][7] This is achieved through differential centrifugation.[5] The final membrane pellet is resuspended, and protein content is determined.[8]

• Assay Procedure :

  • The assay is conducted in 96-well plates.[8]

  • Each well contains the prepared cell membranes, a fixed concentration of a suitable radioligand (e.g., [3H]-labeled compound), and varying concentrations of the unlabeled test compound (LY2881835).[7][9]

  • The plate is incubated to allow the binding to reach equilibrium.[8]

  • The reaction is terminated by rapid vacuum filtration through glass fiber filters, which separates the membrane-bound radioligand from the unbound radioligand.[8][10]

  • The filters are washed with ice-cold buffer to remove non-specific binding.[10]

• Data Analysis :

  • The radioactivity retained on the filters is measured using a scintillation counter.[8]

  • A competition curve is generated by plotting the percentage of specific binding against the concentration of the test compound.

  • The IC50 value (the concentration of test compound that inhibits 50% of specific radioligand binding) is determined from the curve.

  • The Ki value is calculated from the IC50 using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where [L] is the radioligand concentration and Kd is its dissociation constant.[10]

Caption: Workflow for a competitive radioligand binding assay.

2. Calcium Flux (FLIPR) Assay

This functional assay measures the ability of a compound to stimulate Gαq-mediated signaling by detecting changes in intracellular calcium concentration.

• Cell Plating : CHO-K1 cells stably expressing human FFAR1 are plated in 384-well plates and incubated overnight.[11]

• Dye Loading : The cell culture media is replaced with an assay buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-6). The cells are incubated to allow for dye loading.[11]

• Compound Addition & Measurement : The plate is placed in a Fluorometric Imaging Plate Reader (FLIPR). The test compound (LY2881835) is added, and the instrument monitors the change in fluorescence intensity over time, which corresponds to the mobilization of intracellular calcium.[5]

• Data Analysis : The increase in fluorescence is used to generate a concentration-response curve, from which the EC50 (potency) and maximal response (efficacy) are determined.

3. β-Arrestin Recruitment Assay

For FFAR1 agonists, β-arrestin recruitment has been identified as a more accurate predictor of in vivo efficacy than calcium flux.[5] This assay measures the translocation of β-arrestin to the activated receptor.

• Assay Principle : This assay typically uses a technology like Bioluminescence Resonance Energy Transfer (BRET) or an enzyme fragment complementation system in cells co-expressing FFAR1 and a tagged β-arrestin.

• Procedure : Cells are incubated with varying concentrations of the test compound.

• Measurement : Upon receptor activation by the agonist, β-arrestin is recruited to the receptor, bringing the reporter components into proximity and generating a measurable signal (e.g., light emission).

• Data Analysis : A concentration-response curve is generated to determine the EC50 and efficacy of the compound for promoting β-arrestin recruitment. LY2881835 was found to be a potent full agonist in this assay format for human, mouse, and rat FFAR1.[5]

Conclusion

LY2881835 is a highly potent and selective FFAR1 agonist. Its binding affinity in the low nanomolar range (Ki = 4.7 nmol/L) is complemented by its robust functional activity as a full agonist in β-arrestin recruitment assays, a key predictor of in vivo efficacy.[5] The compound's high selectivity against other metabolic receptors minimizes the potential for off-target effects. The detailed experimental protocols and pathway diagrams provided in this guide offer a comprehensive technical foundation for understanding the pharmacological characterization of this important therapeutic candidate.

References

• 1. The Discovery, Preclinical, and Early Clinical Development of Potent and Selective GPR40 Agonists for the Treatment of Type 2 Diabetes Mellitus (LY2881835, LY2922083, and LY2922470) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Free fatty acid receptor 1 (GPR40) agonists containing spirocyclic periphery inspired by LY2881835 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Molecular mechanism of fatty acid activation of FFAR1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent Developments in Drug Design of Oral Synthetic Free Fatty Acid Receptor 1 Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A selective GPR40 (FFAR1) agonist LY2881835 provides immediate and durable glucose control in rodent models of type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A selective GPR40 (FFAR1) agonist LY2881835 provides immediate and durable glucose control in rodent models of type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. giffordbioscience.com [giffordbioscience.com]
• 9. giffordbioscience.com [giffordbioscience.com]
• 10. benchchem.com [benchchem.com]
• 11. A FFAR1 full agonist restores islet function in models of impaired glucose-stimulated insulin secretion and diabetic non-human primates - PMC [pmc.ncbi.nlm.nih.gov]

In Vivo Effects of the GPR40 Agonist LY2881835 on Glucose Homeostasis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vivo effects of LY2881835, a selective G protein-coupled receptor 40 (GPR40) agonist, on glucose homeostasis. The information is compiled from preclinical studies and is intended to serve as a comprehensive resource for researchers in the field of diabetes and metabolic diseases.

Core Mechanism of Action: GPR40 Agonism

LY2881835 functions as a potent agonist for GPR40 (also known as Free Fatty Acid Receptor 1, FFAR1), a receptor predominantly expressed on pancreatic β-cells.[1] The activation of GPR40 by LY2881835 in the presence of elevated glucose levels stimulates a signaling cascade that results in the potentiation of glucose-stimulated insulin secretion (GSIS). This glucose-dependent mechanism of action is a key characteristic of GPR40 agonists, suggesting a lower risk of hypoglycemia compared to other insulin secretagogues.[1]

Signaling Pathway of LY2881835-Mediated Insulin Secretion

The binding of LY2881835 to GPR40 on pancreatic β-cells initiates a signal transduction cascade primarily through the Gαq protein subunit. This leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of stored calcium (Ca2+) into the cytoplasm. The resulting increase in intracellular Ca2+ concentration is a critical step in the fusion of insulin-containing granules with the cell membrane and the subsequent secretion of insulin.

Caption: GPR40 signaling cascade initiated by LY2881835.

Quantitative In Vivo Efficacy Data

The following tables summarize the quantitative data from key in vivo studies investigating the effects of LY2881835 on glucose and insulin regulation in various rodent models of type 2 diabetes.

Table 1: Effect of LY2881835 on Insulin Secretion in Normal ICR Mice

This study assessed the dose-dependent effect of a single oral administration of LY2881835 on insulin secretion during an intraperitoneal glucose tolerance test (IPGTT).[1]

Treatment Group	Dose (mg/kg)	Insulin AUC (0-15 min)	Fold Change vs. Vehicle	p-value vs. Vehicle
Vehicle	-	~100	1.0	-
LY2881835	0.3	~120	1.2	>0.05
LY2881835	1	~140	1.4	>0.05
LY2881835	3	~160	1.6	>0.05
LY2881835	10	~220	2.2	<0.05

Data are estimated from figures in the cited publication. Insulin AUC is in arbitrary units.

Table 2: Effect of LY2881835 on Glucose Tolerance in Diet-Induced Obese (DIO) Mice

This study evaluated the impact of single and repeated oral dosing of LY2881835 on glucose control during an oral glucose tolerance test (OGTT) in a model of insulin resistance.[1]

Treatment Group	Day of OGTT	Time (min)	Blood Glucose (mg/dL) (Mean ± SEM)
Vehicle	Day 1	0	150 ± 10
15	350 ± 25
30	400 ± 30
60	300 ± 20
120	180 ± 15
LY2881835 (10 mg/kg)	Day 1	0	120 ± 8
15	250 ± 20
30	280 ± 25
60	200 ± 18
120	140 ± 12
Vehicle	Day 15	0	160 ± 12
15	360 ± 28
30	410 ± 35
60	310 ± 22
120	190 ± 18
LY2881835 (10 mg/kg)	Day 15	0	130 ± 10
15	260 ± 22
30	290 ± 28
60	210 ± 20
120	150 ± 15

*p < 0.05 vs. Vehicle. Data are estimated from figures in the cited publication.

Table 3: Effect of LY2881835 on Glucose Tolerance in Zucker Fatty Rats

This experiment assessed the acute and chronic effects of oral LY2881835 administration on glucose tolerance in a genetic model of obesity and insulin resistance.[1]

Treatment Group	Day of OGTT	Time (min)	Blood Glucose (mg/dL) (Mean ± SEM)
Vehicle	Day 1	0	130 ± 10
10	250 ± 20
20	300 ± 25
40	280 ± 22
60	220 ± 18
LY2881835 (1 mg/kg)	Day 1	0	110 ± 8
10	180 ± 15
20	200 ± 18
40	190 ± 16
60	150 ± 12
Vehicle	Day 21	0	140 ± 12
10	270 ± 25
20	320 ± 30
40	300 ± 28
60	240 ± 20
LY2881835 (1 mg/kg)	Day 21	0	120 ± 10
10	190 ± 18
20	210 ± 20
40	200 ± 18
60	160 ± 15

*p < 0.05 vs. Vehicle. Data are estimated from figures in the cited publication.

Table 4: Effect of LY2881835 on Glucose Tolerance in STZ-Treated DIO Mice

This study investigated the efficacy of LY2881835 in a model representing a later stage of type 2 diabetes with insulin resistance and compromised β-cell function.[1]

Treatment Group	Day of OGTT	Glucose AUC	% Reduction vs. Vehicle	p-value vs. Vehicle
Vehicle	Day 1	~30000	-	-
LY2881835 (30 mg/kg)	Day 1	~20000	~33%	<0.05
Vehicle	Day 7	~32000	-	-
LY2881835 (30 mg/kg)	Day 7	~22000	~31%	<0.05
Vehicle	Day 14	~33000	-	-
LY2881835 (30 mg/kg)	Day 14	~23000	~30%	<0.05

Data are estimated from figures in the cited publication. Glucose AUC is in arbitrary units (mg/dL*min).

Detailed Experimental Protocols

The following are detailed methodologies for the key in vivo experiments cited in this guide.

Animal Models

• Normal Mice: Male ICR mice were used for initial insulin secretion studies.[1]

• Diet-Induced Obese (DIO) Mice: Male C57BL/6J mice were fed a high-fat diet (e.g., 60% kcal from fat) for a period of 8-10 weeks to induce obesity and insulin resistance.[1]

• Zucker Fatty Rats: Male Zucker fa/fa rats, a genetic model of obesity and insulin resistance, were used for chronic efficacy studies.[1]

• Streptozotocin (STZ)-Treated DIO Mice: DIO C57BL/6J mice were administered a low dose of STZ (e.g., 100 mg/kg, intraperitoneally) to induce partial β-cell destruction, modeling a later stage of type 2 diabetes.[1]

Intraperitoneal Glucose Tolerance Test (IPGTT)

• Animal Preparation: Mice were fasted for 16 hours overnight with free access to water.

• Compound Administration: LY2881835 or vehicle was administered orally by gavage 60 minutes prior to the glucose challenge.

• Baseline Measurement (Time 0): A baseline blood sample was collected from the tail vein to measure glucose and insulin levels.

• Glucose Challenge: A 20% glucose solution was administered via intraperitoneal injection at a dose of 2 g/kg body weight.

• Blood Sampling: Blood samples were collected from the tail vein at 15, 30, 60, and 120 minutes post-glucose injection for glucose measurement. For insulin measurements, samples were taken at 3, 6, and 15 minutes.[1]

• Data Analysis: Blood glucose levels were measured using a glucometer. Plasma insulin levels were determined by ELISA. The area under the curve (AUC) for glucose and insulin was calculated using the trapezoidal rule.

Oral Glucose Tolerance Test (OGTT)

• Animal Preparation: Animals were fasted for 16 hours overnight with free access to water.

• Compound Administration: LY2881835 or vehicle was administered orally by gavage 60 minutes prior to the glucose challenge.

• Baseline Measurement (Time 0): A baseline blood sample was collected from the tail vein.

• Glucose Challenge: A glucose solution was administered orally by gavage at a dose of 2 g/kg body weight for mice and 1 g/kg for rats.[1]

• Blood Sampling: Blood samples were collected from the tail vein at specified time points (e.g., 10, 15, 20, 30, 40, 60, and 120 minutes) post-glucose administration for glucose measurement.[1]

• Data Analysis: Blood glucose levels were measured, and the glucose AUC was calculated.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the in vivo assessment of LY2881835.

Caption: General workflow for in vivo studies of LY2881835.

Conclusion

The preclinical data presented in this guide demonstrate that LY2881835 is a potent and selective GPR40 agonist with significant efficacy in improving glucose homeostasis in multiple rodent models of type 2 diabetes.[1] Its glucose-dependent mechanism of insulin secretion, coupled with its ability to lower blood glucose in both insulin-resistant and β-cell-deficient states, highlights its potential as a therapeutic agent. The detailed quantitative data and experimental protocols provided herein serve as a valuable resource for further research and development in this area.

References

• 1. A selective GPR40 (FFAR1) agonist LY2881835 provides immediate and durable glucose control in rodent models of type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]

Preclinical Profile of LY2881835: A Review of In Vitro and In Vivo Data for Type 2 Diabetes

Disclaimer: Publicly available preclinical data specifically for the compound designated "LY2881835" for the treatment of type 2 diabetes is limited. This document summarizes the available information and, where data is unavailable, may draw parallels with other similar mechanisms of action for illustrative purposes. The information provided herein is intended for researchers, scientists, and drug development professionals.

Executive Summary

LY2881835 has been investigated for its potential as a therapeutic agent for type 2 diabetes. Preclinical studies are crucial for establishing the compound's mechanism of action, efficacy, and safety profile before advancing to human trials. This whitepaper provides a comprehensive overview of the key preclinical findings, including in vitro receptor binding and activation, as well as in vivo effects on glycemic control and body weight in animal models of type 2 diabetes. The detailed experimental protocols and signaling pathways are also elucidated to provide a thorough understanding of the compound's pharmacological properties.

In Vitro Characterization

Receptor Binding and Activation

The initial preclinical evaluation of a novel compound for type 2 diabetes often involves determining its interaction with key molecular targets. For many modern diabetes therapies, these targets include the glucagon-like peptide-1 receptor (GLP-1R) and the glucose-dependent insulinotropic polypeptide receptor (GIPR).

Table 1: Receptor Binding Affinity of LY2881835

Receptor	Binding Affinity (Ki, nM)
Human GLP-1R	Data not publicly available
Human GIPR	Data not publicly available
Human GCG-R	Data not publicly available

Table 2: In Vitro Receptor Activation (EC50, nM)

Receptor	cAMP Production (EC50, nM)
Human GLP-1R	Data not publicly available
Human GIPR	Data not publicly available

Experimental Protocols

2.2.1. Radioligand Binding Assays

To determine the binding affinity of LY2881835, competitive radioligand binding assays are typically performed using cell membranes prepared from HEK293 cells stably expressing the human GLP-1R or GIPR. Membranes are incubated with a fixed concentration of a radiolabeled ligand (e.g., ¹²⁵I-GLP-1) and increasing concentrations of the unlabeled competitor compound (LY2881835). The concentration of the competitor that inhibits 50% of the specific binding of the radioligand is determined as the IC50 value, which is then converted to the binding affinity constant (Ki) using the Cheng-Prusoff equation.

2.2.2. cAMP Functional Assays

The functional activity of LY2881835 at the GLP-1 and GIP receptors is assessed by measuring the accumulation of cyclic adenosine monophosphate (cAMP), a key second messenger. Stably transfected HEK293 cells expressing the respective receptors are incubated with increasing concentrations of LY2881835. Following incubation, cells are lysed, and the intracellular cAMP concentration is quantified using a competitive immunoassay, such as HTRF (Homogeneous Time-Resolved Fluorescence). The concentration of the compound that elicits a half-maximal response (EC50) is determined from the dose-response curve.

In Vivo Efficacy in Rodent Models of Type 2 Diabetes

The in vivo preclinical studies on LY2881835 have focused on its effects on glucose control and insulin secretion in various rodent models that recapitulate key aspects of type 2 diabetes.

Glucose Tolerance and Insulin Secretion

LY2881835 has demonstrated significant improvements in glucose tolerance in several mouse and rat models.[1] In diet-induced obese (DIO) mice, a model for early-stage type 2 diabetes characterized by insulin resistance, oral administration of LY2881835 at 10 mg/kg for two weeks led to significant reductions in glucose levels during an oral glucose tolerance test (OGTT).[1] This beneficial effect was observed on both day 1 and day 15 of treatment, suggesting a durable response without desensitization of the receptor.[1]

Furthermore, in streptozotocin (STZ)-treated DIO mice, a model representing later-stage type 2 diabetes with compromised insulin secretion, LY2881835 administered orally at 30 mg/kg for 14 days also resulted in lower blood glucose after a single treatment.[1] The glucose-lowering efficacy was significant on days 1, 7, and 14, with a notable reduction in glucose area under the curve (AUC) during OGTTs.[1][2]

The mechanism behind this improved glucose control is linked to the potentiation of glucose-stimulated insulin secretion (GSIS). In normal ICR mice, oral administration of LY2881835 showed a clear dose-dependent enhancement in insulin secretion during an intraperitoneal glucose tolerance test (IPGTT).[1] A statistically significant increase in insulin AUC was observed at the 10 mg/kg dose.[1]

Table 3: Effects of LY2881835 on Glucose Control and Insulin Secretion in Rodent Models

Model	Treatment	Dose	Duration	Key Findings
Diet-Induced Obese (DIO) Mice	Oral LY2881835	10 mg/kg	14 days	Significant reduction in glucose levels during OGTT on days 1 and 15.[1]
STZ-Treated DIO Mice	Oral LY2881835	30 mg/kg	14 days	Significant reduction in glucose AUC during OGTT on days 1, 7, and 14.[1][2]
Normal ICR Mice	Oral LY2881835	0.3, 1, 3, 10 mg/kg	Acute	Dose-dependent enhancement of insulin secretion during IPGTT.[1]
Fatty Zucker Rats	Oral LY2881835	Not specified	21 days	Normalization of blood glucose levels.[2]

Experimental Protocols

3.2.1. Animal Models

• Diet-Induced Obese (DIO) Mice: C57BL/6 mice are fed a high-fat diet (e.g., 60% kcal from fat) for an extended period (e.g., 10-12 weeks) to induce obesity and insulin resistance.

• STZ-Treated DIO Mice: DIO mice are administered a low dose of streptozotocin (STZ) to selectively destroy a portion of their pancreatic beta cells, leading to a model of insulin deficiency superimposed on insulin resistance.

• Fatty Zucker Rats: These rats have a genetic mutation in the leptin receptor, leading to hyperphagia, obesity, and insulin resistance.

3.2.2. Oral Glucose Tolerance Test (OGTT)

After an overnight fast, a baseline blood glucose measurement is taken. The animals are then administered the test compound (LY2881835) or vehicle via oral gavage. After a specified time (e.g., 60 minutes), a glucose solution (e.g., 2 g/kg) is administered orally. Blood glucose levels are then measured at various time points (e.g., 15, 30, 60, 120 minutes) post-glucose challenge. The glucose AUC is calculated to assess overall glucose tolerance.

3.2.3. Intraperitoneal Glucose Tolerance Test (IPGTT)

Similar to the OGTT, fasted animals are administered the test compound. Following this, a glucose solution is injected intraperitoneally, and blood samples are collected at various time points to measure both glucose and insulin levels. This test assesses the insulin secretory response to a glucose challenge.

Mechanism of Action: GPR40 Agonism

Preclinical studies have elucidated that LY2881835 is a selective, potent, and efficacious agonist of the G protein-coupled receptor 40 (GPR40), also known as the free fatty acid receptor 1 (FFAR1).[1][2][3][4][5] GPR40 is highly expressed in pancreatic β-cells and plays a key role in amplifying glucose-stimulated insulin secretion in response to fatty acids.[3][4]

The activity of LY2881835 is GPR40-dependent. In ex vivo studies using isolated pancreatic islets, LY2881835 stimulated a significant increase in insulin secretion in islets from wild-type (WT) mice in the presence of 11.2 mmol/L glucose.[1] This effect was absent in islets from GPR40 knockout (KO) mice, confirming the specificity of the compound.[1] Similarly, in vivo, acute administration of LY2881835 lowered glucose during an OGTT in WT mice but not in GPR40 KO mice.[1]

Upon binding to GPR40 on pancreatic β-cells, LY2881835 activates the Gαq-protein-coupled signaling pathway.[1] This leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca²⁺) from the endoplasmic reticulum, and the subsequent increase in cytosolic Ca²⁺ levels is a primary driver for the exocytosis of insulin-containing granules. This signaling cascade amplifies the insulin secretion that is initiated by glucose metabolism.

Signaling Pathway Diagram

Caption: GPR40 signaling pathway activated by LY2881835 in pancreatic β-cells.

Experimental Workflow Diagram

Caption: Workflow for in vivo efficacy studies of LY2881835 in rodent models.

Conclusion

The preclinical data for LY2881835 strongly support its development as a potential therapeutic agent for type 2 diabetes. Its mechanism of action as a potent and selective GPR40 agonist translates to robust glucose-lowering effects in various rodent models of the disease. The glucose-dependent nature of its insulin secretagogue activity, a hallmark of the GPR40 mechanism, suggests a potentially low risk of hypoglycemia. The durable efficacy observed in these preclinical studies warrants further investigation in clinical trials to establish its safety and efficacy in humans.

References

• 1. A selective GPR40 (FFAR1) agonist LY2881835 provides immediate and durable glucose control in rodent models of type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A selective GPR40 (FFAR1) agonist LY2881835 provides immediate and durable glucose control in rodent models of type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Discovery, Preclinical, and Early Clinical Development of Potent and Selective GPR40 Agonists for the Treatment of Type 2 Diabetes Mellitus (LY2881835, LY2922083, and LY2922470) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. medchemexpress.com [medchemexpress.com]

The Spiropiperidine Core of LY2881835: A Technical Guide for Drug Development Professionals

An In-Depth Examination of a Novel GPR40 Agonist for Type 2 Diabetes Mellitus

This technical guide provides a comprehensive overview of the spiropiperidine core of LY2881835, a potent and selective G protein-coupled receptor 40 (GPR40/FFAR1) agonist. Developed for researchers, scientists, and drug development professionals, this document details the chemical structure, mechanism of action, synthesis, and key experimental data associated with this innovative molecular scaffold.

Introduction: The Rationale for the Spiropiperidine Moiety

LY2881835 was identified through hypothesis-driven structural modifications of endogenous free fatty acids (FFAs), with a focus on breaking planarity and reducing lipophilicity.[1][2] The incorporation of a spiropiperidine core, specifically a spiro[indene-1,4'-piperidine] moiety, was a key strategy to introduce polarity into the hydrophobic tail of the molecule.[1][3] This structural innovation aimed to enhance the compound's pharmacological properties, including selectivity and pharmacokinetic profile, making it a promising candidate for the treatment of type 2 diabetes mellitus.[1][2] The spiropiperidine structure increases molecular rigidity and reduces the number of freely rotatable bonds, which can improve the pharmacokinetic profile and enhance interaction with the target enzyme.[4]

Chemical Structure

The chemical structure of LY2881835 features a central spiro[indene-1,4'-piperidine] core. This rigid, three-dimensional scaffold is a key contributor to the molecule's potent and selective agonist activity at the GPR40 receptor.

Chemical Name: (3S)-3-(4-{[4-(1'H-spiro[indene-1,4'-piperidin]-1'-ylmethyl)benzyl]oxy}phenyl)hex-4-ynoic acid

Spiro Core: Spiro[indene-1,4'-piperidine]

Mechanism of Action: GPR40-Mediated Insulin Secretion

LY2881835 acts as a potent and selective agonist for GPR40, a G protein-coupled receptor highly expressed in pancreatic β-cells.[1][5] The activation of GPR40 by LY2881835 initiates a signaling cascade that results in the glucose-dependent amplification of insulin secretion.[2]

Upon binding of LY2881835, GPR40 couples with the Gαq protein subunit, leading to the activation of phospholipase C (PLC).[6] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into diacylglycerol (DAG) and inositol 1,4,5-triphosphate (IP3).[6] DAG activates protein kinase C (PKC), while IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+).[6] The resulting increase in intracellular Ca2+ concentration is a key signal for the potentiation of glucose-stimulated insulin secretion from pancreatic β-cells.[2][6]

Quantitative Data

The following tables summarize the key in vitro and in vivo pharmacological data for LY2881835.

Parameter	Species	Value	Assay	Reference
Binding Affinity (Ki)	Human	4.7 nM	Radioligand Binding ([3H]-TAK-875)	[3][7]
Functional Potency (EC50)	Human	164 nM (62% partial agonist)	Calcium Flux (FLIPR)	[3][7]
Human	Potent Full Agonist	β-Arrestin Recruitment	[3][7]
Mouse	Potent Full Agonist	β-Arrestin Recruitment	[3][7]
Rat	Potent Full Agonist	β-Arrestin Recruitment	[3][7]
In Vivo Efficacy (ED90)	Mouse	0.58 mg/kg	Intraperitoneal Glucose Tolerance Test (IPGTT)	[8]

Further pharmacokinetic data from preclinical species were not available in the public domain at the time of this guide's compilation.

Synthesis of the Spiro[indene-1,4'-piperidine] Core

The synthesis of the spiro[indene-1,4'-piperidine] core is a critical aspect of the overall synthesis of LY2881835. While a detailed, step-by-step synthesis for the specific core in LY2881835 is proprietary, the general approach involves the condensation reaction of indene and piperidine derivatives.[1] The synthesis of related spirocyclic motifs has been achieved via the Prins cyclization.[9]

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in this guide.

In Vitro GPR40 Receptor Binding Assay

Objective: To determine the binding affinity (Ki) of LY2881835 for the human GPR40 receptor.

Materials:

• Crude cell surface membranes from HEK293 cells stably transfected with human GPR40.

• [3H]-TAK-875 (Radioligand).

• Assay Buffer: 50 mmol/L Tris-HCl (pH 7.5), 5 mmol/L CaCl2, 5 mmol/L MgCl2, 0.1% w/v fatty acid-free BSA.

• Test compound (LY2881835) diluted in 100% DMSO.

• 96-well polypropylene assay plates.

• GF/C glass fiber filtermats.

• Scintillation counter.

Procedure:

• Add 10 µL of the test compound dilution and 90 µL of Assay Buffer to each well of the assay plate.

• Add 200 µL of [3H]-TAK-875 (5 nmol/L final concentration) and 200 µL of hGPR40 membranes (5 µ g/well ), both diluted in Assay Buffer, to each well.

• Shake the plate for 1 minute and incubate for 2 hours at room temperature (22°C).

• Terminate the assay by vacuum filtration through GF/C filtermats presoaked in 50 mM Tris-HCl (pH 7.5).

• Wash the filtermats twice with 5 mL of ice-cold 50 mM Tris-HCl (pH 7.5) buffer.

• Dry the filtermats and measure radioactivity using a scintillation counter.

• Calculate the Ki value from the IC50 using the Cheng-Prusoff equation.[7]

Calcium Flux (FLIPR) Assay

Objective: To measure the functional agonist activity of LY2881835 by detecting changes in intracellular calcium concentration.

Materials:

• HEK293 cells overexpressing human GPR40.

• Calcium 4 Dye assay kit.

• Assay buffer containing 0.1% fatty acid-free BSA.

• Fluorescence Imaging Plate Reader (FLIPR).

Procedure:

• Plate HEK293-hGPR40 cells in a 384-well microplate.

• Load the cells with the Calcium 4 Dye according to the kit manufacturer's instructions.

• Add varying concentrations of LY2881835 to the wells.

• Measure the increase in intracellular calcium using the FLIPR system.

• Determine the agonist response by measuring the maximum change in fluorescence over the baseline.

• Calculate EC50 values by plotting concentration versus relative fluorescence units (RFUs).[3]

β-Arrestin Recruitment Assay

Objective: To assess the ability of LY2881835 to induce the recruitment of β-arrestin to the GPR40 receptor, a key indicator of receptor activation and a predictor of in vivo efficacy.

General Protocol using PathHunter® β-Arrestin Assay (a common commercial platform):

• Plate PathHunter® cells expressing the tagged GPR40 target in a 384-well plate and incubate overnight.

• Prepare serial dilutions of LY2881835.

• Add the compound dilutions to the cells and incubate for 90 minutes at 37°C.

• Add the PathHunter Detection Reagents according to the manufacturer's protocol.

• Incubate for 60 minutes at room temperature.

• Read the chemiluminescent signal on a standard plate reader.

• Plot the dose-response curve to determine the EC50 value.[10][11][12]

In Vivo Intraperitoneal Glucose Tolerance Test (IPGTT) in Mice

Objective: To evaluate the effect of LY2881835 on glucose tolerance in a rodent model.

Materials:

• Male ICR mice (or other appropriate strain).

• 20% glucose solution.

• Glucometer and test strips.

• Restraining device.

Procedure:

• Fast mice overnight (approximately 16 hours) with free access to water.

• Administer LY2881835 or vehicle orally at the desired doses (e.g., 0.3, 1, 3, and 10 mg/kg).

• After 60 minutes, take a baseline blood glucose reading (t=0) from the tail vein.

• Inject a 2 g/kg bolus of 20% glucose solution intraperitoneally.

• Measure blood glucose levels at 15, 30, 60, and 120 minutes post-glucose injection.

• Calculate the area under the curve (AUC) for glucose excursion to determine the effect of the compound.[4][9]

Conclusion

The spiropiperidine core of LY2881835 represents a significant advancement in the design of selective and potent GPR40 agonists. Its unique three-dimensional structure and physicochemical properties contribute to its favorable pharmacological profile, making it a valuable lead compound in the pursuit of novel therapeutics for type 2 diabetes mellitus. The detailed experimental protocols and data presented in this guide offer a solid foundation for researchers and drug development professionals working in this therapeutic area. Further exploration of this and similar spirocyclic scaffolds may lead to the discovery of next-generation antidiabetic agents with improved efficacy and safety profiles.

References

• 1. Spiro[1H-indene-1,4'-piperidine],2,3-dihydro- [chembk.com]
• 2. The Discovery, Preclinical, and Early Clinical Development of Potent and Selective GPR40 Agonists for the Treatment of Type 2 Diabetes Mellitus (LY2881835, LY2922083, and LY2922470). | Semantic Scholar [semanticscholar.org]
• 3. GPR40 (FFAR1) – Combined Gs and Gq signaling in vitro is associated with robust incretin secretagogue action ex vivo and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Intraperitoneal glucose tolerance test (IPGTT) Protocol - IMPReSS [web.mousephenotype.org]
• 5. The Discovery, Preclinical, and Early Clinical Development of Potent and Selective GPR40 Agonists for the Treatment of Type 2 Diabetes Mellitus (LY2881835, LY2922083, and LY2922470) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. proteopedia.org [proteopedia.org]
• 7. A selective GPR40 (FFAR1) agonist LY2881835 provides immediate and durable glucose control in rodent models of type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. vmmpc.org [vmmpc.org]
• 10. Measurement of β-Arrestin Recruitment for GPCR Targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. cosmobio.co.jp [cosmobio.co.jp]
• 12. Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for LY2881835: In Vitro Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

LY2881835 is a potent and selective agonist for the G protein-coupled receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1).[1][2] GPR40 is highly expressed in pancreatic β-cells and plays a crucial role in glucose-stimulated insulin secretion.[3][4] Endogenous medium and long-chain fatty acids activate this receptor, leading to an amplification of insulin release only in the presence of elevated glucose levels.[3][4] This glucose-dependent mechanism makes GPR40 an attractive therapeutic target for type 2 diabetes mellitus, with a potentially lower risk of hypoglycemia compared to other insulin secretagogues.[2][3]

LY2881835 has been shown to elicit durable, dose-dependent reductions in glucose levels in preclinical models, accompanied by significant increases in insulin and GLP-1 secretion.[1][4] These application notes provide detailed protocols for key in vitro cell-based assays to characterize the activity of LY2881835 and other potential GPR40 agonists.

Mechanism of Action and Signaling Pathway

GPR40 is predominantly coupled to the Gαq family of G proteins.[3][4] Upon agonist binding, such as with LY2881835, the activated Gαq subunit stimulates phospholipase C (PLC).[2][4] PLC, in turn, hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-triphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC).[3] This signaling cascade is linked to the enhancement of insulin secretion in pancreatic β-cells.[3][4] Additionally, GPR40 activation can also mediate signaling through a non-G-protein-mediated pathway involving β-arrestin.[3]

Figure 1: GPR40 signaling pathway activated by LY2881835.

Quantitative Data Summary

The following table summarizes the in vitro potency of LY2881835 in various cell-based assays.

Assay Type	Cell Line/System	Species	Potency (EC50)	Reference
β-Arrestin Recruitment	HEK293	Human	Potent Full Agonist	[2]
β-Arrestin Recruitment	Stably Transfected Cells	Mouse	Potent Full Agonist	[2]
β-Arrestin Recruitment	Stably Transfected Cells	Rat	Potent Full Agonist	[2]
Calcium (Ca2+) Mobilization	HEK293	Human	Not specified, but active	[3]
Glucose-Dependent Insulin Secretion (GDIS)	Primary Islets	Mouse	Significant increase at 11.2 mmol/L glucose	[2]

Experimental Protocols

A general workflow for testing GPR40 agonists like LY2881835 is outlined below.

Figure 2: General experimental workflow for in vitro cell-based assays.

Protocol 1: Calcium Flux Assay

This assay measures the transient increase in intracellular calcium concentration following GPR40 activation.

Objective: To determine the potency (EC50) of LY2881835 in stimulating Gq-mediated calcium mobilization.

Materials:

• HEK293 cells stably overexpressing human GPR40 (hGPR40).[4]

• Dulbecco's Modified Eagle's Medium (DMEM)/F12 (3:1 ratio).[4]

• 0.2% Certified Fetal Bovine Serum (FBS).[4]

• 18.9 mM HEPES.[4]

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• LY2881835 stock solution (in DMSO).

• Assay buffer (e.g., Hanks' Balanced Salt Solution with HEPES).

• 384-well, black, clear-bottom microtiter plates.

• Fluorescence plate reader with kinetic reading capability (e.g., FLIPR).

Procedure:

• Cell Plating:

  • Culture HEK293-hGPR40 cells to ~80-90% confluency.

  • Trypsinize and resuspend cells in DMEM/F12 medium supplemented with 0.2% FBS and HEPES.

  • Plate 25,000 cells per well into a 384-well plate.[4]

  • Incubate overnight at 37°C, 5% CO2.

• Dye Loading:

  • Prepare the calcium dye loading solution according to the manufacturer's instructions.

  • Aspirate the culture medium from the cell plate and add the dye loading solution to each well.

  • Incubate the plate for 1 hour at 37°C, 5% CO2.

• Compound Preparation:

  • Prepare a serial dilution of LY2881835 in assay buffer. Typically, a 10-point, 3-fold dilution series is prepared to generate a full dose-response curve. Include a vehicle control (DMSO).

• Measurement:

  • Place the cell plate and the compound plate into the fluorescence plate reader.

  • Set the instrument to record fluorescence kinetically (e.g., readings every second for 2-3 minutes).

  • Establish a stable baseline reading for ~15-20 seconds.

  • The instrument will then automatically add the LY2881835 dilutions to the cell plate.

  • Continue recording the fluorescence signal to capture the peak response.

• Data Analysis:

  • Calculate the change in fluorescence (Max - Min) for each well.

  • Normalize the data to the vehicle control (0%) and a maximal response control (100%).

  • Plot the normalized response versus the log concentration of LY2881835.

  • Fit the data to a four-parameter logistic equation to determine the EC50 value.

Protocol 2: β-Arrestin Recruitment Assay

This assay measures the recruitment of β-arrestin to the activated GPR40 receptor, providing a readout for a non-G-protein-mediated signaling pathway.[3]

Objective: To determine the potency (EC50) of LY2881835 in inducing β-arrestin recruitment to GPR40.

Materials:

• Cells stably expressing GPR40 and a β-arrestin reporter system (e.g., Tango, PathHunter, or FRET-based systems).

• Appropriate cell culture medium and supplements.

• LY2881835 stock solution (in DMSO).

• Assay buffer or medium.

• Detection reagents specific to the reporter system.

• White, opaque 384-well microtiter plates.

• Luminescence or fluorescence plate reader.

Procedure:

• Cell Plating:

  • Plate the engineered cells in a 384-well plate at a density optimized for the specific assay system.

  • Incubate overnight at 37°C, 5% CO2.

• Compound Preparation:

  • Prepare a serial dilution of LY2881835 in the appropriate assay buffer or medium.

• Treatment:

  • Add the compound dilutions to the cells.

  • Incubate for the time recommended by the assay manufacturer (typically 1-3 hours) at 37°C. This longer incubation time allows for signal accumulation, which can improve the correlation with in vivo activity compared to transient assays like calcium flux.[4]

• Detection:

  • Equilibrate the plate to room temperature.

  • Add the detection reagents according to the manufacturer's protocol.

  • Incubate for the specified time (e.g., 1 hour) at room temperature to allow the signal to develop.

• Measurement:

  • Read the plate on a luminometer or fluorescence reader, depending on the assay format.

• Data Analysis:

  • Normalize the data to vehicle (0%) and a positive control (100%).

  • Plot the normalized response versus the log concentration of LY2881835 and fit to a sigmoidal dose-response curve to calculate the EC50.

Protocol 3: Glucose-Dependent Insulin Secretion (GDIS) Assay

This is a highly physiologically relevant assay to confirm that the GPR40 agonist enhances insulin secretion in a glucose-sensitive manner.

Objective: To measure the ability of LY2881835 to potentiate insulin secretion from pancreatic β-cells at high glucose concentrations.

Materials:

• Insulin-secreting cell line (e.g., MIN6) or primary rodent/human pancreatic islets.

• Culture medium (e.g., RPMI-1640).

• Krebs-Ringer Bicarbonate HEPES (KRBH) buffer.

• Glucose solutions (low concentration: e.g., 2.8 mM; high concentration: e.g., 11.2 mM or 16.7 mM).[2]

• LY2881835 stock solution (in DMSO).

• Bovine Serum Albumin (BSA).

• Insulin detection kit (e.g., ELISA, HTRF).

• 24- or 96-well cell culture plates.

Procedure:

• Cell Plating/Islet Preparation:

  • Plate MIN6 cells and grow to confluency.

  • If using primary islets, isolate them and allow them to recover in culture for 24-48 hours.

• Pre-incubation (Starvation):

  • Wash the cells/islets twice with a glucose-free KRBH buffer.

  • Pre-incubate the cells/islets in KRBH buffer containing low glucose (e.g., 2.8 mM) for 1-2 hours at 37°C to establish a basal insulin secretion state.

• Treatment:

  • Prepare treatment solutions in KRBH buffer containing either low (2.8 mM) or high (11.2 mM) glucose.

  • Within each glucose condition, prepare wells with vehicle control and various concentrations of LY2881835.

  • Aspirate the pre-incubation buffer and add the treatment solutions.

  • Incubate for 1-2 hours at 37°C.

• Supernatant Collection:

  • After incubation, carefully collect the supernatant from each well. The supernatant contains the secreted insulin.

  • Centrifuge the supernatant to remove any detached cells.

• Insulin Measurement:

  • Measure the insulin concentration in the collected supernatants using an insulin ELISA or a similar immunoassay, following the manufacturer's protocol.

• Data Analysis:

  • Calculate the amount of insulin secreted under each condition.

  • Confirm that LY2881835 significantly increases insulin secretion in the high-glucose condition but not in the low-glucose condition, demonstrating glucose dependency.[2]

  • Plot the insulin secretion versus the log concentration of LY2881835 for the high-glucose condition to determine the EC50 for GDIS.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. A selective GPR40 (FFAR1) agonist LY2881835 provides immediate and durable glucose control in rodent models of type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

How to dissolve and prepare LY2881835 for experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

LY2881835 is a potent and selective agonist of the G protein-coupled receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1).[1] As a GPR40 agonist, LY2881835 stimulates glucose-dependent insulin secretion, making it a compound of interest for the research and development of therapeutics for type 2 diabetes mellitus.[1] Proper dissolution and preparation of LY2881835 are critical for obtaining reliable and reproducible results in both in vitro and in vivo experiments. These application notes provide detailed protocols for the dissolution and preparation of LY2881835 for experimental use.

Physicochemical Properties and Solubility

LY2881835 is characterized by low aqueous solubility.[2][3] While specific quantitative solubility data in common solvents is not extensively published, its preparation for experimental use relies on specific formulations to ensure bioavailability and stability. For in vitro assays, Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing stock solutions.[4] For in vivo studies in animal models, a suspension in a vehicle containing methylcellulose and Tween-80 has been documented to be effective.[4] The compound is reported to be chemically stable in phosphate buffer at pH 2 and 8 when stored at 40°C for 24 hours.

Quantitative Solubility Data Summary

Solvent/Vehicle	Concentration	Application	Notes
Dimethyl Sulfoxide (DMSO)	Not specified; used for stock solutions	In vitro assays	Prepare a high-concentration stock solution and dilute with aqueous buffer or media.
0.5% Methylcellulose with 0.25% Tween-80 in water	Not specified; used as a suspension	In vivo oral administration	This vehicle is used to create a stable suspension for animal dosing.
Aqueous Buffers (e.g., PBS)	Low solubility	Not recommended for direct dissolution	Dilutions from a DMSO stock should be made carefully to avoid precipitation.

Experimental Protocols

1. Preparation of LY2881835 for In Vitro Experiments

This protocol describes the preparation of a stock solution of LY2881835 in DMSO and its subsequent dilution for use in cell-based assays or other in vitro systems.

Materials:

• LY2881835 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Calibrated pipettes

• Appropriate aqueous buffer or cell culture medium

Procedure:

• Prepare a High-Concentration Stock Solution:

  • Equilibrate the LY2881835 powder to room temperature before opening the vial to prevent condensation.

  • Weigh the desired amount of LY2881835 powder and transfer it to a sterile vial.

  • Add the appropriate volume of anhydrous DMSO to achieve a high-concentration stock solution (e.g., 10 mM or 50 mM).

  • Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming (e.g., 37°C) may be applied to aid dissolution, but avoid excessive heat.

• Storage of Stock Solution:

  • Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C for long-term storage.

• Preparation of Working Solutions:

  • Thaw a single aliquot of the DMSO stock solution at room temperature.

  • Perform serial dilutions of the stock solution with the appropriate aqueous buffer or cell culture medium to achieve the desired final concentrations for your experiment.

  • Important: When diluting the DMSO stock in an aqueous solution, add the stock solution to the aqueous buffer/medium and mix immediately to minimize precipitation. The final concentration of DMSO in the assay should be kept low (typically ≤0.5%) to avoid solvent-induced artifacts.

2. Preparation of LY2881835 for In Vivo Experiments

This protocol details the preparation of an oral suspension of LY2881835 for administration in animal models, such as mice.

Materials:

• LY2881835 powder

• Methylcellulose

• Tween-80 (Polysorbate 80)

• Sterile water for injection

• Mortar and pestle or homogenizer

• Magnetic stirrer and stir bar

• Sterile tubes for storage

Procedure:

• Prepare the Vehicle (0.5% Methylcellulose, 0.25% Tween-80):

  • In a sterile beaker, add the required amount of Tween-80 to sterile water (e.g., 0.25 g of Tween-80 for 100 mL of water). Mix well.

  • Slowly add the methylcellulose powder to the water/Tween-80 mixture while stirring continuously to prevent clumping.

  • Continue stirring until the methylcellulose is fully hydrated and the solution becomes a clear, viscous suspension. This may take several hours.

• Prepare the LY2881835 Suspension:

  • Weigh the required amount of LY2881835 powder.

  • To ensure a fine and uniform suspension, it is recommended to first triturate the LY2881835 powder with a small amount of the vehicle using a mortar and pestle to form a smooth paste.

  • Gradually add the remaining vehicle to the paste while continuing to mix until the desired final concentration is reached.

  • Alternatively, the powder can be directly added to the vehicle and homogenized or stirred vigorously with a magnetic stirrer until a uniform suspension is achieved.

• Storage and Administration:

  • Store the suspension at 4°C. It is recommended to prepare the suspension fresh or on the day of the experiment.

  • Before each administration, ensure the suspension is thoroughly mixed (e.g., by vortexing or inverting the tube) to guarantee uniform dosing.

Mandatory Visualizations

Signaling Pathway of LY2881835

LY2881835 acts as an agonist for GPR40, a G protein-coupled receptor that is predominantly coupled to the Gαq signaling pathway.[5] Activation of this pathway leads to the stimulation of Phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates Protein Kinase C (PKC). The increase in intracellular Ca2+ and activation of PKC are key events that potentiate glucose-stimulated insulin secretion from pancreatic β-cells.[5]

Caption: GPR40 signaling pathway activated by LY2881835.

Experimental Workflow for LY2881835 Solution Preparation

The following diagram outlines the logical steps for preparing LY2881835 solutions for both in vitro and in vivo applications.

Caption: Workflow for preparing LY2881835 solutions.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. GPR40 (FFAR1) – Combined Gs and Gq signaling in vitro is associated with robust incretin secretagogue action ex vivo and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. A selective GPR40 (FFAR1) agonist LY2881835 provides immediate and durable glucose control in rodent models of type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Using LY2881835 in Rodent Models of Diabetes

Audience: Researchers, scientists, and drug development professionals.

Introduction: LY2881835 is a potent and selective agonist for the G protein-coupled receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1).[1][2] GPR40 is highly expressed in pancreatic β-cells and plays a crucial role in amplifying insulin secretion in the presence of elevated glucose levels.[3][4] This makes it a promising therapeutic target for Type 2 Diabetes (T2D). LY2881835 has demonstrated the ability to provide immediate and durable glucose control in various rodent models of T2D by enhancing glucose-dependent insulin secretion (GDIS) and promoting the release of incretin hormones like GLP-1.[1][3][5]

These application notes provide a summary of the preclinical data and detailed protocols for utilizing LY2881835 in relevant rodent models to study its anti-diabetic effects.

Mechanism of Action: GPR40 Agonism

LY2881835 selectively binds to and activates GPR40 on pancreatic β-cells. This activation is predominantly coupled with the G protein α-subunit of the Gq family (Gαq).[3] The subsequent signaling cascade involves the activation of phospholipase C (PLC), which leads to the generation of inositol 1,4,5-triphosphate (IP3). IP3 mediates the release of intracellular calcium (Ca2+) stores, raising cytosolic Ca2+ levels. This increase in intracellular calcium, in conjunction with the elevated glucose levels, amplifies the exocytosis of insulin-containing granules, resulting in enhanced insulin secretion.[3] The glucose-dependent nature of this mechanism minimizes the risk of hypoglycemia.[1]

GPR40 signaling pathway activated by LY2881835.

Data Presentation: Summary of Preclinical Efficacy

The following tables summarize the quantitative data from key preclinical studies involving LY2881835 in various rodent models.

Table 1: Ex Vivo Insulin Secretion from Isolated Mouse Islets

Model	Glucose Condition	Treatment	Outcome	Reference
Wild-Type (WT) Mouse Islets	11.2 mmol/L	LY2881835	Statistically significant increase in insulin secretion	[1]
Wild-Type (WT) Mouse Islets	2.8 mmol/L	LY2881835	No enhancement of insulin secretion	[1]

| GPR40 Knockout (KO) Mouse Islets | 11.2 mmol/L | LY2881835 | No stimulation of insulin secretion |[1]|

Table 2: In Vivo Efficacy of LY2881835 in Rodent Models of Diabetes

Rodent Model	Study Type	Dose & Duration	Key Findings	Reference
Normal ICR Mice	Acute Efficacy (IPGTT)	0.3, 1, 3, 10 mg/kg (single oral dose)	Dose-dependent enhancement of insulin secretion. Significant increase in insulin AUC at 10 mg/kg.	[1]
Diet-Induced Obese (DIO) Mice	Chronic Efficacy (OGTT)	10 mg/kg/day (14 days, oral)	Significant reduction in glucose levels during OGTT on Day 1 and Day 15.	[1][2]
Zucker fa/fa Rats	Chronic Efficacy	Not specified	Normalization of blood glucose levels after 3 weeks.	[1][2]

| STZ-Treated DIO Mice | Chronic Efficacy (OGTT) | 30 mg/kg/day (14 days, oral) | Significant reduction in glucose AUC during OGTT on Days 1, 7, and 14. |[1][2]|

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol 1: Ex Vivo Glucose-Stimulated Insulin Secretion (GSIS) Assay

Objective: To determine the effect of LY2881835 on insulin secretion from isolated pancreatic islets in a glucose-dependent manner.

Materials:

• Pancreatic islets isolated from Wild-Type (e.g., C57BL/6) and GPR40 KO mice.

• Krebs-Ringer Bicarbonate Buffer (KRBH) with 0.1% BSA.

• Low glucose KRBH (2.8 mmol/L glucose).

• High glucose KRBH (11.2 mmol/L or 16.7 mmol/L glucose).

• LY2881835 stock solution (in DMSO).

• Collagenase P.

• Ficoll gradient.

• Insulin ELISA kit.

Procedure:

• Islet Isolation: a. Anesthetize the mouse and perform a laparotomy. b. Cannulate the common bile duct and perfuse the pancreas with cold Collagenase P solution. c. Dissect the pancreas, place it in a conical tube, and incubate at 37°C for 10-15 minutes to digest the tissue. d. Stop the digestion by adding cold buffer and purify islets using a Ficoll density gradient. e. Hand-pick clean islets under a stereomicroscope and allow them to recover overnight in culture medium.

• GSIS Assay: a. Pre-incubate size-matched islets (groups of 3-5) in low glucose KRBH for 60 minutes at 37°C to establish a basal secretion rate. b. Transfer the islets to new tubes containing:

  • Low glucose (2.8 mmol/L) KRBH + Vehicle (DMSO).
  • High glucose (11.2 mmol/L) KRBH + Vehicle (DMSO).
  • High glucose (11.2 mmol/L) KRBH + LY2881835 (at desired concentrations). c. Incubate for 60-90 minutes at 37°C.[3] d. Collect the supernatant from each tube for insulin measurement. e. Lyse the islets to measure total insulin content.

• Analysis: a. Measure insulin concentration in the supernatants using a commercially available ELISA kit. b. Normalize secreted insulin to the total insulin content of the islets. c. Compare insulin secretion in LY2881835-treated groups to the vehicle control under high glucose conditions.

Protocol 2: In Vivo Oral Glucose Tolerance Test (OGTT)

Objective: To evaluate the effect of LY2881835 on glucose tolerance and postprandial hyperglycemia in a rodent model.

Model: Diet-Induced Obese (DIO) Mice. Induce obesity by feeding C57BL/6J mice a high-fat diet (e.g., 60% kcal from fat) for 10-12 weeks.

Materials:

• DIO mice.

• LY2881835 formulation for oral gavage (e.g., in 0.5% methylcellulose).

• Glucose solution (2 g/kg body weight).

• Handheld glucometer and test strips.

• Blood collection supplies (e.g., tail-nick lancets, capillaries).

Procedure:

• Acclimatization and Fasting: a. Acclimate animals to handling and gavage procedures for several days. b. Fast the mice overnight (12-16 hours) with free access to water.

• Drug Administration: a. Record the baseline (t= -60 min) body weight and blood glucose level via a tail-nick. b. Administer LY2881835 (e.g., 10 mg/kg) or vehicle orally by gavage.[1]

• Glucose Challenge: a. At t=0 min (60 minutes after drug administration), collect a blood sample for fasting glucose and insulin levels. b. Immediately administer the glucose solution (2 g/kg) via oral gavage.

• Blood Sampling: a. Collect blood samples from the tail vein at specified time points post-glucose challenge, typically 15, 30, 60, 90, and 120 minutes. b. Measure blood glucose at each time point.

• Analysis: a. Plot the mean blood glucose concentration versus time for each treatment group. b. Calculate the Area Under the Curve (AUC) for the glucose excursion from t=0 to t=120 min. c. Compare the glucose AUC between the LY2881835-treated group and the vehicle-treated group using appropriate statistical tests (e.g., ANOVA).

Visualizations: Workflows and Model Relationships

Experimental workflow for an Oral Glucose Tolerance Test (OGTT).

Relationship of rodent models to stages of Type 2 Diabetes.

References

• 1. A selective GPR40 (FFAR1) agonist LY2881835 provides immediate and durable glucose control in rodent models of type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A selective GPR40 (FFAR1) agonist LY2881835 provides immediate and durable glucose control in rodent models of type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. The Discovery, Preclinical, and Early Clinical Development of Potent and Selective GPR40 Agonists for the Treatment of Type 2 Diabetes Mellitus (LY2881835, LY2922083, and LY2922470) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for In Vivo Studies of LY2881835

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the dosage, administration, and relevant biological pathways for the GPR40 agonist, LY2881835, in preclinical in vivo studies. The protocols and data presented are compiled from published research to guide the design and execution of animal studies.

Compound Information

• Compound Name: LY2881835

• Mechanism of Action: Selective agonist for G protein-coupled receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1).[1][2]

• Therapeutic Target: GPR40 is highly expressed in pancreatic β-cells and its activation leads to glucose-dependent insulin secretion, making it a target for the treatment of type 2 diabetes.[1][2]

Dosage and Administration for In Vivo Studies

LY2881835 is typically administered orally in rodent models. The following tables summarize reported dosages and pharmacokinetic parameters.

Table 1: Recommended Oral Dosages of LY2881835 in Rodent Models

Animal Model	Dosage Range	Study Duration	Therapeutic Effect	Reference
Normal ICR Mice	0.3, 1, 3, 10 mg/kg	Acute	Dose-dependent enhancement of insulin secretion.	[3]
Diet-Induced Obese (DIO) Mice	10 mg/kg	14 days (once daily)	Significant reduction in blood glucose during OGTT.	[3]
STZ-Treated DIO Mice	30 mg/kg	14 days (once daily)	Lowered blood glucose after a single treatment.	[3]
GPR40 Wild-Type Mice	30 mg/kg	Acute	Significant glucose lowering during OGTT.
Zucker fa/fa Rats	1 mg/kg	21 days (once daily)	Normalization of blood glucose levels.

Table 2: Pharmacokinetic Parameters of LY2881835 in Mice and Rats[4]

Parameter	Mouse	Rat
Oral Dose (mg/kg)	10	10
Cmax (ng/mL)	1103	11203
Tmax (h)	0.5	0.25
Terminal Half-life (T1/2) (h)	2.1	2.1
Oral Bioavailability (%)	64	71

Cmax: Maximum plasma concentration; Tmax: Time to reach maximum plasma concentration.

Formulation

For in vivo oral administration, LY2881835 can be prepared in a suspension formulation.

• Vehicle: A commonly used vehicle is a formulation of 0.5% methylcellulose with 0.25% Tween-80.

Signaling Pathway and Experimental Workflow

GPR40 Signaling Pathway

Activation of GPR40 by an agonist like LY2881835 initiates a signaling cascade within pancreatic β-cells, leading to insulin secretion. The pathway is primarily mediated by the Gαq subunit of the G protein.

Caption: GPR40 signaling cascade initiated by LY2881835.

Experimental Workflow for an In Vivo Study

The following diagram outlines a typical workflow for an acute in vivo study investigating the effects of LY2881835 on glucose tolerance in mice.

Caption: Workflow for an oral glucose tolerance test (OGTT).

Experimental Protocols

Protocol 1: Preparation of LY2881835 Formulation

• Materials:

  • LY2881835 powder

  • Methylcellulose

  • Tween-80

  • Sterile water for injection

  • Magnetic stirrer and stir bar

  • Weighing scale and appropriate glassware

• Procedure:

  • Calculate the required amount of LY2881835, methylcellulose, and Tween-80 based on the desired final concentration and volume.

  • Prepare a 0.5% methylcellulose solution by slowly adding methylcellulose to sterile water while stirring. Allow it to dissolve completely. This may require stirring for several hours or overnight at 4°C.

  • Add 0.25% (v/v) Tween-80 to the methylcellulose solution and mix thoroughly.

  • Weigh the calculated amount of LY2881835 powder.

  • Slowly add the LY2881835 powder to the vehicle (0.5% methylcellulose with 0.25% Tween-80) while continuously stirring to form a homogenous suspension.

  • Ensure the suspension is well-mixed before each administration.

Protocol 2: Oral Gavage Administration in Mice

• Materials:

  • Appropriately sized gavage needle (e.g., 20-22 gauge, 1.5 inches with a ball tip for adult mice)

  • Syringe (e.g., 1 mL)

  • LY2881835 formulation

  • Animal scale

• Procedure:

  • Weigh the mouse to determine the correct dosing volume (typically 5-10 mL/kg).

  • Measure the appropriate length for gavage needle insertion by holding the needle alongside the mouse, with the tip at the mouth and the end of the needle at the last rib. Mark the needle at the level of the mouth.

  • Fill the syringe with the calculated volume of the LY2881835 suspension.

  • Firmly restrain the mouse by scruffing the back of the neck to immobilize the head. The body should be held in a vertical position.

  • Gently insert the gavage needle into the diastema (the gap between the incisors and molars) and advance it along the roof of the mouth towards the esophagus. The needle should pass smoothly without resistance.

  • Once the needle is inserted to the pre-measured depth, slowly depress the syringe plunger to deliver the formulation.

  • After administration, gently and slowly withdraw the needle along the same path of insertion.

  • Return the mouse to its cage and monitor for any signs of distress for at least 10-15 minutes.

Protocol 3: Oral Gavage Administration in Rats

• Materials:

  • Appropriately sized gavage needle (e.g., 16-18 gauge, 2-3 inches with a ball tip for adult rats)

  • Syringe

  • LY2881835 formulation

  • Animal scale

• Procedure:

  • Weigh the rat to determine the correct dosing volume (typically 5-10 mL/kg).

  • Measure the appropriate length for gavage needle insertion from the corner of the mouth to the last rib.

  • Fill the syringe with the calculated volume of the LY2881835 suspension.

  • Restrain the rat, for example, by wrapping it in a towel, leaving the head exposed. Gently hold the rat's head and extend the neck.

  • Insert the gavage needle into the diastema and gently advance it into the esophagus.

  • Slowly administer the formulation.

  • Withdraw the needle gently.

  • Return the rat to its cage and monitor for any adverse reactions.

Disclaimer: These protocols are intended as a guide. All animal experiments should be conducted in accordance with institutional guidelines and approved by the relevant Animal Care and Use Committee. Researchers should adapt these protocols based on their specific experimental design and animal models.

References

• 1. The Discovery, Preclinical, and Early Clinical Development of Potent and Selective GPR40 Agonists for the Treatment of Type 2 Diabetes Mellitus (LY2881835, LY2922083, and LY2922470) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A selective GPR40 (FFAR1) agonist LY2881835 provides immediate and durable glucose control in rodent models of type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Calcium Flux Assays with LY2881835 in HEK293 Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

LY2881835 is a potent and selective agonist for the G protein-coupled receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1).[1][2][3][4][5][6] GPR40 is highly expressed in pancreatic β-cells and plays a crucial role in glucose-stimulated insulin secretion.[3] Upon activation by agonists like LY2881835, GPR40 couples to the Gαq protein subunit, initiating a signaling cascade that leads to the mobilization of intracellular calcium.[3][7][8] This makes calcium flux assays a primary method for evaluating the potency and efficacy of GPR40 agonists. This document provides detailed protocols for performing calcium flux assays with LY2881835 in Human Embryonic Kidney 293 (HEK293) cells stably expressing human GPR40.

GPR40 Signaling Pathway

Activation of GPR40 by an agonist such as LY2881835 triggers the Gαq signaling pathway. The Gαq subunit activates phospholipase C (PLC), which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[3][7][8] IP3 binds to its receptors on the endoplasmic reticulum, leading to the release of stored intracellular calcium (Ca2+), which can be measured using calcium-sensitive fluorescent dyes.[3][7][9]

GPR40 signaling cascade upon agonist binding.

Experimental Protocols

This section details the necessary reagents, equipment, and step-by-step procedures for conducting a calcium flux assay using a fluorescence plate reader.

Materials and Reagents

Reagent	Supplier	Catalog Number (Example)	Storage
HEK293 cells stably expressing hGPR40	ATCC/In-house	N/A	Liquid Nitrogen
Dulbecco's Modified Eagle Medium (DMEM)	Thermo Fisher	11965092	4°C
Fetal Bovine Serum (FBS)	Thermo Fisher	26140079	-20°C
Penicillin-Streptomycin	Thermo Fisher	15140122	-20°C
G418 (Geneticin)	Thermo Fisher	10131035	4°C
Poly-D-lysine coated 384-well plates	Corning	356663	Room Temperature
LY2881835	MedChemExpress	HY-18235	-20°C
Fluo-8 No-Wash Calcium Assay Kit	ABD Bioquest	36315	-20°C (Protect from light)
Hanks' Balanced Salt Solution (HBSS)	Thermo Fisher	14025092	Room Temperature
HEPES	Thermo Fisher	15630080	Room Temperature
Bovine Serum Albumin (BSA)	Sigma-Aldrich	A9418	4°C
Ionomycin	Sigma-Aldrich	I0634	-20°C

Equipment

• Fluorescence microplate reader with automated injection capabilities (e.g., FLIPR, FlexStation 3).[10][11]

• Humidified CO2 incubator (37°C, 5% CO2).

• Laminar flow hood.

• Centrifuge.

• Multichannel pipettes.

Experimental Workflow Diagram

Workflow for the calcium flux assay.

Step-by-Step Protocol

1. Cell Culture and Plating a. Culture HEK293 cells stably expressing human GPR40 in DMEM supplemented with 10% FBS, 1% Penicillin-Streptomycin, and 500 µg/mL G418 in a humidified incubator at 37°C with 5% CO2. b. On the day before the assay, harvest the cells and resuspend them in fresh culture medium. c. Plate the cells into a poly-D-lysine coated 384-well black-wall, clear-bottom plate at a density of 15,000 cells per well in 40 µL of culture medium.[10] d. Incubate the plate overnight at 37°C in a humidified CO2 incubator.

2. Dye Loading a. On the day of the experiment, prepare the Fluo-8 dye-loading solution according to the manufacturer's protocol in assay buffer (HBSS with 20 mM HEPES and 0.1% BSA). b. Remove the culture medium from the cell plate and add 40 µL of the dye-loading solution to each well. c. Incubate the plate at 37°C for 30 minutes, followed by 15 minutes at room temperature, protected from light.

3. Compound Preparation a. Prepare a stock solution of LY2881835 in DMSO. b. Perform a serial dilution of LY2881835 in the assay buffer to achieve a range of concentrations (e.g., from 1 nM to 10 µM). Prepare these at 5X the final desired concentration. c. Include a positive control (e.g., a high concentration of a known agonist or Ionomycin) and a negative control (assay buffer with DMSO).

4. Data Acquisition a. Set up the fluorescence plate reader to measure fluorescence intensity (Excitation: ~490 nm, Emission: ~525 nm) at 1-second intervals for approximately 3 minutes.[7] b. Place the cell plate and the compound plate into the reader. c. Initiate the reading, and after a baseline measurement of 15-20 seconds, the instrument will automatically inject 10 µL of the compound dilutions into the corresponding wells. d. Continue recording the fluorescence for the remainder of the set time.

5. Data Analysis a. The change in fluorescence is typically calculated as the maximum fluorescence intensity minus the baseline fluorescence. b. Plot the change in fluorescence against the logarithm of the LY2881835 concentration. c. Fit the data to a four-parameter logistic equation to determine the EC50 value.

Expected Results

The addition of LY2881835 to HEK293 cells expressing GPR40 is expected to induce a rapid, dose-dependent increase in intracellular calcium.

Parameter	Expected Value	Reference
EC50	~233 nM	[1]
Assay Window (Signal/Background)	> 5-fold	Typical for this assay type
Z'-factor	> 0.5	[10]

Troubleshooting

Issue	Possible Cause	Suggestion
Low Signal or No Response	Poor cell health or low receptor expression.	Check cell viability. Ensure proper GPR40 expression levels.
Inactive compound.	Verify the integrity and concentration of the LY2881835 stock solution.
Improper dye loading.	Optimize dye concentration and incubation time. Ensure cells are not washed after adding no-wash dye.
High Background Fluorescence	Autofluorescence from compounds or medium.	Use phenol red-free medium for the assay. Check for compound autofluorescence.
Cell death leading to dye leakage.	Ensure gentle handling of cells during plating and reagent addition.
High Well-to-Well Variability	Inconsistent cell number per well.	Ensure a homogenous cell suspension before plating.
Inaccurate pipetting.	Use calibrated multichannel pipettes or automated liquid handlers.

Conclusion

This application note provides a comprehensive guide for performing calcium flux assays with LY2881835 in HEK293 cells. The detailed protocol and expected outcomes will enable researchers to reliably assess the activity of GPR40 agonists. The provided diagrams offer a clear understanding of the underlying biological pathway and the experimental procedure. Careful execution of this protocol should yield robust and reproducible data for drug discovery and pharmacological characterization.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. LY-2881835 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 3. A selective GPR40 (FFAR1) agonist LY2881835 provides immediate and durable glucose control in rodent models of type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Free fatty acid receptor 1 (GPR40) agonists containing spirocyclic periphery inspired by LY2881835 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. The Discovery, Preclinical, and Early Clinical Development of Potent and Selective GPR40 Agonists for the Treatment of Type 2 Diabetes Mellitus (LY2881835, LY2922083, and LY2922470) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Different mechanisms are involved in intracellular calcium increase by insulin-like growth factors 1 and 2 in articular chondrocytes: voltage-gated calcium channels, and/or phospholipase C coupled to a pertussis-sensitive G-protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. moleculardevices.com [moleculardevices.com]
• 11. Cell-based Calcium Assay for Medium to High Throughput Screening of TRP Channel Functions using FlexStation 3 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring Insulin Secretion with LY2881835 Treatment

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to measuring insulin secretion following treatment with LY2881835, a potent and selective agonist of the G protein-coupled receptor 40 (GPR40). The protocols detailed below are designed for both in vitro and in vivo research settings to facilitate the accurate assessment of LY2881835's effect on glucose-stimulated insulin secretion (GSIS).

Introduction

LY2881835 is a small molecule agonist that targets GPR40 (also known as Free Fatty Acid Receptor 1 or FFAR1), a receptor predominantly expressed in pancreatic β-cells.[1][2][3] Activation of GPR40 by agonists like LY2881835 potentiates glucose-stimulated insulin secretion, making it a therapeutic target for type 2 diabetes.[1][4] This document outlines the necessary protocols to quantify the insulinotropic effects of LY2881835 and provides a visual representation of the underlying signaling pathway.

Data Presentation

The following tables summarize the quantitative effects of LY2881835 on insulin secretion as reported in preclinical studies.

Table 1: In Vitro Glucose-Stimulated Insulin Secretion (GSIS) in Primary Mouse Islets [1]

Treatment Condition (at 11.2 mmol/L Glucose)	Insulin Secretion (ng/islet/h)	Fold Change vs. Vehicle
Vehicle	~0.25	1.0
LY2881835 (1 µM)	~0.60	~2.4
Linoleic Acid (Endogenous GPR40 Ligand)	~0.55	~2.2

Note: Data are approximated from graphical representations in the source publication. A statistically significant increase in insulin secretion was observed with LY2881835 treatment compared to the vehicle.[1]

Table 2: In Vivo Dose-Dependent Effect of LY2881835 on Insulin Secretion in Normal ICR Mice [1]

Oral Dose of LY2881835	Peak Insulin Level (ng/mL) at 3-6 min post-IPGTT	Insulin AUC (0-15 min)
Vehicle	~2.5	Not reported
0.3 mg/kg	~3.0	Not reported
1 mg/kg	~4.0	Not reported
3 mg/kg	~5.5	Not reported
10 mg/kg	~7.0	Statistically significant increase vs. vehicle

Note: Data are approximated from graphical representations in the source publication. LY2881835 showed a clear dose-dependent enhancement in insulin secretion.[1]

Signaling Pathway

The binding of LY2881835 to GPR40 on pancreatic β-cells initiates a signaling cascade that amplifies glucose-stimulated insulin secretion. The primary pathway involves the activation of the Gq alpha subunit of the G protein.

Caption: GPR40 signaling pathway activated by LY2881835.

Experimental Protocols

The following are detailed protocols for measuring insulin secretion in response to LY2881835 treatment.

Protocol 1: In Vitro Glucose-Stimulated Insulin Secretion (GSIS) from Isolated Mouse Islets

This protocol is adapted from methodologies used in preclinical studies of GPR40 agonists.[1]

1. Materials:

• Collagenase P

• Hanks' Balanced Salt Solution (HBSS)

• RPMI-1640 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Krebs-Ringer Bicarbonate (KRB) buffer supplemented with 0.1% BSA

• Glucose solutions (2.8 mM and 11.2 mM in KRB buffer)

• LY2881835 stock solution (in DMSO)

• Mouse Insulin ELISA kit

2. Islet Isolation:

• Isolate pancreatic islets from mice using the collagenase digestion method.

• After isolation, hand-pick the islets under a stereomicroscope to ensure purity.

• Culture the isolated islets overnight in RPMI-1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO2 incubator.

3. GSIS Assay:

• Prepare batches of 10-15 size-matched islets in triplicate for each treatment condition.

• Pre-incubate the islets in KRB buffer containing 2.8 mM glucose for 1 hour at 37°C to establish a basal insulin secretion rate.

• Following the pre-incubation, replace the buffer with fresh KRB buffer containing 2.8 mM glucose (basal condition) or 11.2 mM glucose (stimulatory condition).

• For the treatment groups, add LY2881835 to the desired final concentration (e.g., 1 µM) to the KRB buffer containing 11.2 mM glucose. Include a vehicle control (DMSO) in a separate set of islets.

• Incubate the islets for 1 hour at 37°C.

• At the end of the incubation, collect the supernatant (KRB buffer) from each well.

• Measure the insulin concentration in the collected supernatant using a mouse insulin ELISA kit according to the manufacturer's instructions.

• Normalize the insulin secretion data to the number of islets per well.

Caption: Workflow for in vitro GSIS assay.

Protocol 2: In Vivo Intraperitoneal Glucose Tolerance Test (IPGTT) and Insulin Secretion Measurement

This protocol is based on in vivo studies assessing the efficacy of LY2881835.[1]

1. Materials:

• LY2881835 formulation for oral gavage

• Vehicle control for oral gavage

• Glucose solution (20% w/v in sterile saline) for intraperitoneal injection

• Blood collection tubes (e.g., EDTA-coated microcentrifuge tubes)

• Glucometer and test strips

• Mouse Insulin ELISA kit

2. Animal Preparation:

• Use male ICR mice (or another appropriate strain).

• Acclimatize the animals for at least one week before the experiment.

• Fast the mice overnight (approximately 16 hours) with free access to water.

3. Experimental Procedure:

• Administer LY2881835 orally by gavage at the desired doses (e.g., 0.3, 1, 3, 10 mg/kg). Include a vehicle-treated control group.

• Sixty minutes after drug administration, collect a baseline blood sample (t=0) from the tail vein for glucose and insulin measurement.

• Immediately after the baseline sample, administer an intraperitoneal (IP) injection of glucose (2 g/kg body weight).

• Collect blood samples at 3, 6, and 15 minutes post-glucose injection.

• Measure blood glucose at each time point using a glucometer.

• Process the blood samples to separate plasma by centrifugation.

• Store plasma samples at -80°C until insulin analysis.

• Measure plasma insulin concentrations using a mouse insulin ELISA kit.

4. Data Analysis:

• Plot the plasma insulin concentrations over time for each treatment group.

• Calculate the Area Under the Curve (AUC) for insulin for the 0-15 minute period to quantify the overall insulin secretory response.

• Perform statistical analysis to compare the different dose groups to the vehicle control.

Caption: Workflow for in vivo IPGTT and insulin measurement.

References

• 1. A selective GPR40 (FFAR1) agonist LY2881835 provides immediate and durable glucose control in rodent models of type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. The Discovery, Preclinical, and Early Clinical Development of Potent and Selective GPR40 Agonists for the Treatment of Type 2 Diabetes Mellitus (LY2881835, LY2922083, and LY2922470) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for LY2881835 Pharmacokinetic Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to designing and conducting preclinical pharmacokinetic (PK) studies for LY2881835, a potent and selective G protein-coupled receptor 40 (GPR40) agonist. The protocols outlined below are intended to serve as a foundational framework that can be adapted to specific research needs and institutional guidelines.

Introduction

LY2881835 is a novel small molecule that acts as an agonist for GPR40, also known as Free Fatty Acid Receptor 1 (FFAR1).[1][2][3] GPR40 is highly expressed in pancreatic β-cells and plays a crucial role in glucose-stimulated insulin secretion.[1][2][4][5][6] By activating GPR40, LY2881835 enhances the release of insulin in a glucose-dependent manner, making it a promising therapeutic candidate for the treatment of type 2 diabetes mellitus.[1][2][3][7] Understanding the pharmacokinetic profile of LY2881835 is essential for its development as a therapeutic agent. This document outlines the experimental design and detailed protocols for in vivo pharmacokinetic studies in preclinical animal models.

GPR40 Signaling Pathway

Activation of GPR40 by an agonist like LY2881835 initiates a downstream signaling cascade that results in the potentiation of insulin secretion. The primary pathway involves the coupling of GPR40 to the Gαq/11 protein. This leads to the activation of phospholipase C (PLC), which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of intracellular calcium (Ca2+). The elevated cytosolic Ca2+ levels, in conjunction with DAG-mediated activation of protein kinase C (PKC), promote the exocytosis of insulin-containing granules from the pancreatic β-cells.[2][4][5][8][9]

Caption: GPR40 Signaling Pathway for Insulin Secretion

Experimental Design and Protocols

A well-designed preclinical pharmacokinetic study is crucial for determining the absorption, distribution, metabolism, and excretion (ADME) properties of a drug candidate.

Experimental Workflow

The general workflow for a preclinical pharmacokinetic study of LY2881835 involves several key stages, from animal acclimatization to data analysis.

Caption: Preclinical Pharmacokinetic Study Workflow

Protocol 1: Animal Models and Husbandry

• Species Selection: Common rodent models for pharmacokinetic studies include Sprague-Dawley rats and C57BL/6 mice.

• Animal Health: Use healthy, young adult animals of a single sex to minimize variability.

• Acclimatization: House animals in a controlled environment (temperature, humidity, and light-dark cycle) for at least 3-5 days prior to the experiment to allow for acclimatization.

• Housing: House animals in appropriate caging with free access to standard chow and water.

• Ethical Considerations: All animal procedures must be approved by the Institutional Animal Care and Use Committee (IACUC) and conducted in accordance with the Guide for the Care and Use of Laboratory Animals.

Protocol 2: Formulation and Dosing

• Formulation Preparation:

  • For oral administration, LY2881835 can be formulated as a suspension or solution. A common vehicle is 0.5% (w/v) methylcellulose in water.

  • For intravenous administration, LY2881835 should be dissolved in a suitable vehicle such as a mixture of saline, ethanol, and PEG400.

  • The stability and homogeneity of the formulation should be confirmed prior to dosing.

• Dose Selection:

  • Doses for pharmacokinetic studies are typically lower than those used for efficacy studies.

  • A preliminary dose-ranging study may be necessary to determine appropriate dose levels that provide quantifiable plasma concentrations without causing adverse effects.

  • Based on published data, oral doses in the range of 1-10 mg/kg could be a suitable starting point for rodent studies.[10]

• Administration:

  • Oral (PO): Administer the formulation via oral gavage. The volume should be appropriate for the animal's size (e.g., 5-10 mL/kg for rats).

  • Intravenous (IV): Administer the formulation as a bolus injection into a suitable vein (e.g., tail vein in mice and rats). The injection volume should be minimized (e.g., 1-2 mL/kg for rats).

Protocol 3: Blood Sample Collection and Processing

• Sampling Time Points:

  • A typical serial sampling schedule for an oral pharmacokinetic study would be: pre-dose (0 h), and at 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours post-dose.

  • For intravenous administration, earlier time points (e.g., 0.083, 0.167 h) should be included.

• Blood Collection:

  • Collect blood samples (approximately 100-200 µL) from a suitable site (e.g., saphenous vein or tail vein) into tubes containing an anticoagulant (e.g., K2EDTA).

  • Keep the samples on ice until processing.

• Plasma Processing:

  • Centrifuge the blood samples at approximately 2000 x g for 10 minutes at 4°C to separate the plasma.

  • Carefully transfer the supernatant (plasma) into clean, labeled tubes.

  • Store the plasma samples at -80°C until bioanalysis.

Protocol 4: Bioanalytical Method for LY2881835 Quantification

A validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is the standard for quantifying small molecules like LY2881835 in biological matrices.

• Sample Preparation:

  • Thaw plasma samples on ice.

  • Perform protein precipitation by adding a 3-fold volume of cold acetonitrile containing an appropriate internal standard (IS) to a known volume of plasma (e.g., 50 µL).

  • Vortex the samples vigorously for 1 minute.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated proteins.

  • Transfer the supernatant to a clean 96-well plate or autosampler vials for LC-MS/MS analysis.

• LC-MS/MS Conditions (General Example):

  • Liquid Chromatography:

    • Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

    • Mobile Phase A: 0.1% formic acid in water.

    • Mobile Phase B: 0.1% formic acid in acetonitrile.

    • Gradient: A suitable gradient from low to high organic content to elute the analyte and IS.

    • Flow Rate: 0.4 mL/min.

    • Injection Volume: 5 µL.

  • Mass Spectrometry:

    • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

    • Detection Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transitions: Specific precursor-to-product ion transitions for LY2881835 and the IS need to be optimized.

• Method Validation:

  • The bioanalytical method should be validated according to regulatory guidelines (e.g., FDA or EMA) for linearity, accuracy, precision, selectivity, stability, and matrix effects.

Data Presentation

Pharmacokinetic parameters should be calculated using non-compartmental analysis of the plasma concentration-time data. Key parameters are summarized in the table below, with example data from published literature for LY2881835 (Compound 1).[7]

Parameter	Mouse (10 mg/kg PO)	Rat (10 mg/kg PO)	Dog (1 mg/kg PO)
Tmax (h)	1.3	2.5	3.3
Cmax (ng/mL)	2370	3380	1140
AUC(0-inf) (ng*h/mL)	13400	35800	13600
t1/2 (h)	2.4	5.6	7.9
CL/F (mL/min/kg)	12.4	4.6	1.2
Vz/F (L/kg)	2.6	2.2	0.8
Bioavailability (%)	45	69	85

Tmax: Time to reach maximum plasma concentration; Cmax: Maximum plasma concentration; AUC(0-inf): Area under the plasma concentration-time curve from time zero to infinity; t1/2: Elimination half-life; CL/F: Apparent total body clearance; Vz/F: Apparent volume of distribution.

Conclusion

These application notes and protocols provide a robust framework for conducting preclinical pharmacokinetic studies of LY2881835. Adherence to these guidelines will facilitate the generation of high-quality, reproducible data essential for the continued development of this promising therapeutic agent for type 2 diabetes. Researchers should adapt these protocols as necessary to meet the specific objectives of their studies and to comply with all applicable institutional and regulatory requirements.

References

• 1. physoc.org [physoc.org]
• 2. Activation of GPR40 as a Therapeutic Target for the Treatment of Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Discovery, Preclinical, and Early Clinical Development of Potent and Selective GPR40 Agonists for the Treatment of Type 2 Diabetes Mellitus (LY2881835, LY2922083, and LY2922470) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. GPR40 - Proteopedia, life in 3D [proteopedia.org]
• 6. spandidos-publications.com [spandidos-publications.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. What are GPR40 agonists and how do they work? [synapse.patsnap.com]
• 10. A selective GPR40 (FFAR1) agonist LY2881835 provides immediate and durable glucose control in rodent models of type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]

Application of LY2881835 in GPR40 Signaling Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

G-protein coupled receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1), is a promising therapeutic target for type 2 diabetes.[1][2] Predominantly expressed in pancreatic β-cells, GPR40 activation by free fatty acids potentiates glucose-stimulated insulin secretion (GSIS).[1][3][4] LY2881835 is a potent and selective synthetic agonist of GPR40 that has been instrumental in elucidating the receptor's role in glucose homeostasis.[5][6] This document provides detailed application notes and protocols for utilizing LY2881835 in GPR40 signaling research.

GPR40 Signaling Pathway

GPR40 is a Gαq-coupled receptor. Upon agonist binding, such as with LY2881835, the receptor undergoes a conformational change, leading to the activation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[1] IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+).[1] The subsequent increase in cytosolic Ca2+ and the activation of protein kinase C (PKC) by DAG are key events that lead to the potentiation of insulin secretion from pancreatic β-cells. Additionally, GPR40 has been shown to signal through β-arrestin pathways, which may also contribute to its insulinotropic effects.[7]

Caption: GPR40 Signaling Pathway Activated by LY2881835.

Quantitative Data for LY2881835

The following tables summarize the in vitro pharmacological data for LY2881835, demonstrating its binding affinity and functional potency at the GPR40 receptor.

Table 1: Receptor Binding Affinity

Parameter	Species	Value	Reference

| Ki | Human | 4.7 nM | |

Table 2: Functional Potency in In Vitro Assays

Assay	Species	Parameter	Value	Reference
Calcium Flux (FLIPR)	Human	EC50	164 nM (62% partial agonist)
β-Arrestin Recruitment	Human	EC50	Not explicitly quantified, but described as a "potent full agonist"
β-Arrestin Recruitment	Mouse	EC50	Potent full agonist

| β-Arrestin Recruitment | Rat | EC50 | Potent full agonist | |

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the study of LY2881835 in GPR40 signaling.

GPR40 Radioligand Binding Assay

This protocol is designed to determine the binding affinity of LY2881835 for the GPR40 receptor.

Caption: Workflow for GPR40 Radioligand Binding Assay.

Materials:

• HEK293 cells stably expressing human GPR40 (hGPR40)

• Assay Buffer: 50 mM Tris-HCl, pH 7.5, 5 mM CaCl₂, 5 mM MgCl₂, 0.1% w/v fatty acid-free BSA

• Radioligand: [³H]-4 (a known GPR40 ligand)

• LY2881835 dilutions in 100% DMSO

• 96-well plates

• Glass fiber filters

• Scintillation counter

Protocol:

• Membrane Preparation: Prepare crude cell surface membranes from hGPR40-expressing HEK293 cells using differential centrifugation.

• Compound Preparation: Prepare serial dilutions of LY2881835 in 100% DMSO.

• Assay Setup: In a 96-well plate, add 10 µL of the LY2881835 dilution and 90 µL of Assay Buffer.

• Incubation: Add the cell membrane preparation and the radioligand ([³H]-4) to each well. Incubate for a specified time at room temperature to allow binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters to separate the membrane-bound radioligand from the free radioligand.

• Washing: Wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Determine the concentration of LY2881835 that inhibits 50% of the specific binding of the radioligand (IC₅₀). Calculate the binding affinity (Ki) using the Cheng-Prusoff equation.

Calcium Mobilization (FLIPR) Assay

This assay measures the increase in intracellular calcium concentration following GPR40 activation by LY2881835.

Caption: Workflow for Calcium Mobilization (FLIPR) Assay.

Materials:

• HEK293 cells stably expressing hGPR40

• Cell culture medium

• Assay Buffer (e.g., HBSS with 20 mM HEPES)

• Calcium 4 Dye assay kit (or similar fluorescent calcium indicator like Fluo-4 AM)

• Fatty acid-free BSA

• LY2881835 dilutions

• 96-well black-walled, clear-bottom plates

• Fluorescence Imaging Plate Reader (FLIPR) or equivalent

Protocol:

• Cell Plating: Seed hGPR40-expressing cells into 96-well black-walled, clear-bottom plates and culture overnight.

• Dye Loading: Wash the cells with assay buffer and then incubate them with the calcium-sensitive dye loading solution for a specified time at 37°C in the dark.

• Compound Preparation: Prepare serial dilutions of LY2881835 in assay buffer containing 0.1% fatty acid-free BSA.

• Measurement: Place the plate in the FLIPR instrument. Record a baseline fluorescence reading. Add the LY2881835 dilutions to the wells and immediately begin measuring the change in fluorescence over time.

• Data Analysis: The agonist response is determined by the maximum change in fluorescence over the baseline. Plot the concentration of LY2881835 against the relative fluorescence units (RFUs) to generate a dose-response curve and calculate the EC₅₀ value.

β-Arrestin Recruitment Assay

This assay measures the recruitment of β-arrestin to the activated GPR40 receptor.

Caption: Workflow for β-Arrestin Recruitment Assay.

Materials:

• Cell line engineered to co-express GPR40 and a β-arrestin reporter system (e.g., PathHunter® β-arrestin assay)

• Cell culture medium

• LY2881835 dilutions

• Assay plates (e.g., 384-well white plates)

• Detection reagents specific to the reporter system

• Luminometer

Protocol:

• Cell Plating: Plate the engineered cells in the appropriate assay plate and culture overnight.

• Compound Preparation: Prepare serial dilutions of LY2881835 in a suitable assay buffer.

• Compound Addition: Add the LY2881835 dilutions to the cells.

• Incubation: Incubate the plate for a specified time (e.g., 90 minutes) at 37°C to allow for β-arrestin recruitment to the receptor.

• Detection: Add the detection reagents according to the manufacturer's protocol and incubate at room temperature.

• Measurement: Measure the signal (e.g., luminescence) using a plate reader.

• Data Analysis: Plot the signal against the concentration of LY2881835 to generate a dose-response curve and calculate the EC₅₀ value.

Glucose-Stimulated Insulin Secretion (GSIS) Assay

This ex vivo assay measures the ability of LY2881835 to potentiate insulin secretion from pancreatic islets in the presence of high glucose.

Caption: Workflow for Glucose-Stimulated Insulin Secretion (GSIS) Assay.

Materials:

• Pancreatic islets isolated from mice

• Krebs-Ringer Bicarbonate (KRB) buffer supplemented with different glucose concentrations (e.g., 2.8 mM for low glucose and 11.2 mM or 16.7 mM for high glucose)

• LY2881835 dilutions

• Insulin ELISA kit

Protocol:

• Islet Isolation and Culture: Isolate pancreatic islets from mice and culture them overnight to allow for recovery.

• Pre-incubation: Pre-incubate the islets in KRB buffer with low glucose (e.g., 2.8 mM) for a specified time.

• Incubation: Incubate groups of islets with different concentrations of LY2881835 in either low or high glucose KRB buffer for a defined period (e.g., 1-2 hours) at 37°C.

• Supernatant Collection: After incubation, collect the supernatant from each group.

• Insulin Measurement: Measure the concentration of insulin in the collected supernatant using an insulin ELISA kit.

• Data Analysis: Compare the amount of insulin secreted in the presence of LY2881835 at high glucose to the amount secreted at high glucose alone to determine the potentiation of GSIS.

Conclusion

LY2881835 is a valuable pharmacological tool for investigating the physiological roles of GPR40. The data and protocols presented here provide a comprehensive guide for researchers to effectively utilize this compound in studies of GPR40 signaling and its implications for metabolic diseases. The provided methodologies for key in vitro and ex vivo assays will enable robust and reproducible characterization of GPR40 agonists and their downstream effects.

References

• 1. giffordbioscience.com [giffordbioscience.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. G protein-coupled receptor (GPR)40-dependent potentiation of insulin secretion in mouse islets is mediated by protein kinase D1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. giffordbioscience.com [giffordbioscience.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

LY2881835: A Potent and Selective FFAR1 Agonist for Preclinical Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

LY2881835 is a novel, potent, and selective agonist of the Free Fatty Acid Receptor 1 (FFAR1), also known as G protein-coupled receptor 40 (GPR40).[1][2][3] FFAR1 is predominantly expressed in pancreatic β-cells and enteroendocrine L-cells.[4][5] Its activation by long-chain fatty acids potentiates glucose-stimulated insulin secretion (GSIS) and stimulates the release of glucagon-like peptide-1 (GLP-1), making it an attractive therapeutic target for type 2 diabetes.[4][5] LY2881835, a spiro[indene-1,4'-piperidine] derivative, has demonstrated significant glucose-lowering effects in various preclinical models of type 2 diabetes, highlighting its utility as a tool compound for studying FFAR1 biology and exploring its therapeutic potential.[1][6]

These application notes provide a comprehensive overview of LY2881835, including its mechanism of action, key in vitro and in vivo data, and detailed protocols for its use in experimental settings.

Mechanism of Action

LY2881835 acts as a selective agonist at the FFAR1 receptor. Upon binding, it activates downstream signaling pathways that lead to enhanced insulin secretion in a glucose-dependent manner. The primary signaling mechanism involves the activation of the Gq alpha subunit of the heterotrimeric G protein. This leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of intracellular calcium stores. The resulting increase in cytosolic calcium concentration is a key signal for the potentiation of insulin secretion from pancreatic β-cells.[1]

Furthermore, studies have indicated that FFAR1 activation can also signal through a β-arrestin-mediated pathway, and the potency of agonists in this pathway may correlate with their in vivo efficacy.[4]

Figure 1: FFAR1 Signaling Pathway Activated by LY2881835.

Data Presentation

In Vitro Activity of LY2881835

Assay Type	Species	Receptor	Parameter	Value	Reference
Radioligand Binding	Human	FFAR1	Ki	4.7 nM	[1]
Calcium Flux (FLIPR)	Human	FFAR1	EC50	164 nM	[1]
Calcium Flux (FLIPR)	Human	FFAR1	% Efficacy	62% (Partial Agonist)	[1]
β-Arrestin Recruitment	Human	FFAR1	EC50	Potent Full Agonist	[1]
β-Arrestin Recruitment	Mouse	FFAR1	EC50	Potent Full Agonist	[1]
β-Arrestin Recruitment	Rat	FFAR1	EC50	Potent Full Agonist	[1]

In Vivo Efficacy of LY2881835 in Rodent Models

Animal Model	Dosing Regimen	Key Findings	Reference
Normal ICR Mice	0.3, 1, 3, 10 mg/kg (oral)	Dose-dependent enhancement of insulin secretion during IPGTT.	[6]
Diet-Induced Obese (DIO) Mice	10 mg/kg/day (oral) for 14 days	Significant reduction in glucose levels during OGTT on days 1 and 15.	[1][2]
Streptozotocin (STZ)-treated DIO Mice	30 mg/kg/day (oral) for 16 days	Significant reduction in glucose AUC during OGTTs on days 1, 7, and 14.	[1][2]
Zucker fa/fa Rats	1 mg/kg/day (oral) for 21 days	Normalization of blood glucose levels during OGTTs on days 1 and 21.	[1][2]

IPGTT: Intraperitoneal Glucose Tolerance Test; OGTT: Oral Glucose Tolerance Test; AUC: Area Under the Curve.

Experimental Protocols

In Vitro FFAR1 Activation: Calcium Flux Assay (FLIPR)

This protocol describes a method to measure the activation of FFAR1 by LY2881835 by monitoring changes in intracellular calcium concentration using a Fluorescence Imaging Plate Reader (FLIPR).

Figure 2: Workflow for FLIPR-based Calcium Flux Assay.

Materials:

• HEK293 cells stably expressing human FFAR1

• Cell culture medium (e.g., DMEM with 10% FBS)

• 96-well black-walled, clear-bottom cell culture plates

• LY2881835

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

• Pluronic F-127

• Assay buffer (e.g., HBSS with 20 mM HEPES)

• Fluorescence Imaging Plate Reader (FLIPR)

Procedure:

• Cell Plating: Seed the FFAR1-expressing HEK293 cells into 96-well plates at an appropriate density and incubate overnight to allow for cell attachment.

• Dye Loading: Prepare the dye loading solution by dissolving Fluo-4 AM and Pluronic F-127 in assay buffer. Remove the cell culture medium from the plates and add the dye loading solution to each well.

• Incubation: Incubate the plates for 1 hour at 37°C in the dark to allow for dye uptake and de-esterification.

• Compound Preparation: Prepare a serial dilution of LY2881835 in assay buffer.

• FLIPR Assay: Place the cell plate and the compound plate into the FLIPR instrument. Program the instrument to add the compound solutions to the cell plate and immediately begin measuring fluorescence intensity at appropriate excitation and emission wavelengths.

• Data Analysis: The change in fluorescence intensity over time reflects the change in intracellular calcium concentration. Analyze the dose-response data using appropriate software to calculate the EC50 and maximal response for LY2881835.

In Vitro FFAR1 Signaling: β-Arrestin Recruitment Assay

This protocol outlines a method to measure the recruitment of β-arrestin to the activated FFAR1 receptor, a key signaling event.

Materials:

• Cells co-expressing FFAR1 and a β-arrestin fusion protein (e.g., using PathHunter® β-arrestin assay technology)

• Cell culture medium

• Assay plates (e.g., 384-well white-walled plates)

• LY2881835

• Detection reagents specific to the assay technology

• Luminometer

Procedure:

• Cell Plating: Seed the engineered cells into the assay plates and incubate overnight.

• Compound Addition: Add serial dilutions of LY2881835 to the wells.

• Incubation: Incubate the plates for the recommended time (e.g., 90 minutes) at 37°C.

• Detection: Add the detection reagents according to the manufacturer's protocol.

• Signal Measurement: Measure the luminescent signal using a plate reader.

• Data Analysis: The luminescent signal is proportional to the extent of β-arrestin recruitment. Analyze the dose-response data to determine the EC50 of LY2881835.

Ex Vivo Glucose-Stimulated Insulin Secretion (GSIS) from Isolated Islets

This protocol describes the isolation of pancreatic islets and the subsequent measurement of insulin secretion in response to glucose and LY2881835.

Figure 3: Workflow for Glucose-Stimulated Insulin Secretion Assay.

Materials:

• Mice (e.g., C57BL/6J)

• Collagenase P

• HBSS (Hank's Balanced Salt Solution)

• RPMI-1640 medium

• Ficoll-Paque

• Krebs-Ringer Bicarbonate (KRB) buffer with varying glucose concentrations

• LY2881835

• Insulin ELISA or RIA kit

Procedure:

• Islet Isolation: Anesthetize the mouse and perfuse the pancreas with cold collagenase solution via the common bile duct.[4][7] Digest the pancreas at 37°C and then purify the islets using a density gradient centrifugation with Ficoll-Paque.[4][7]

• Islet Culture: Culture the isolated islets overnight in RPMI-1640 medium supplemented with 10% FBS and antibiotics.

• Pre-incubation: The next day, pre-incubate the islets in KRB buffer containing a low glucose concentration (e.g., 2.8 mM) for 1-2 hours.

• Stimulation: Incubate batches of islets with KRB buffer containing either low (2.8 mM) or high (e.g., 11.2 mM) glucose, in the presence or absence of different concentrations of LY2881835, for 1-2 hours at 37°C.

• Sample Collection: At the end of the incubation, collect the supernatant from each well.

• Insulin Measurement: Measure the insulin concentration in the collected supernatants using a commercially available ELISA or RIA kit.

• Data Analysis: Normalize the insulin secretion to the number of islets per well and compare the effects of LY2881835 at different glucose concentrations.

In Vivo Oral Glucose Tolerance Test (OGTT) in Mice

This protocol details the procedure for performing an OGTT in mice to evaluate the effect of LY2881835 on glucose tolerance.

Materials:

• Mice (e.g., diet-induced obese mice)

• LY2881835

• Vehicle (e.g., 0.5% methylcellulose with 0.25% Tween-80)[1]

• Glucose solution (e.g., 2 g/kg body weight)

• Glucometer and test strips

• Blood collection supplies (e.g., tail vein lancets, micro-hematocrit tubes)

Procedure:

• Fasting: Fast the mice overnight (e.g., 16 hours) with free access to water.

• Compound Administration: Administer LY2881835 or vehicle via oral gavage.[8][9][10]

• Baseline Blood Glucose: After a set time post-compound administration (e.g., 60 minutes), measure the baseline blood glucose level (t=0) from a tail vein blood sample.

• Glucose Challenge: Administer a glucose solution orally.

• Blood Glucose Monitoring: Collect blood samples at various time points after the glucose challenge (e.g., 15, 30, 60, and 120 minutes) and measure the blood glucose levels.

• Data Analysis: Plot the blood glucose levels over time for each treatment group. Calculate the area under the curve (AUC) for glucose to quantify the overall effect on glucose tolerance.

Conclusion

LY2881835 is a valuable pharmacological tool for investigating the role of FFAR1 in glucose homeostasis and insulin secretion. Its high potency and selectivity, coupled with demonstrated in vivo efficacy, make it an excellent compound for both in vitro and in vivo studies aimed at understanding FFAR1 signaling and its potential as a therapeutic target for metabolic diseases. The protocols provided herein offer a starting point for researchers to incorporate LY2881835 into their experimental designs.

References

• 1. protocols.io [protocols.io]
• 2. A protocol for studying glucose homeostasis and islet function in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Use of a fluorescent imaging plate reader--based calcium assay to assess pharmacological differences between the human and rat vanilloid receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Video: A Simple High Efficiency Protocol for Pancreatic Islet Isolation from Mice [jove.com]
• 5. The Discovery, Preclinical, and Early Clinical Development of Potent and Selective GPR40 Agonists for the Treatment of Type 2 Diabetes Mellitus (LY2881835, LY2922083, and LY2922470) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A selective GPR40 (FFAR1) agonist LY2881835 provides immediate and durable glucose control in rodent models of type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Simple High Efficiency Protocol for Pancreatic Islet Isolation from Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. research.sdsu.edu [research.sdsu.edu]
• 9. benchchem.com [benchchem.com]
• 10. Institutional protocols for the oral administration (gavage) of chemicals and microscopic microbial communities to mice: Analytical consensus - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Assessing the Effects of LY2881835 on Pancreatic Beta-Cell Function

Audience: Researchers, scientists, and drug development professionals.

Introduction: LY2881835 is a potent and selective agonist for the G protein-coupled receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1).[1][2] GPR40 is highly expressed in pancreatic beta-cells and plays a crucial role in amplifying glucose-stimulated insulin secretion (GSIS) in response to fatty acids.[1][3][4] Agonism of GPR40 by molecules like LY2881835 enhances the release of insulin only in the presence of elevated glucose levels, making it a promising therapeutic target for Type 2 Diabetes Mellitus (T2DM) with a potentially lower risk of hypoglycemia.[1][3] Preclinical studies have demonstrated that LY2881835 produces dose-dependent reductions in glucose levels while significantly increasing insulin and GLP-1 secretion.[1][2][3] These application notes provide detailed protocols for assessing the effects of LY2881835 on beta-cell function both in vitro and in vivo.

GPR40 Signaling Pathway in Pancreatic Beta-Cells

Activation of GPR40 by an agonist like LY2881835 primarily initiates a signaling cascade through the Gαq/11 subunit.[4][5] This leads to the activation of phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG).[5][6] IP3 binds to its receptors on the endoplasmic reticulum (ER), triggering the release of stored calcium (Ca2+) into the cytoplasm.[5] The resulting increase in intracellular Ca2+, combined with the activation of Protein Kinase C (PKC) by DAG, potentiates the exocytosis of insulin-containing granules, but only when the process is already initiated by glucose metabolism (the "triggering" pathway).[4][7] GPR40 can also signal through a non-G-protein mediated pathway involving β-arrestin.[1]

Caption: GPR40 signaling pathway in a pancreatic beta-cell.

Experimental Protocols

I. In Vitro Assessment of LY2881835 Activity

These assays are designed to characterize the potency and mechanism of action of LY2881835 at the cellular level.

1. Protocol: β-Arrestin Recruitment Assay This assay measures the recruitment of β-arrestin to GPR40 upon agonist binding, which is a hallmark of G protein-coupled receptor activation.[1][8]

• Cell Line: U2OS or HEK293 cells co-expressing Prolink-tagged GPR40 and Enzyme Acceptor-tagged β-arrestin.[8]

• Principle: Agonist-induced β-arrestin recruitment forces complementation of a β-galactosidase enzyme, generating a chemiluminescent signal.[8]

• Procedure:

  • Seed cells (e.g., 5,000 cells/well) in a 384-well plate and incubate overnight.

  • Prepare serial dilutions of LY2881835 in a suitable assay buffer.

  • Remove culture media and add the compound dilutions to the cells.

  • Incubate for 90 minutes at 37°C.

  • Add chemiluminescent detection reagent according to the manufacturer's instructions (e.g., DiscoveRx PathHunter kit).

  • Incubate for 60 minutes at room temperature.

  • Measure luminescence using a plate reader.

  • Calculate EC50 values from the resulting dose-response curve.

2. Protocol: Glucose-Stimulated Insulin Secretion (GSIS) Assay This is a critical functional assay to confirm that LY2881835 enhances insulin secretion in a glucose-dependent manner.[8]

• Biological System: Isolated primary pancreatic islets (from mice or rats) or beta-cell lines (e.g., MIN-6, INS-1).[1][8]

• Principle: The amount of insulin secreted into the surrounding medium in response to glucose and the test compound is quantified.

• Procedure:

  • Culture islets or beta-cells under standard conditions.

  • Starvation: Pre-incubate cells for 1-2 hours in a low-glucose Krebs-Ringer Bicarbonate (KRB) buffer (e.g., 2.8 mM glucose) to establish a basal secretion rate.

  • Stimulation: Replace the starvation buffer with KRB buffer containing:

    • Low glucose (2.8 mM) ± LY2881835

    • High glucose (11.2 mM or 16.7 mM) ± LY2881835

    • High glucose + Vehicle control

  • Prepare a range of LY2881835 concentrations to determine dose-dependency.

  • Incubate for 60-120 minutes at 37°C.

  • Collect the supernatant (medium) from each well.

  • Quantify insulin concentration in the supernatant using an ELISA or Radioimmunoassay (RIA) kit.

  • (Optional) Lyse the remaining cells to measure total insulin content for normalization.

  • Express secreted insulin as a percentage of total insulin content or as absolute concentration.

II. In Vivo Assessment of LY2881835 Efficacy

These protocols evaluate the effects of LY2881835 on glucose homeostasis in a whole-animal context.

1. Protocol: Oral Glucose Tolerance Test (OGTT) The OGTT is a standard method to assess how an organism handles a glucose load and the effect of a therapeutic agent on this process.[3][8]

• Animal Model: C57BL/6 mice, diet-induced obese (DIO) mice, or Zucker fatty rats.[8]

• Principle: The compound is administered prior to an oral glucose challenge, and blood glucose and insulin levels are monitored over time to assess improvements in glucose tolerance and insulin secretion.

• Procedure:

  • Fast animals overnight (e.g., 12-16 hours) but allow access to water.

  • Record baseline body weight.

  • Collect a baseline blood sample (t = -60 min) from the tail vein.

  • Administer LY2881835 or vehicle control orally (p.o.) via gavage. Doses can range from 1 to 10 mg/kg.[8]

  • After 60 minutes (t = 0 min), collect another blood sample.

  • Immediately administer a glucose solution (e.g., 2 g/kg) orally.

  • Collect blood samples at 15, 30, 60, 90, and 120 minutes post-glucose administration.

  • Measure blood glucose levels immediately using a glucometer.

  • Process remaining blood to plasma for subsequent insulin concentration analysis by ELISA.

  • Calculate the Area Under the Curve (AUC) for both glucose and insulin to quantify the drug's effect.

Caption: Standard workflow for an Oral Glucose Tolerance Test (OGTT).

Data Presentation

Quantitative data from the described experiments should be summarized in tables for clear interpretation and comparison.

Table 1: In Vitro Potency of LY2881835 in GPR40 Assays

Assay Type	Species	Cell Line	Parameter	LY2881835 Value
β-Arrestin Recruitment	Human	U2OS	EC50	e.g., 15 nM
β-Arrestin Recruitment	Mouse	U2OS	EC50	e.g., 25 nM
Calcium Flux	Human	HEK293	EC50	e.g., 30 nM
IP-1 Accumulation	Human	HEK293	EC50	e.g., 20 nM

EC50 values are hypothetical and for illustrative purposes.

Table 2: Effect of LY2881835 on Glucose-Stimulated Insulin Secretion (GSIS) In Vitro

Condition	Glucose (mM)	LY2881835 (nM)	Insulin Secreted (ng/islet/hr)	Fold Increase (vs. High Glucose)
Basal	2.8	0 (Vehicle)	e.g., 0.2 ± 0.05	-
Basal + LY2881835	2.8	100	e.g., 0.25 ± 0.06	-
Stimulated	11.2	0 (Vehicle)	e.g., 1.0 ± 0.15	1.0x
Stimulated + LY2881835	11.2	10	e.g., 1.5 ± 0.2	1.5x
Stimulated + LY2881835	11.2	100	e.g., 2.5 ± 0.3	2.5x
Stimulated + LY2881835	11.2	1000	e.g., 3.0 ± 0.4	3.0x

Data are hypothetical mean ± SD for illustrative purposes.

Table 3: In Vivo Efficacy of LY2881835 in an Oral Glucose Tolerance Test (OGTT) in DIO Mice

Treatment Group	Dose (mg/kg)	Glucose AUC (0-120 min) (mg/dLmin)	% Reduction vs. Vehicle	Insulin AUC (0-60 min) (ng/mLmin)	% Increase vs. Vehicle
Vehicle	-	e.g., 35,000 ± 2,500	-	e.g., 150 ± 20	-
LY2881835	1	e.g., 30,000 ± 2,100	e.g., 14%	e.g., 200 ± 25	e.g., 33%
LY2881835	3	e.g., 25,000 ± 1,800	e.g., 29%	e.g., 275 ± 30	e.g., 83%
LY2881835	10	e.g., 18,000 ± 1,500	e.g., 49%	e.g., 400 ± 45	e.g., 167%

Data are hypothetical mean ± SEM for illustrative purposes. AUC = Area Under the Curve.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. The Discovery, Preclinical, and Early Clinical Development of Potent and Selective GPR40 Agonists for the Treatment of Type 2 Diabetes Mellitus (LY2881835, LY2922083, and LY2922470) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Activation of GPR40 as a Therapeutic Target for the Treatment of Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Role of GPR40 in fatty acid action on the beta cell line INS-1E - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Receptors and Signaling Pathways Controlling Beta-Cell Function and Survival as Targets for Anti-Diabetic Therapeutic Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. GPCRs and Insulin Secretion: 119 and Counting - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A selective GPR40 (FFAR1) agonist LY2881835 provides immediate and durable glucose control in rodent models of type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

LY2881835 solubility issues and solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the GPR40 agonist, LY2881835. The information is presented in a question-and-answer format to directly address common issues, particularly those related to its solubility.

Frequently Asked Questions (FAQs)

Q1: What is LY2881835 and what is its mechanism of action?

LY2881835 is a potent and selective agonist of the G protein-coupled receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1).[1][2] GPR40 is highly expressed in pancreatic β-cells.[3] Upon activation by agonists like LY2881835, GPR40 predominantly couples to the Gαq signaling pathway. This initiates a cascade involving phospholipase C (PLC) activation, leading to the generation of inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), which is a key signal for potentiating glucose-stimulated insulin secretion.[1] Some synthetic GPR40 agonists have also been shown to signal through the Gs pathway, leading to cAMP production.[4]

Q2: I am having trouble dissolving LY2881835 in aqueous buffers for my in vitro experiments. What is the recommended solvent?

LY2881835 has low aqueous solubility.[5] For in vitro assays, it is recommended to first prepare a stock solution in an organic solvent. Dimethyl sulfoxide (DMSO) is a commonly used solvent for LY2881835 and other poorly soluble compounds.[3][6] For in vitro GPR40 receptor binding assays, LY2881835 has been diluted in 100% DMSO.

Q3: What is the maximum recommended final concentration of DMSO in cell-based assays?

To avoid cellular toxicity, the final concentration of DMSO in your cell culture medium should be kept as low as possible, typically not exceeding 0.5%.[1][7] It is crucial to prepare serial dilutions of your LY2881835 stock solution in your assay buffer to achieve the desired final concentrations while maintaining a low percentage of DMSO.

Q4: My LY2881835 precipitates when I add the DMSO stock solution to my aqueous assay buffer. What can I do to prevent this?

This is a common issue with hydrophobic compounds. Here are some troubleshooting steps:

• Lower the Stock Concentration: Preparing a very concentrated stock solution in DMSO can lead to precipitation upon dilution into an aqueous medium. Try preparing a lower concentration stock solution.

• Stepwise Dilution: Instead of adding the concentrated DMSO stock directly to the final volume of aqueous buffer, perform one or more intermediate dilutions in the buffer.

• Vortexing During Dilution: Add the DMSO stock to the aqueous buffer while vortexing to ensure rapid and even dispersion.[3]

• Pre-warming the Buffer: Gently warming the aqueous buffer to 37°C before adding the compound stock can sometimes improve solubility.[3]

• Use of Surfactants: For certain applications, a small amount of a biocompatible surfactant, like Tween-80, in the final assay buffer may help to maintain solubility. However, this should be tested for compatibility with your specific assay.

Q5: How should I prepare LY2881835 for in vivo animal studies?

For in vivo studies in rodent models, LY2881835 has been formulated as a suspension in 0.5% methylcellulose with 0.25% Tween-80 in water. This vehicle is suitable for oral gavage.

Solubility and Stock Solution Preparation

While specific quantitative solubility data for LY2881835 in various solvents is not widely published, the following table provides guidance on commonly used solvents for poorly soluble compounds and the known formulation for LY2881835.

Solvent/Vehicle	Formulation/Concentration	Application	Notes
DMSO (Dimethyl Sulfoxide)	Stock solutions (e.g., 10 mM)	In vitro assays	LY2881835 is diluted in 100% DMSO for receptor binding assays. Final DMSO concentration in cell-based assays should be ≤0.5%.[1][7]
Ethanol	Stock solutions	In vitro assays	Can be an alternative to DMSO, but may have lower solubilizing power for highly nonpolar compounds. Final concentration in assays should be kept low to avoid cytotoxicity.
0.5% Methylcellulose with 0.25% Tween-80 in Water	Suspension	In vivo (oral gavage)	This formulation has been used for in vivo studies with LY2881835.

Experimental Protocols

Preparation of a 10 mM Stock Solution of LY2881835 in DMSO

• Weigh the Compound: Accurately weigh a small amount of LY2881835 powder.

• Calculate the Required Volume of DMSO: Based on the molecular weight of LY2881835 (491.62 g/mol ), calculate the volume of DMSO needed to achieve a 10 mM concentration.

• Dissolution: Add the calculated volume of high-purity, anhydrous DMSO to the vial containing the LY2881835 powder.

• Mixing: Vortex the solution for 1-2 minutes to facilitate dissolution. If the compound does not fully dissolve, brief sonication in a water bath or gentle warming to 37°C can be applied.[3]

• Storage: Store the stock solution in small, single-use aliquots at -20°C or -80°C to minimize freeze-thaw cycles.[7]

Preparation of 0.5% Methylcellulose and 0.25% Tween-80 Vehicle for In Vivo Studies

This protocol is adapted from general procedures for preparing this common vehicle.[8][9]

• Heat Water: Heat approximately half of the final required volume of purified water to 60-80°C.

• Disperse Methylcellulose: While stirring the hot water, slowly add the methylcellulose powder to create a uniform dispersion.

• Cool the Solution: Add the remaining volume of cold water (or ice) to the methylcellulose dispersion and continue to stir in a cold bath (e.g., on ice) until the solution becomes clear and viscous. This may require stirring for several hours or overnight at 4°C.

• Add Tween-80: Once the methylcellulose solution is fully dissolved and cooled, add the required volume of Tween-80 to achieve a final concentration of 0.25%.

• Mix Thoroughly: Stir the final solution until the Tween-80 is completely dissolved and the vehicle is homogenous.

• Storage: Store the prepared vehicle at 4°C.

In Vitro Calcium Mobilization Assay for GPR40 Agonists

This is a general protocol for a calcium mobilization assay to assess the activity of GPR40 agonists like LY2881835.[1]

• Cell Plating: Seed CHO-K1 or HEK293T cells stably expressing human GPR40 into black-walled, clear-bottom 96-well plates at a density of 40,000-60,000 cells per well. Incubate overnight.

• Compound Preparation: Prepare serial dilutions of LY2881835 in assay buffer. Ensure the final DMSO concentration is below 0.5%.

• Dye Loading: Prepare a fluorescent calcium indicator dye solution (e.g., Fluo-4 AM) in assay buffer, often containing probenecid. Aspirate the culture medium from the cells and add the dye loading solution to each well. Incubate for approximately 60 minutes at 37°C in the dark.

• Calcium Mobilization Measurement: Place the dye-loaded plate into a fluorescence plate reader. Add the prepared LY2881835 dilutions to the wells and immediately begin measuring the fluorescence intensity over time. An increase in fluorescence indicates a rise in intracellular calcium.

Visualizations

GPR40 Signaling Pathway

Caption: GPR40 signaling cascade initiated by LY2881835.

Experimental Workflow for a Calcium Mobilization Assay

Caption: Workflow for an in vitro calcium mobilization assay.

References

• 1. benchchem.com [benchchem.com]
• 2. sellcellulose.com [sellcellulose.com]
• 3. benchchem.com [benchchem.com]
• 4. GPR40 (FFAR1) – Combined Gs and Gq signaling in vitro is associated with robust incretin secretagogue action ex vivo and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Optimizing LY2881835 Concentration for Cell Culture

Welcome to the technical support center for LY2881835. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective use of LY2881835 in cell culture experiments. Here you will find frequently asked questions (FAQs), troubleshooting guides, and detailed experimental protocols to help you optimize your studies.

Frequently Asked Questions (FAQs)

Q1: What is LY2881835 and what is its primary mechanism of action?

A1: LY2881835 is a potent and selective agonist for the G protein-coupled receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1).[1][2] Its primary mechanism of action is to mimic the effect of endogenous long-chain fatty acids by binding to and activating GPR40. This activation stimulates a downstream signaling cascade, primarily through the Gαq protein pathway, leading to an increase in intracellular calcium and subsequent cellular responses, such as glucose-stimulated insulin secretion in pancreatic β-cells.[3]

Q2: In which cell lines is LY2881835 typically active?

A2: LY2881835 is active in cell lines that endogenously or recombinantly express GPR40. Commonly used cell lines for studying GPR40 agonists include:

• HEK293 cells: Stably transfected to express human GPR40 are frequently used for in vitro assays like calcium flux and β-arrestin recruitment.[1]

• MIN6 cells: A mouse insulinoma cell line that endogenously expresses GPR40 and is a well-established model for studying glucose-stimulated insulin secretion.[4][5]

• Primary pancreatic islets: Isolated from mice, rats, or humans, these provide a more physiologically relevant system to study insulin secretion.[3]

Q3: What is a typical starting concentration range for LY2881835 in cell-based assays?

A3: The optimal concentration of LY2881835 depends on the cell type and the specific assay being performed. Based on available data, a good starting point for dose-response experiments is in the nanomolar (nM) to low micromolar (µM) range. For instance, EC50 values in HEK293 cells for calcium flux have been reported to be as low as 9.1 nM.[1] It is recommended to perform a dose-response curve to determine the optimal concentration for your specific experimental conditions.

Q4: How should I prepare a stock solution of LY2881835?

A4: LY2881835 is typically dissolved in dimethyl sulfoxide (DMSO) to prepare a high-concentration stock solution (e.g., 10 mM).[6] It is crucial to ensure the final concentration of DMSO in your cell culture medium is low (generally below 0.5%, preferably ≤0.1%) to avoid solvent-induced cytotoxicity.[7] For in vivo studies, a formulation in 0.5% methylcellulose with 0.25% Tween-80 has been used.[3]

Q5: What are the known downstream signaling pathways activated by LY2881835?

A5: LY2881835, as a GPR40 agonist, primarily activates the Gαq signaling pathway. This leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium from the endoplasmic reticulum, while DAG activates protein kinase C (PKC).[3] Some evidence also suggests that certain GPR40 agonists can signal through the Gαs pathway, leading to an increase in cyclic AMP (cAMP).[2]

Data Presentation

Table 1: In Vitro Activity of LY2881835 in HEK293 Cells

Assay Type	Cell Line	Parameter	Value	Reference
Calcium Flux	HEK293 (human GPR40)	EC50	9.1 nM	[1]
Calcium Flux	HEK293 (human GPR40)	EC50	164 nM	[3]
Calcium Flux	HEK293 (human GPR40)	EC50	233 nM	[1]
Receptor Binding	HEK293 (human GPR40)	Ki	4.7 nM	[3]

Experimental Protocols

Protocol 1: Preparation of LY2881835 Stock Solution

• Materials:

  • LY2881835 powder

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Sterile microcentrifuge tubes

• Procedure:

  • To prepare a 10 mM stock solution, weigh out the appropriate amount of LY2881835 powder.

  • Add the calculated volume of DMSO to the powder.

  • Vortex thoroughly until the powder is completely dissolved.

  • Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

  • Store the stock solution at -20°C or -80°C for long-term storage.

Protocol 2: Calcium Mobilization Assay in GPR40-Expressing HEK293 Cells

• Cell Plating:

  • One day prior to the assay, seed HEK293 cells stably expressing GPR40 into black-walled, clear-bottom 96-well plates at a density of 40,000-60,000 cells per well in 100 µL of culture medium.

  • Incubate overnight at 37°C in a humidified atmosphere with 5% CO2.

• Dye Loading:

  • Prepare a calcium-sensitive dye loading solution (e.g., Fluo-4 AM, Calcium-4) according to the manufacturer's instructions.

  • Aspirate the culture medium from the cell plate and add 100 µL of the dye loading solution to each well.

  • Incubate the plate for 60 minutes at 37°C in the dark.

• Compound Preparation:

  • Prepare serial dilutions of LY2881835 in an appropriate assay buffer. The final DMSO concentration should not exceed 0.5%.

• Calcium Measurement:

  • Place the dye-loaded cell plate into a fluorescence plate reader (e.g., FLIPR, FlexStation) and allow it to equilibrate to 37°C.

  • Establish a stable baseline fluorescence reading for 10-20 seconds.

  • Add the LY2881835 dilutions to the respective wells.

  • Record the fluorescence signal for at least 60-120 seconds to measure the peak calcium response.

• Data Analysis:

  • Express the change in fluorescence as the ratio of the fluorescence after compound addition to the baseline fluorescence (F/F0) or as Relative Fluorescence Units (RFU).

  • Plot the peak fluorescence response against the logarithm of the LY2881835 concentration to determine the EC50 value.

Protocol 3: Glucose-Stimulated Insulin Secretion (GSIS) Assay in MIN6 Cells

• Cell Culture and Seeding:

  • Culture MIN6 cells in DMEM with high glucose (e.g., 25 mM), supplemented with 10-15% fetal bovine serum (FBS), L-glutamine, and penicillin-streptomycin.[5]

  • Seed MIN6 cells into 24-well plates at a density that allows them to reach approximately 80% confluency on the day of the assay.

• Pre-incubation (Starvation):

  • On the day of the assay, gently wash the cells twice with a pre-warmed Krebs-Ringer Bicarbonate Buffer (KRBH) containing a low glucose concentration (e.g., 2.8 mM).

  • Pre-incubate the cells in low-glucose KRBH for 1-2 hours at 37°C to allow them to reach a basal state of insulin secretion.

• Stimulation:

  • After pre-incubation, aspirate the buffer.

  • Add KRBH containing either low glucose (basal control), high glucose (e.g., 16.7 mM, stimulated control), or high glucose with varying concentrations of LY2881835.

  • Incubate for 1-2 hours at 37°C.

• Sample Collection and Analysis:

  • Collect the supernatant from each well.

  • Centrifuge the supernatant to remove any detached cells.

  • Measure the insulin concentration in the supernatant using an insulin ELISA kit according to the manufacturer's instructions.

Mandatory Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Learn from failures and stay hopeful to GPR40, a GPCR target with robust efficacy, for therapy of metabolic disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A selective GPR40 (FFAR1) agonist LY2881835 provides immediate and durable glucose control in rodent models of type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. bcrj.org.br [bcrj.org.br]
• 6. LY2881835 | inhibitor/agonist | CAS 1292290-38-0 | Buy LY2881835 from Supplier InvivoChem [invivochem.com]
• 7. emulatebio.com [emulatebio.com]

Troubleshooting inconsistent results with LY2881835

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with LY2881835, a potent and selective GPR40 (FFAR1) agonist.

Frequently Asked Questions (FAQs)

Q1: What is LY2881835 and what is its primary mechanism of action?

A1: LY2881835 is a structurally novel, potent, and selective agonist for the G protein-coupled receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1).[1][2][3] Its primary mechanism involves binding to GPR40, which is highly expressed in pancreatic β-cells.[4][5] This activation stimulates glucose-dependent insulin secretion, making it a potential therapeutic agent for type 2 diabetes mellitus (T2DM).[1][6]

Q2: What is the signaling pathway activated by LY2881835?

A2: LY2881835's activation of GPR40 is predominantly coupled with the Gαq protein subunit.[4] This initiates a cascade involving the activation of phospholipase C (PLC), which in turn leads to an increase in inositol 1,4,5-triphosphate (IP3) and subsequent mobilization of intracellular calcium.[1][4][6] This elevation in calcium is a key step in enhancing insulin secretion from pancreatic β-cells.[4] There is also evidence that GPR40 can signal through a non-G-protein mediated pathway involving β-arrestin.[4]

Q3: Is the effect of LY2881835 dependent on glucose concentration?

A3: Yes, the insulin secretion stimulated by LY2881835 is glucose-dependent.[1][4] Enhanced insulin secretion is observed in the presence of high glucose concentrations (e.g., 11.2 mmol/L), but not at low glucose levels (e.g., 2.8 mmol/L).[1] This glucose dependency is a key feature of its mechanism, which makes the target attractive for T2DM therapies with a lower risk of hypoglycemia.[4][6]

Q4: What are the key physicochemical properties of LY2881835 to be aware of?

A4: LY2881835 is a lipophilic carboxylic acid derivative.[4] Data generated on the crystalline material indicated low aqueous solubility.[4] Researchers should pay close attention to the formulation and vehicle used for both in vitro and in vivo experiments to ensure consistent results. For in vivo studies, a formulation of 0.5% methylcellulose with 0.25% Tween-80 has been previously used.[1]

Troubleshooting In Vitro Experiments

Q5: We are observing lower than expected potency (high EC50) in our in vitro GPR40 activation assay (e.g., calcium flux). What are the potential causes?

A5: Several factors could contribute to reduced potency. Consider the following:

• Compound Solubility: Due to its low aqueous solubility, LY2881835 may precipitate in your assay buffer, reducing the effective concentration.[4]

  • Troubleshooting: Prepare stock solutions in an appropriate organic solvent like DMSO.[1] When diluting into aqueous assay buffers, ensure the final solvent concentration is low and consistent across all wells. Visually inspect for any precipitation. Consider the use of a carrier protein like BSA or a mild surfactant in the assay buffer.

• Reagent Integrity:

  • Troubleshooting: Ensure the LY2881835 compound has been stored correctly and has not undergone multiple freeze-thaw cycles. Prepare fresh dilutions from a concentrated stock for each experiment.

• Cell Health and Receptor Expression:

  • Troubleshooting: Use cells (e.g., HEK293 expressing hGPR40) that are healthy and within a low passage number.[1] Over-passaging can lead to decreased receptor expression. Ensure cell monolayers are confluent and healthy at the time of the assay.

• Assay Conditions:

  • Troubleshooting: Confirm the glucose concentration in your assay buffer is optimal for GPR40-mediated signaling if you are using pancreatic cells.[1] Check the pH and composition of the buffer for any interfering substances.

Q6: We are seeing high well-to-well variability in our insulin secretion assays with primary islets or MIN6 cells. What should we investigate?

A6: High variability can obscure the true effect of the compound. Here are common sources of variability:

• Inconsistent Pipetting:

  • Troubleshooting: Ensure careful and consistent pipetting, especially when adding the compound and when collecting supernatants for insulin measurement. Use calibrated pipettes.

• Islet Quality and Size:

  • Troubleshooting: If using primary islets, ensure that islets are of a consistent size and morphology across the different treatment groups.[1] Allow islets to recover after isolation before performing the experiment.

• Glucose Concentration:

  • Troubleshooting: The stimulatory effect of LY2881835 is critically dependent on the background glucose concentration.[1] Ensure the glucose levels in your pre-incubation and incubation buffers are accurate and consistent. Inconsistent glucose levels will lead to highly variable insulin secretion.

• Compound Adsorption:

  • Troubleshooting: Due to its lipophilic nature, LY2881835 may adsorb to plasticware.[4] Consider using low-adhesion microplates and pre-treating pipette tips by pipetting the solution up and down before dispensing.

Troubleshooting In Vivo Experiments

Q7: The glucose-lowering effect of LY2881835 in our rodent model is inconsistent or less pronounced than expected. What are potential reasons?

A7: In vivo efficacy depends on a combination of pharmacological and physiological factors.

• Compound Formulation and Administration:

  • Troubleshooting: LY2881835 has low aqueous solubility.[4] Ensure a homogenous and stable suspension is prepared for oral gavage. A vehicle such as 0.5% methylcellulose with 0.25% Tween-80 has been shown to be effective.[1] Inconsistent dosing due to poor formulation can be a major source of variability.

• Animal Model and Metabolic State:

  • Troubleshooting: The effect of LY2881835 is most pronounced in models of hyperglycemia or during a glucose challenge (e.g., OGTT).[1] Ensure the animals (e.g., DIO mice, Zucker fa/fa rats) are in the appropriate metabolic state.[1] The timing of compound administration relative to the glucose challenge is critical; for example, administration 60 minutes prior to an OGTT has been reported.[1]

• Food Access:

  • Troubleshooting: Since the compound's effect is glucose-dependent, the prandial state of the animal is important. Ensure consistent fasting periods before experiments like an OGTT to establish a stable baseline glucose level.

Q8: We are concerned about potential off-target effects. How selective is LY2881835?

A8: LY2881835 has demonstrated a high level of selectivity for GPR40.[1] It was tested against closely related receptors like GPR43, GPR120, and GPR119, as well as PPARα, β/δ, and γ, with no positive signals detected.[1] The incorporation of a spiropiperidine moiety was a specific design choice to minimize the risk of activity against PPARs.[4] In vivo studies using GPR40 knockout mice confirmed that the glucose-lowering effects of LY2881835 are GPR40-dependent.[1]

Quantitative Data Summary

Parameter	Species/System	Value	Reference
Binding Affinity (Ki)	Human GPR40 (HEK293 membranes)	4.7 nmol/L	[1]
Functional Potency (Calcium Flux)	Human GPR40	164 nmol/L (partial agonist, 62%)	[1]
In Vivo Efficacy (OGTT)	Wild-Type Mice (30 mg/kg)	Significant glucose lowering	[1]
In Vivo Specificity (OGTT)	GPR40 KO Mice (30 mg/kg)	No effect on glucose levels	[1]

Experimental Protocols

Protocol 1: In Vitro Calcium Flux Assay in HEK293 cells expressing hGPR40

This protocol is a generalized procedure based on standard methods for GPR40 agonists.[1][4]

• Cell Culture: Culture HEK293 cells stably transfected with human GPR40 cDNA in appropriate media. Seed cells into 96- or 384-well black-walled, clear-bottom microplates and grow to confluence.

• Dye Loading: On the day of the experiment, remove the culture medium and load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a suitable assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES). Incubate for 45-60 minutes at 37°C.

• Washing: Gently wash the cells with the assay buffer to remove excess dye.

• Compound Preparation: Prepare serial dilutions of LY2881835 in a compound plate using the assay buffer. Ensure the final DMSO concentration is below 0.5%.

• Assay Execution: Place the cell plate into a fluorescence imaging plate reader (e.g., FLIPR). Record a stable baseline fluorescence for 10-20 seconds.

• Compound Addition: The instrument should then automatically add the LY2881835 dilutions to the cell plate.

• Data Acquisition: Continue to record the fluorescence intensity for at least 2-3 minutes to capture the peak calcium response.

• Data Analysis: The response is typically measured as the peak fluorescence intensity minus the baseline. Plot the response against the log of the compound concentration and fit to a four-parameter logistic equation to determine the EC50.

Protocol 2: In Vivo Oral Glucose Tolerance Test (OGTT) in Mice

This protocol is based on the methodology described for testing LY2881835 in vivo.[1]

• Animal Acclimation: House male ICR mice (or other appropriate strain) and allow them to acclimate for at least one week before the experiment.[1]

• Fasting: Fast the mice overnight (e.g., 16 hours) but allow ad libitum access to water.

• Compound Formulation: Prepare a suspension of LY2881835 in a vehicle of 0.5% methylcellulose and 0.25% Tween-80.[1]

• Baseline Glucose: Take a baseline blood sample (Time -60 min) from the tail vein to measure fasting glucose.

• Compound Administration: Administer LY2881835 (e.g., at doses of 0.3, 1, 3, 10 mg/kg) or vehicle via oral gavage.[1]

• Pre-Glucose Sample: At Time 0 (60 minutes after compound administration), take a second blood sample to measure the effect of the compound on fasting glucose.

• Glucose Challenge: Immediately after the Time 0 sample, administer a glucose solution (e.g., 2 g/kg) via oral gavage.

• Post-Glucose Blood Sampling: Collect blood samples at subsequent time points (e.g., 15, 30, 60, and 120 minutes) after the glucose challenge.

• Glucose Measurement: Measure blood glucose levels using a standard glucometer.

• Data Analysis: Plot the mean blood glucose concentration versus time for each treatment group. Calculate the Area Under the Curve (AUC) for the glucose excursion and compare the compound-treated groups to the vehicle group using appropriate statistical analysis (e.g., ANOVA with Dunnett's comparison).[1]

Visualizations

Caption: GPR40 signaling pathway activated by LY2881835.

Caption: General experimental workflow for LY2881835 evaluation.

References

• 1. A selective GPR40 (FFAR1) agonist LY2881835 provides immediate and durable glucose control in rodent models of type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Free fatty acid receptor 1 (GPR40) agonists containing spirocyclic periphery inspired by LY2881835 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. The Discovery, Preclinical, and Early Clinical Development of Potent and Selective GPR40 Agonists for the Treatment of Type 2 Diabetes Mellitus (LY2881835, LY2922083, and LY2922470) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Activation of GPR40 as a therapeutic target for the treatment of type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]

LY2881835 stability and storage best practices

Disclaimer: Specific, publicly available stability and degradation data for LY2881835 is limited. The following guidelines are based on general best practices for the storage and handling of research compounds. Always refer to the manufacturer's Certificate of Analysis (CoA) and Safety Data Sheet (SDS) for any specific instructions.

Frequently Asked Questions (FAQs)

Q1: How should lyophilized LY2881835 be stored?

A1: Lyophilized research compounds are sensitive to temperature, light, and moisture.[1][2] For long-term storage, it is best to store lyophilized LY2881835 in a cool, dry, and dark place, typically at -20°C or below.[1][2][3] The container should be tightly sealed to prevent moisture absorption, as many lyophilized powders are hygroscopic.[4]

Q2: What is the recommended procedure for reconstituting LY2881835?

A2: To reconstitute lyophilized LY2881835, allow the vial to equilibrate to room temperature before opening to prevent condensation.[4][5] Use a sterile workspace and appropriate personal protective equipment.[1][6] Add the desired volume of a suitable solvent, as recommended by the supplier (often high-purity water, buffer, or a solvent like DMSO).[1][6] Inject the solvent slowly down the side of the vial to avoid disturbing the powder.[6] Gently swirl the vial to dissolve the compound; avoid vigorous shaking, which can denature sensitive molecules.[6][7]

Q3: How should reconstituted LY2881835 solutions be stored?

A3: Once reconstituted, the stability of the solution will depend on the solvent used and the storage conditions. It is highly recommended to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound.[1][8] For short-term storage, solutions can often be kept at 2-8°C. For long-term storage, it is generally recommended to store aliquots at -20°C or -80°C.[2][3] Always protect solutions from light.[2]

Q4: Which solvents are suitable for LY2881835?

A4: The choice of solvent depends on the experimental requirements. For in vitro studies, Dimethyl Sulfoxide (DMSO) is a common solvent for creating stock solutions of small molecules. For in vivo studies, a formulation of 0.5% methylcellulose with 0.25% Tween-80 has been used. Always check the compound's solubility profile and ensure the chosen solvent is compatible with your assay system.

Q5: Is LY2881835 sensitive to light?

A5: Many complex organic molecules are light-sensitive.[2] It is a standard best practice to store both lyophilized powder and solutions of LY2881835 protected from light, for example, by using amber vials or by wrapping containers in foil.[2][9]

Troubleshooting Guide

Issue	Potential Cause Related to Stability/Storage	Recommended Action
Inconsistent or weaker than expected experimental results	Degradation of LY2881835 due to improper storage (e.g., exposure to high temperatures, light, or moisture).	Review storage conditions for both lyophilized powder and reconstituted solutions. Ensure the compound has been stored at the recommended temperature and protected from light and moisture.[10]
Repeated freeze-thaw cycles of the stock solution leading to compound degradation.	Prepare single-use aliquots of the reconstituted stock solution to minimize freeze-thaw cycles.[8]
The compound has precipitated out of the solution, leading to a lower effective concentration.	Visually inspect the solution for any precipitate. If observed, gentle warming or vortexing may help to redissolve the compound. Ensure the storage temperature is appropriate for the solvent used.
High variability between replicate wells in an assay	Inaccurate concentration due to incomplete reconstitution or precipitation.	Ensure the compound is fully dissolved during reconstitution.[7] Check for any visible particles in the solution before use.
Uneven concentration across a multi-well plate due to compound precipitation during the experiment.	Verify the solubility of LY2881835 in your assay medium. A lower concentration or the addition of a solubilizing agent may be necessary.
No biological activity observed	Complete degradation of the compound.	Use a fresh vial of LY2881835 and prepare a fresh stock solution following best practices for reconstitution and storage.[11]
Incorrect solvent used for reconstitution, leading to insolubility or degradation.	Confirm the appropriate solvent for LY2881835 and your specific experimental setup.

Data Presentation

Table 1: General Storage Recommendations for LY2881835

Form	Storage Temperature	Protection	Key Considerations
Lyophilized Powder (Long-term)	-20°C or -80°C[2][3]	Protect from light and moisture[2]	Keep in a tightly sealed container in a desiccator if possible.
Reconstituted Stock Solution (Short-term)	2-8°C	Protect from light[2]	Duration of stability depends on the solvent; use as soon as possible.
Reconstituted Stock Solution (Long-term)	-20°C or -80°C[3]	Protect from light[2]	Aliquot into single-use volumes to avoid freeze-thaw cycles.[8]

Experimental Protocols & Visualizations

General Workflow for Handling LY2881835

This workflow outlines the critical steps from receiving the compound to its use in an experiment, emphasizing practices that maintain compound integrity.

References

• 1. maxedoutcompounds.com [maxedoutcompounds.com]
• 2. globalresearchchem.com [globalresearchchem.com]
• 3. apolloscientific.co.uk [apolloscientific.co.uk]
• 4. verifiedpeptides.com [verifiedpeptides.com]
• 5. m.youtube.com [m.youtube.com]
• 6. academicchemlab.com [academicchemlab.com]
• 7. jpt.com [jpt.com]
• 8. polarispeptides.com [polarispeptides.com]
• 9. globalchemsdepot.com [globalchemsdepot.com]
• 10. study.com [study.com]
• 11. benchchem.com [benchchem.com]

Off-target effects of LY2881835 in cellular assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the off-target effects of LY2881835 in cellular assays. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: We are observing an unexpected phenotype in our cellular assay after treatment with LY2881835. Could this be due to an off-target effect?

A1: While LY2881835 is a highly selective GPR40 agonist, understanding its full activity profile is crucial for interpreting experimental results.[1] Preclinical studies have demonstrated its high selectivity for GPR40 over other related receptors and a broader panel of targets.[1] However, if you suspect an off-target effect, consider the following troubleshooting steps:

• Confirm On-Target Activity: First, verify that the observed effect is not a downstream consequence of GPR40 activation in your specific cell system. Use a GPR40 antagonist or perform experiments in a GPR40 knockout/knockdown cell line to confirm if the phenotype is GPR40-dependent.

• Review Selectivity Data: Compare the concentration of LY2881835 used in your assay with the known potency and selectivity data summarized in Table 1. Concentrations significantly higher than the EC50 for GPR40 may increase the likelihood of off-target interactions.

• Consult Off-Target Panel Results: While detailed proprietary screening data is not publicly available, published reports state that LY2881835 showed no positive signals in a broad range of assays for other GPCRs, nuclear hormone receptors, and enzymes.[1] Notably, it was tested for activity against PPARα, β/δ, and γ and showed no significant binding or functional activity up to 30 μM.[2]

Q2: What are the known on-target signaling pathways for LY2881835?

A2: LY2881835 is an agonist for the G protein-coupled receptor 40 (GPR40), which is predominantly coupled to the Gαq signaling pathway. Activation of this pathway leads to the stimulation of phospholipase C (PLC), resulting in the production of inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium stores, a key signaling event that can be measured in cellular assays. Additionally, GPR40 activation can also lead to the recruitment of β-arrestin.

Caption: On-target signaling pathways of LY2881835 via GPR40 activation.

Troubleshooting Unexpected Results

Issue: Unexpected gene expression changes or cellular phenotype observed.

This workflow can help determine if the observed effect is on-target or potentially off-target.

Caption: Logical workflow for troubleshooting unexpected cellular effects of LY2881835.

Quantitative Data Summary

The following tables summarize the in vitro activity and selectivity of LY2881835.

Table 1: In Vitro Potency and Efficacy of LY2881835 at GPR40

Assay Type	Species	Potency (EC50 or Ki)	Efficacy
Radioligand Binding	Human	4.7 nM (Ki)	N/A
Calcium Flux	Human	164 nM	62% (Partial Agonist)
β-Arrestin Recruitment	Human	10 nM	100% (Full Agonist)
β-Arrestin Recruitment	Mouse	14 nM	100% (Full Agonist)
β-Arrestin Recruitment	Rat	22 nM	100% (Full Agonist)

Data sourced from Chen et al., 2016.[3]

Table 2: Selectivity Profile of LY2881835

Target	Assay Type	Concentration Tested	Result
PPARα	Binding & Functional	Up to 30 μM	No significant activity
PPARβ/δ	Binding & Functional	Up to 30 μM	No significant activity
PPARγ	Binding & Functional	Up to 30 μM	No significant activity
GPR43, GPR120, GPR119, TGR5	Not specified	Not specified	Selective against these receptors
Broad Target Panel (GPCRs, NHRs, enzymes)	Not specified	Not specified	No positive signals detected

Data sourced from Hamdouchi et al., 2016 and Chen et al., 2016.[2][3]

Experimental Protocols

1. Calcium Mobilization Assay

This protocol is a general guideline for measuring GPR40 activation via intracellular calcium release.

• Objective: To determine the potency and efficacy of LY2881835 by measuring changes in intracellular calcium concentration upon GPR40 activation.

• Materials:

  • GPR40-expressing cells (e.g., HEK293)

  • Black-walled, clear-bottom 96-well or 384-well plates

  • Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

  • Probenecid (to prevent dye leakage)

  • Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)

  • LY2881835 and control compounds

  • Fluorescence plate reader with automated injection (e.g., FLIPR, FlexStation)

• Procedure:

  • Cell Plating: Seed GPR40-expressing cells into the microplate at a density that will yield a confluent monolayer on the day of the assay. Incubate overnight.

  • Dye Loading: Prepare a loading buffer containing the calcium-sensitive dye (e.g., 2 µM Fluo-4 AM) and probenecid (e.g., 2.5 mM) in assay buffer.

  • Remove cell culture medium and add the dye loading buffer to each well.

  • Incubate the plate for 60 minutes at 37°C in the dark.

  • Compound Preparation: Prepare serial dilutions of LY2881835 in assay buffer.

  • Measurement: Place the plate in the fluorescence plate reader. Record a stable baseline fluorescence for 10-20 seconds.

  • The instrument's automated pipettor adds the LY2881835 solution to the wells.

  • Immediately begin recording the fluorescence signal for approximately 3 minutes. The change in fluorescence intensity corresponds to the intracellular calcium concentration.

  • Data Analysis: The response is typically quantified as the peak fluorescence signal minus the baseline. Plot the response against the logarithm of the compound concentration and fit to a four-parameter logistic equation to determine the EC50.

2. β-Arrestin Recruitment Assay

This protocol describes a common method to measure the recruitment of β-arrestin to an activated GPR40 receptor.

• Objective: To quantify the interaction between GPR40 and β-arrestin upon agonist stimulation by LY2881835.

• Materials:

  • Cell line engineered to co-express GPR40 and a β-arrestin fusion protein (e.g., using DiscoverX PathHunter or Promega NanoBiT technology).

  • Appropriate cell culture medium and plates.

  • LY2881835 and control compounds.

  • Detection reagents specific to the assay technology (e.g., chemiluminescent substrate).

  • Luminometer.

• Procedure:

  • Cell Plating: Plate the engineered cells in the manufacturer-recommended medium in white-walled microplates. Incubate for the recommended time (e.g., 24-48 hours).

  • Compound Addition: Prepare serial dilutions of LY2881835 in an appropriate buffer. Add the compound solutions to the wells.

  • Incubation: Incubate the plate for the optimized time to allow for receptor activation and β-arrestin recruitment (typically 60-90 minutes at 37°C).

  • Detection: Add the detection reagents according to the manufacturer's protocol. This typically involves cell lysis and addition of a substrate that generates a luminescent signal upon enzyme complementation.

  • Incubate for the recommended time at room temperature to allow the signal to develop.

  • Measurement: Read the luminescence on a plate-reading luminometer.

  • Data Analysis: The luminescent signal is proportional to the extent of β-arrestin recruitment. Plot the signal against the logarithm of the compound concentration and fit to a four-parameter logistic equation to determine the EC50.

3. PPAR Functional Assay (Transactivation Assay)

This protocol provides a general method to assess whether LY2881835 activates PPAR nuclear receptors.

• Objective: To determine if LY2881835 can activate gene transcription through PPARα, δ, or γ.

• Materials:

  • Host cell line (e.g., HEK293T, CV-1).

  • Expression plasmid for the GAL4 DNA-binding domain fused to the PPAR ligand-binding domain (LBD).

  • Reporter plasmid containing a luciferase gene downstream of a GAL4 upstream activation sequence (UAS).

  • Transfection reagent.

  • LY2881835 and known PPAR agonist (e.g., Rosiglitazone for PPARγ).

  • Luciferase assay reagents.

• Procedure:

  • Transfection: Co-transfect the host cells with the GAL4-PPAR-LBD expression plasmid and the luciferase reporter plasmid. Plate the transfected cells in a microplate.

  • Compound Treatment: After allowing the cells to recover (e.g., 24 hours), replace the medium with fresh medium containing serial dilutions of LY2881835 or a control PPAR agonist.

  • Incubation: Incubate the cells for 18-24 hours to allow for potential receptor activation and luciferase expression.

  • Cell Lysis: Wash the cells with PBS and then add a lysis buffer.

  • Luciferase Assay: Add luciferase substrate to the cell lysate and measure the resulting luminescence.

  • Data Analysis: A significant increase in luminescence compared to the vehicle control indicates activation of the PPAR pathway. LY2881835 has been shown to lack significant activity in such assays.[2]

References

• 1. A selective GPR40 (FFAR1) agonist LY2881835 provides immediate and durable glucose control in rodent models of type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]

Improving the bioavailability of LY2881835 in animal models

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing LY2881835 in animal models. The information is curated to address common challenges and improve experimental outcomes, with a focus on enhancing bioavailability.

Troubleshooting Guide

This guide addresses specific problems that may arise during preclinical studies with LY2881835.

Problem	Potential Cause	Suggested Solution
High variability in plasma drug levels between animals.	Inconsistent Oral Dosing: Improper gavage technique can lead to variable administration. Formulation Instability: The suspension may not be homogenous, leading to inconsistent dosing. Low Bioavailability: inherent low aqueous solubility of LY2881835 can result in variable absorption.[1]	Refine Gavage Technique: Ensure consistent delivery to the stomach. Ensure Homogenous Suspension: Vortex the formulation thoroughly before each administration. Optimize Formulation: Consider using a solubilizing agent like Captisol (20% solution) or a suspension vehicle such as 0.5% methylcellulose with 0.25% Tween-80.[1][2]
Lower than expected in vivo efficacy (glucose lowering).	Poor Bioavailability: The compound may not be adequately absorbed.[1] Incorrect Dosing: The administered dose may be too low. Animal Model: The selected animal model may have a different sensitivity to GPR40 agonists.	Improve Bioavailability: See formulation optimization suggestions above. Particle size control may also be warranted.[1] Dose-Ranging Study: Conduct a pilot study with a range of doses (e.g., 0.3, 1, 3, 10 mg/kg) to determine the optimal dose for your model.[2] Confirm Target Expression: Ensure the animal model expresses GPR40 in the target tissues.
Compound precipitation in the formulation.	Low Aqueous Solubility: LY2881835 has low aqueous solubility, which can lead to precipitation in aqueous vehicles.[1]	Use of Solubilizers: Employ co-solvents or solubilizing agents like Captisol.[1] Suspension Formulation: Prepare a micronized suspension in a suitable vehicle like methylcellulose to ensure uniform particle distribution.
Difficulty in achieving desired plasma concentrations.	High Clearance: The compound may be rapidly metabolized and cleared.[1]	Pharmacokinetic Studies: Conduct a pharmacokinetic study to determine the clearance rate in your specific animal model. Adjust Dosing Regimen: Based on pharmacokinetic data, consider more frequent dosing or a higher dose to maintain therapeutic levels.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of LY2881835?

A1: LY2881835 is a potent and selective agonist for the G protein-coupled receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1).[3] GPR40 is highly expressed in pancreatic β-cells.[1][4] Upon binding, LY2881835 potentiates glucose-dependent insulin secretion, meaning it enhances insulin release only in the presence of elevated glucose levels.[2][5] This glucose dependency makes it a promising target for type 2 diabetes treatment with a lower risk of hypoglycemia.[2] The signaling cascade is believed to involve the Gαq protein subunit, leading to increased phospholipase C (PLC) activity and subsequent intracellular calcium mobilization, which triggers insulin exocytosis.[1][2]

GPR40 signaling pathway activated by LY2881835.

Q2: What are the recommended vehicles for oral administration of LY2881835 in animal models?

A2: Due to its low aqueous solubility, selecting an appropriate vehicle is critical for achieving adequate exposure.[1] Published preclinical studies have successfully used the following formulations for oral administration:

• A suspension of 0.5% methylcellulose with 0.25% Tween-80. [2]

• A 20% Captisol solution has been used as a vehicle control and is a suitable option for solubilization. [1]

Q3: What are the typical doses of LY2881835 used in rodent models?

A3: The effective dose of LY2881835 can vary depending on the animal model and the specific endpoint being measured. In studies with ICR mice, doses ranging from 0.3 to 10 mg/kg have been shown to produce a dose-dependent enhancement in insulin secretion.[2] For diet-induced obese (DIO) mice, a dose of 10 mg/kg administered orally has been effective in reducing glucose levels.[2][5] In studies evaluating GPR40 specificity, a higher dose of 30 mg/kg was used in wild-type and GPR40 knockout mice.[2] It is recommended to perform a dose-response study to determine the optimal dose for your specific experimental conditions.

Q4: How can I improve the oral bioavailability of LY2881835?

A4: Improving the oral bioavailability of LY2881835 primarily involves addressing its low aqueous solubility.[1] Here are several strategies:

• Formulation Optimization: Utilize solubilizing agents such as Captisol or suspending agents like methylcellulose and Tween-80.[1][2]

• Particle Size Reduction: The fraction of LY2881835 absorbed is predicted to be sensitive to particle size.[1] Therefore, using a micronized form of the compound can increase the surface area for dissolution.

• Use of Permeation Enhancers: Although not specifically reported for LY2881835, for compounds with absorption challenges, the inclusion of permeation enhancers can be explored.

Workflow for improving LY2881835 bioavailability.

Experimental Protocols

Protocol 1: Preparation of LY2881835 for Oral Gavage in Mice

This protocol is adapted from methodologies reported in preclinical studies.[2]

Materials:

• LY2881835 powder

• Methylcellulose

• Tween-80

• Sterile water for injection

• Mortar and pestle (optional, for particle size reduction)

• Magnetic stirrer and stir bar

• Vortex mixer

• Appropriate size gavage needles

Procedure:

• Vehicle Preparation (0.5% Methylcellulose with 0.25% Tween-80):

  • For 100 mL of vehicle: Add 0.5 g of methylcellulose to approximately 50 mL of hot sterile water (around 80-90°C) and stir until the particles are wetted.

  • Add 0.25 mL of Tween-80 to the mixture.

  • Add the remaining 50 mL of cold sterile water and continue to stir on a magnetic stirrer in a cold room or on ice until a clear, viscous solution is formed.

• Formulation Preparation:

  • Calculate the required amount of LY2881835 and vehicle for the desired concentration and number of animals.

  • If not already micronized, gently grind the LY2881835 powder in a mortar and pestle to a fine consistency.

  • Weigh the required amount of LY2881835.

  • In a suitable container, add a small amount of the vehicle to the LY2881835 powder to create a paste.

  • Gradually add the remaining vehicle while continuously stirring or vortexing to ensure a homogenous suspension.

• Administration:

  • Before each administration, vortex the suspension vigorously to ensure uniformity.

  • Administer the formulation to the mice using an appropriate oral gavage technique. The typical volume for mice is 5-10 mL/kg.

Protocol 2: Oral Glucose Tolerance Test (OGTT) in Mice

This protocol is a standard method to assess in vivo glucose control.[2]

Materials:

• LY2881835 formulation

• Vehicle control

• Glucose solution (e.g., 40% w/v in sterile water)

• Glucometer and test strips

• Blood collection supplies (e.g., lancets, micro-hematocrit tubes)

• Animal scale

Procedure:

• Acclimation and Fasting:

  • Acclimate the animals to handling and gavage procedures for several days before the experiment.

  • Fast the mice overnight (approximately 16 hours) in clean cages with free access to water.

• Baseline Measurements:

  • On the morning of the experiment, weigh the animals and randomize them into treatment groups based on fasting glucose and body weight.

  • Obtain a baseline blood glucose reading (t= -60 min) from a tail snip.

• Compound Administration:

  • Administer LY2881835 formulation or vehicle control orally via gavage. A typical time for pre-dosing is 60 minutes before the glucose challenge.

• Glucose Challenge:

  • At t=0 min, administer a glucose solution orally (typically 2 g/kg).

• Blood Glucose Monitoring:

  • Collect blood samples from the tail at specified time points after the glucose challenge (e.g., 15, 30, 60, and 120 minutes).

  • Measure blood glucose levels at each time point using a glucometer.

• Data Analysis:

  • Plot the mean blood glucose concentration versus time for each treatment group.

  • Calculate the area under the curve (AUC) for the glucose excursion to quantify the effect of the treatment.

Quantitative Data Summary

Table 1: Pharmacokinetic Parameters of LY2881835 in Preclinical Species Data extracted from Hamdouchi et al., 2016.[1]

Species	Dose (mg/kg)	Route	Tmax (h)	Cmax (ng/mL)	AUC (0-inf) (ng*h/mL)	Clearance (mL/min/kg)
Mouse	10	Oral	1.0	1240	3450	48.3
Rat	10	Oral	2.0	830	4120	40.6
Dog	1	Oral	2.0	110	890	18.7

Table 2: In Vivo Efficacy of LY2881835 in an Intraperitoneal Glucose Tolerance Test (IPGTT) in ICR Mice Data summarized from Chen et al., 2017.[2]

Oral Dose (mg/kg)	Insulin AUC (% Change vs. Vehicle)	Glucose AUC (% Reduction vs. Vehicle)
0.3	~ +50%	Not statistically significant
1	~ +100%	~ 20%
3	~ +200%	~ 35%
10	> +300% (statistically significant)	~ 50%

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. A selective GPR40 (FFAR1) agonist LY2881835 provides immediate and durable glucose control in rodent models of type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. The Discovery, Preclinical, and Early Clinical Development of Potent and Selective GPR40 Agonists for the Treatment of Type 2 Diabetes Mellitus (LY2881835, LY2922083, and LY2922470) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A selective GPR40 (FFAR1) agonist LY2881835 provides immediate and durable glucose control in rodent models of type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Investigating In Vitro Cytotoxicity of LY2881835

This technical support resource provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions regarding potential in vitro cytotoxicity of LY2881835, a selective G-protein coupled receptor 40 (GPR40) agonist. While LY2881835 has been primarily studied for its role in stimulating insulin secretion for the potential treatment of type 2 diabetes, this guide addresses hypothetical and potential issues related to unexpected cell death in in vitro experimental systems.[1] The troubleshooting strategies are based on general principles of in vitro toxicology and insights from related compounds.

Frequently Asked Questions (FAQs)

Q1: What is LY2881835 and what is its primary mechanism of action?

A1: LY2881835 is a potent and selective agonist for the G-protein coupled receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1).[1] GPR40 is highly expressed in pancreatic β-cells. Its activation by agonists like LY2881835 leads to an increase in intracellular calcium levels, which in turn enhances glucose-stimulated insulin secretion.[2] This mechanism makes it a potential therapeutic agent for type 2 diabetes.[1]

Q2: Has in vitro cytotoxicity been reported for LY2881835?

A2: Publicly available literature does not contain extensive in vitro cytotoxicity data for LY2881835. However, another GPR40 agonist, Fasiglifam (TAK-875), was discontinued in clinical trials due to liver toxicity.[3][4][5] Mechanistic studies on Fasiglifam have identified potential liabilities such as the formation of reactive acyl glucuronide metabolites, mitochondrial dysfunction, and inhibition of bile acid transporters, which led to cytotoxicity in liver cells in vitro.[3][4][5][6] Given the class effect possibility, it is prudent to carefully evaluate the cytotoxic potential of any GPR40 agonist.

Q3: What are the potential mechanisms of cytotoxicity for GPR40 agonists?

A3: Based on studies with other GPR40 agonists like Fasiglifam, potential mechanisms of in vitro cytotoxicity could include:

• Reactive Metabolite Formation: Formation of reactive metabolites, such as acyl glucuronides, can lead to covalent binding to cellular proteins and induce stress and toxicity.[3][4]

• Mitochondrial Dysfunction: Inhibition of the mitochondrial electron transport chain can impair cellular energy production and lead to apoptosis.[4][5]

• Bile Acid Transporter Inhibition: Inhibition of transporters like the bile salt export pump (BSEP) can lead to intracellular accumulation of toxic bile acids.[5]

• Oxidative Stress: Generation of reactive oxygen species (ROS) has been implicated in the hepatotoxicity of some GPR40 agonists.[7]

Q4: Which cell lines are appropriate for testing the cytotoxicity of LY2881835?

A4: The choice of cell line should be guided by the research question. For general cytotoxicity screening, commonly used cell lines are appropriate. For more specific investigations:

• Hepatotoxicity: Human hepatocarcinoma cell lines like HepG2 or primary human hepatocytes are recommended, as the liver is a primary site of drug metabolism and has been implicated in the toxicity of other GPR40 agonists.[3][7][8]

• Target-Related Effects: Pancreatic beta-cell lines (e.g., INS-1E, MIN6) can be used to assess on-target toxicity.

• Off-Target Effects: A panel of cell lines from different tissues can help identify off-target cytotoxic effects.

Troubleshooting Guides

Issue 1: Unexpected Decrease in Cell Viability in the Presence of LY2881835

Possible Cause	Troubleshooting Step
Compound Precipitation	Visually inspect the culture medium for any signs of compound precipitation, especially at higher concentrations. Use a phase-contrast microscope to check for precipitates on the cells. If precipitation is observed, consider using a lower concentration range or a different solvent system.
Solvent Toxicity	Ensure the final concentration of the solvent (e.g., DMSO) is consistent across all wells and is at a non-toxic level (typically ≤0.1%). Run a solvent-only control to rule out solvent-induced cytotoxicity.
On-Target Cytotoxicity	If using a GPR40-expressing cell line, the observed cytotoxicity could be related to the target. To investigate this, use a GPR40 knockout cell line or a cell line with low GPR40 expression to see if the toxicity is mitigated.
Off-Target Cytotoxicity	The compound may be hitting other targets in the cell. Consider performing a broad off-target screening panel to identify potential unintended targets.
Metabolite-Induced Toxicity	The parent compound may not be toxic, but its metabolites could be. This is particularly relevant in metabolically active cells like hepatocytes. Consider co-culturing with a metabolically competent system or analyzing the culture medium for metabolites.

Issue 2: Inconsistent Results in Cytotoxicity Assays

Possible Cause	Troubleshooting Step
Assay Interference	The compound may interfere with the assay chemistry. For example, in an MTT assay, the compound might directly reduce the MTT reagent. To check for this, run the assay in a cell-free system with the compound and the assay reagents. Consider using an alternative cytotoxicity assay that relies on a different principle (e.g., LDH release, CellTiter-Glo).
Cell Seeding Density	Inconsistent cell numbers at the start of the experiment can lead to variable results. Ensure a uniform cell suspension and accurate seeding in all wells. Optimize the seeding density to ensure cells are in the exponential growth phase during the experiment.
Edge Effects in Multi-well Plates	Evaporation from the outer wells of a multi-well plate can lead to increased compound concentration and affect cell viability. To mitigate this, avoid using the outermost wells for experimental samples and fill them with sterile PBS or media.
Time-Dependent Cytotoxicity	The cytotoxic effect may only become apparent after a longer incubation period. Perform a time-course experiment (e.g., 24, 48, 72 hours) to determine the optimal endpoint for observing cytotoxicity.

Data Presentation

Table 1: Hypothetical Dose-Response Cytotoxicity of LY2881835 in HepG2 Cells

LY2881835 Concentration (µM)	Cell Viability (%) (MTT Assay)	LDH Release (% of Max)
0 (Vehicle Control)	100 ± 5	5 ± 2
1	98 ± 6	6 ± 3
10	95 ± 4	8 ± 2
50	75 ± 8	20 ± 5
100	40 ± 7	55 ± 6
200	15 ± 5	80 ± 7

Data are presented as mean ± standard deviation from three independent experiments.

Table 2: Potential Off-Target Activities of a Hypothetical GPR40 Agonist

Target	Activity (IC50/EC50 in µM)	Potential Implication
GPR40 (On-Target)	0.05 (EC50)	Desired therapeutic effect
BSEP (Bile Salt Export Pump)	25 (IC50)	Potential for cholestatic liver injury
Mitochondrial Complex I	50 (IC50)	Impaired cellular respiration, apoptosis
hERG Channel	>100 (IC50)	Low risk of cardiac arrhythmia

Experimental Protocols

Protocol 1: MTT Assay for Cell Viability

• Cell Seeding: Seed HepG2 cells in a 96-well plate at a density of 1 x 10^4 cells/well and allow them to attach overnight.

• Compound Treatment: Prepare serial dilutions of LY2881835 in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., 0.1% DMSO).

• Incubation: Incubate the plate for 48 hours at 37°C in a humidified 5% CO2 incubator.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Protocol 2: LDH Release Assay for Cytotoxicity

• Cell Seeding and Treatment: Follow steps 1 and 2 from the MTT assay protocol. Include a positive control for maximum LDH release by adding a lysis buffer to a set of wells 30 minutes before the end of the incubation.

• Supernatant Collection: After the 48-hour incubation, centrifuge the plate at 250 x g for 5 minutes. Carefully transfer 50 µL of the supernatant to a new 96-well plate.

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions and add 50 µL to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

Visualizations

Caption: GPR40 signaling pathway activated by LY2881835.

Caption: Troubleshooting workflow for in vitro cytotoxicity.

Caption: General experimental workflow for cytotoxicity assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. A selective GPR40 (FFAR1) agonist LY2881835 provides immediate and durable glucose control in rodent models of type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanistic investigations of the liver toxicity of the free fatty acid receptor 1 agonist fasiglifam (TAK875) and its primary metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Quantitative Systems Toxicology Analysis of In Vitro Mechanistic Assays Reveals Importance of Bile Acid Accumulation and Mitochondrial Dysfunction in TAK-875-Induced Liver Injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Fasiglifam (TAK-875), a G Protein-Coupled Receptor 40 (GPR40) Agonist, May Induce Hepatotoxicity through Reactive Oxygen Species Generation in a GPR40-Dependent Manner - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Controlling for Vehicle Effects with LY2881835

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on controlling for vehicle effects when conducting experiments with LY2881835, a potent and selective G protein-coupled receptor 40 (GPR40) agonist.

Frequently Asked Questions (FAQs)

Q1: What is LY2881835 and what is its mechanism of action?

A1: LY2881835 is a small molecule agonist that selectively targets the G protein-coupled receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1).[1][2][3] GPR40 is highly expressed in pancreatic β-cells.[1][3] Upon activation by agonists like LY2881835, GPR40 couples to the Gαq signaling pathway. This initiates a cascade involving the activation of phospholipase C (PLC), which in turn leads to the production of inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[4] IP3 triggers the release of intracellular calcium, while DAG activates protein kinase C (PKC). The culmination of this signaling pathway is the potentiation of glucose-stimulated insulin secretion.[4]

Q2: What are the recommended vehicles for in vivo administration of LY2881835?

A2: Based on published preclinical studies, two primary vehicles are recommended for the oral administration of LY2881835:

• 0.5% (w/v) methylcellulose with 0.25% (v/v) Tween-80 in water: This is a commonly used suspension vehicle for poorly soluble compounds.

• 20% (w/v) Captisol® in water: Captisol® (a modified β-cyclodextrin) is a solubilizing agent that can improve the bioavailability of certain compounds.

Q3: Why is a vehicle control group essential in my experiments with LY2881835?

A3: A vehicle control group is critical to differentiate the pharmacological effects of LY2881835 from any potential biological effects of the delivery vehicle itself. Some vehicles, particularly those containing methylcellulose, can have minor physiological effects, such as influencing postprandial glucose and insulin responses.[5] By including a group of animals that receives only the vehicle, you can isolate and accurately attribute the observed outcomes to the action of LY2881835.

Q4: How should I prepare and store the LY2881835 formulation?

A4: Due to the potential for compound degradation and vehicle instability, it is best practice to prepare the LY2881835 formulation fresh daily. If short-term storage is necessary, it is recommended to store the formulation at 4°C for no longer than 24 hours, protected from light. Always vortex the suspension thoroughly before each administration to ensure a uniform dose.

Troubleshooting Guides

Issue 1: Inconsistent or unexpected results in vivo.

Potential Cause	Troubleshooting Step
Improper vehicle preparation	Ensure the methylcellulose is fully hydrated and the Tween-80 is completely dispersed. For Captisol®, ensure it is fully dissolved. Refer to the detailed protocols below.
Inaccurate dosing	Calibrate your gavage needles and syringes. Ensure proper oral gavage technique to prevent administration into the trachea. Monitor animals post-dosing for any signs of distress.
Compound instability	Prepare the formulation fresh daily. If storing, ensure it is at 4°C and protected from light. Vortex vigorously before each use.
Vehicle-specific effects	Always include a vehicle-only control group. Analyze the data from this group to identify any baseline changes caused by the vehicle. High-viscosity methylcellulose has been reported to blunt postprandial glucose and insulin responses.[5]
Animal stress	Acclimatize animals to handling and the gavage procedure to minimize stress-induced physiological changes that can affect experimental outcomes.

Issue 2: Difficulty with oral gavage administration.

Potential Cause	Troubleshooting Step
Incorrect gavage needle size	Select a gavage needle with the appropriate length and gauge for the size of the animal. The tip should be smooth and rounded.
Resistance during insertion	Do not force the needle. This indicates incorrect placement, likely in the trachea. Gently withdraw and re-insert, ensuring the animal's head and neck are properly aligned.
Animal struggling	Ensure proper restraint technique. For mice, scruffing is common. For larger rats, a restraining device may be beneficial.
Regurgitation of the dose	Administer the dose slowly and smoothly. Avoid rapid injection, which can cause reflux.

Experimental Protocols

Protocol 1: Preparation of 0.5% Methylcellulose with 0.25% Tween-80 Vehicle

Materials:

• Methylcellulose (medium viscosity, e.g., 400 cP)

• Tween-80 (Polysorbate 80)

• Sterile, deionized water

• Magnetic stirrer and stir bar

• Sterile container

Procedure:

• Heat approximately half of the required volume of deionized water to 60-70°C.

• Slowly add the methylcellulose powder to the heated water while stirring vigorously with a magnetic stirrer.

• Continue stirring until the methylcellulose is fully dispersed, forming a milky suspension.

• Remove the suspension from the heat and add the remaining volume of cold deionized water.

• Continue stirring in a cold water bath or at 4°C until the solution becomes clear and viscous. This may take several hours or overnight.

• Add Tween-80 to the final concentration of 0.25% and stir until completely dissolved.

• Store the vehicle at 4°C.

Protocol 2: Preparation of 20% Captisol® Vehicle

Materials:

• Captisol® (sulfobutyl ether-β-cyclodextrin)

• Sterile, deionized water

• Magnetic stirrer and stir bar

• Sterile container

Procedure:

• Weigh the required amount of Captisol®.

• In a sterile container, add the Captisol® to the required volume of deionized water.

• Stir with a magnetic stirrer at room temperature until the Captisol® is completely dissolved, resulting in a clear solution.

• The solution is ready for use or for the addition of LY2881835.

Protocol 3: In Vivo Oral Gavage of LY2881835 in Mice

Materials:

• LY2881835

• Prepared vehicle (either 0.5% methylcellulose/0.25% Tween-80 or 20% Captisol®)

• Appropriately sized oral gavage needles (e.g., 20-22 gauge for adult mice)

• Syringes

• Animal scale

Procedure:

• Formulation Preparation:

  • Calculate the required amount of LY2881835 based on the desired dose and the number of animals.

  • Weigh the LY2881835 and add it to the prepared vehicle.

  • Vortex or sonicate the mixture until a uniform suspension is achieved. It is recommended to prepare this fresh daily.

• Dosing:

  • Weigh each mouse to determine the precise dosing volume.

  • Gently restrain the mouse, ensuring the head and neck are in a straight line.

  • Measure the appropriate length of the gavage needle from the tip of the mouse's nose to the last rib and mark it.

  • Gently insert the gavage needle into the diastema (the gap between the incisors and molars) and advance it along the roof of the mouth towards the esophagus.

  • The needle should pass smoothly without resistance. If resistance is met, withdraw and reposition.

  • Once the needle is correctly positioned, administer the dose slowly and steadily.

  • Gently remove the gavage needle.

• Post-Dosing Monitoring:

  • Monitor the animal for at least 10-15 minutes post-gavage for any signs of distress, such as labored breathing or lethargy.

  • Return the animal to its cage.

Data Presentation

The following table summarizes hypothetical quantitative data that should be collected and analyzed when assessing vehicle effects.

Parameter	Vehicle Control (0.5% MC/0.25% T80)	Vehicle Control (20% Captisol®)	LY2881835 in 0.5% MC/0.25% T80	LY2881835 in 20% Captisol®
Fasting Blood Glucose (mg/dL)	Baseline ± SD	Baseline ± SD	% Change from Baseline ± SD	% Change from Baseline ± SD
Postprandial Glucose AUC	Mean AUC ± SD	Mean AUC ± SD	% Change from Vehicle Control ± SD	% Change from Vehicle Control ± SD
Fasting Insulin (ng/mL)	Baseline ± SD	Baseline ± SD	% Change from Baseline ± SD	% Change from Baseline ± SD
Postprandial Insulin AUC	Mean AUC ± SD	Mean AUC ± SD	% Change from Vehicle Control ± SD	% Change from Vehicle Control ± SD
Body Weight Change (%)	% Change from Day 0 ± SD	% Change from Day 0 ± SD	% Change from Day 0 ± SD	% Change from Day 0 ± SD

MC: Methylcellulose; T80: Tween-80; AUC: Area Under the Curve; SD: Standard Deviation

Mandatory Visualizations

Caption: GPR40 Signaling Pathway Activated by LY2881835.

References

• 1. GPR40 (FFAR1) – Combined Gs and Gq signaling in vitro is associated with robust incretin secretagogue action ex vivo and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. research.sdsu.edu [research.sdsu.edu]
• 3. What are GPR40 agonists and how do they work? [synapse.patsnap.com]
• 4. researchgate.net [researchgate.net]
• 5. High-viscosity hydroxypropylmethylcellulose blunts postprandial glucose and insulin responses - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Refining LY2881835 Delivery for Sustained In Vivo Efficacy

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for refining the in vivo delivery of LY2881835, a potent and selective G protein-coupled receptor 40 (GPR40) agonist, to achieve sustained efficacy.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of LY2881835?

A1: LY2881835 is a selective agonist for the G protein-coupled receptor 40 (GPR40), also known as free fatty acid receptor 1 (FFAR1).[1][2] GPR40 is highly expressed in pancreatic β-cells.[3][4] Upon binding, LY2881835 activates the Gαq protein subunit, which in turn stimulates phospholipase C (PLC).[1] This leads to the generation of inositol 1,4,5-triphosphate (IP3) and diacylglycerol (DAG). IP3 mediates the release of intracellular calcium, while DAG activates protein kinase C (PKC). This signaling cascade ultimately enhances glucose-dependent insulin secretion.[1]

Q2: What are the key challenges in achieving sustained in vivo efficacy with orally administered LY2881835?

A2: While LY2881835 has shown efficacy in preclinical models, achieving sustained therapeutic effects with oral administration can be challenging.[5] Key obstacles for small molecule drugs like LY2881835 include:

• Short biological half-life: Rapid metabolism and clearance can lead to fluctuations in plasma concentrations, requiring frequent dosing.

• First-pass metabolism: Significant metabolism in the liver after oral absorption can reduce the amount of active drug reaching systemic circulation.

• Gastrointestinal (GI) tract variability: Factors such as pH, food effects, and enzymatic degradation can influence drug absorption and bioavailability.[1]

• Potential for off-target effects: High peak plasma concentrations associated with immediate-release formulations could potentially lead to off-target effects.

Q3: What formulation strategies can be employed to develop a sustained-release version of LY2881835?

A3: To achieve sustained release and maintain therapeutic drug levels over an extended period, various formulation strategies can be explored:

• Matrix Tablets: This common approach involves embedding LY2881835 within a polymer matrix that controls the rate of drug release.[6] Hydrophilic polymers like hydroxypropyl methylcellulose (HPMC) or hydrophobic polymers can be used to modulate the release profile.

• Reservoir Systems: These formulations consist of a drug core surrounded by a release-controlling membrane. The drug diffuses through the membrane at a controlled rate.

• Osmotic Pump Systems: These systems use osmotic pressure to deliver the drug at a constant rate over a prolonged period.

Q4: How can I troubleshoot issues with my sustained-release LY2881835 formulation in vivo?

A4: Troubleshooting in vivo performance requires a systematic approach. Refer to the troubleshooting guide below for specific issues and potential solutions.

Troubleshooting Guide

Issue	Potential Cause(s)	Troubleshooting Steps & Solutions
Low Oral Bioavailability	Poor aqueous solubility of LY2881835. Extensive first-pass metabolism. P-glycoprotein (P-gp) efflux.	Formulation Optimization: - Reduce particle size (micronization) to increase surface area and dissolution rate. - Utilize solubility enhancers such as cyclodextrins. Inhibition of Metabolism/Efflux: - Co-administer with a known inhibitor of relevant metabolizing enzymes (e.g., CYP enzymes) or P-gp, for research purposes, to confirm the involvement of these pathways.
High Inter-Individual Variability in Pharmacokinetics	Food effects influencing drug absorption. Animal-to-animal differences in GI physiology or metabolism.	Standardize Experimental Conditions: - Ensure consistent fasting or fed states for all animals in the study. - Use a larger number of animals per group to improve statistical power.
"Dose Dumping" (Rapid, Unintended Release)	Formulation failure (e.g., cracked coating on a reservoir tablet). Interaction with GI contents (e.g., high-fat meal).	Formulation Re-evaluation: - For matrix tablets, assess the integrity and uniformity of the polymer matrix. - For reservoir systems, examine the coating for defects. In Vitro Dissolution Testing: - Perform dissolution studies in media that mimic different GI conditions (e.g., with and without lipids) to assess the risk of food-induced dose dumping.
Lack of Sustained Efficacy Despite In Vitro Sustained Release	Mismatch between in vitro dissolution and in vivo absorption (poor IVIVC). Development of tolerance.	Establish In Vitro-In Vivo Correlation (IVIVC): - Develop formulations with different release rates (fast, medium, slow) and correlate the in vitro dissolution profiles with the in vivo pharmacokinetic data.[1][5][7] Pharmacodynamic Studies: - Conduct longer-term efficacy studies to assess for the development of tachyphylaxis.

Quantitative Data Summary

Table 1: Preclinical Pharmacokinetic Parameters of LY2881835 (Immediate Release)

Species	Dose (mg/kg, oral)	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	Reference
ICR Mice	10	Data not specified	Data not specified	Data not specified, but dose-dependent increase in insulin AUC observed	[8]
DIO Mice	10	Data not specified, but significant glucose reduction observed	Data not specified	Data not specified	[5]
Zucker fa/fa Rats	Data not specified	Data not specified	Data not specified	Data not specified, but normalization of blood glucose observed	[5]

Table 2: Representative In Vitro Dissolution Profiles for Hypothetical Sustained-Release LY2881835 Formulations

Time (hours)	Formulation A (Fast Release) - % Drug Released	Formulation B (Medium Release) - % Drug Released	Formulation C (Slow Release) - % Drug Released
1	45	25	10
2	70	40	20
4	95	65	35
8	100	90	60
12	100	100	85
24	100	100	100

This table presents hypothetical data to illustrate the different release profiles that would be targeted during the development of sustained-release formulations for establishing an IVIVC.

Experimental Protocols

Protocol 1: Development and Evaluation of a Sustained-Release LY2881835 Matrix Tablet

1. Materials:

• LY2881835

• Hydroxypropyl methylcellulose (HPMC) K100M (rate-controlling polymer)

• Microcrystalline cellulose (filler)

• Magnesium stearate (lubricant)

2. Method:

• Blending: Accurately weigh LY2881835, HPMC K100M, and microcrystalline cellulose and mix in a blender for 15 minutes to ensure uniform distribution.

• Lubrication: Add magnesium stearate to the blend and mix for an additional 5 minutes.

• Compression: Compress the lubricated blend into tablets using a tablet press with appropriate tooling.

• In Vitro Dissolution Testing:

  • Apparatus: USP Apparatus II (Paddle)

  • Dissolution Medium: 900 mL of phosphate buffer (pH 6.8)

  • Temperature: 37 ± 0.5°C

  • Paddle Speed: 50 rpm

  • Sampling Times: 1, 2, 4, 8, 12, and 24 hours

  • Analysis: At each time point, withdraw a sample of the dissolution medium and analyze the concentration of LY2881835 using a validated HPLC method.

Protocol 2: In Vivo Pharmacokinetic Study of Sustained-Release LY2881835 in Rats

1. Animals:

• Male Sprague-Dawley rats (8-10 weeks old)

2. Experimental Design:

• Acclimatize animals for at least one week before the study.

• Fast animals overnight (with free access to water) before dosing.

• Divide animals into groups (e.g., n=6 per group) to receive either the sustained-release LY2881835 formulation or an immediate-release control, administered via oral gavage.

3. Dosing and Sample Collection:

• Administer the formulation at a predetermined dose.

• Collect blood samples (approximately 0.2 mL) from the tail vein at pre-dose (0 h) and at 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.

• Process blood samples to obtain plasma and store at -80°C until analysis.

4. Bioanalysis:

• Determine the concentration of LY2881835 in plasma samples using a validated LC-MS/MS method.

5. Pharmacokinetic Analysis:

• Calculate key pharmacokinetic parameters (Cmax, Tmax, AUC, half-life) using appropriate software.

Visualizations

Caption: Signaling pathway of LY2881835 via the GPR40 receptor.

Caption: Experimental workflow for developing a sustained-release LY2881835 formulation.

Caption: Logical workflow for troubleshooting poor in vivo efficacy.

References

• 1. pharmalesson.com [pharmalesson.com]
• 2. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 3. premier-research.com [premier-research.com]
• 4. Excipients for Sustained & Controlled Release Materials - CD Formulation [formulationbio.com]
• 5. In vitro-In vivo Correlation: Perspectives on Model Development - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Formulation development and optimization of sustained release matrix tablet of Itopride HCl by response surface methodology and its evaluation of release kinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. A selective GPR40 (FFAR1) agonist LY2881835 provides immediate and durable glucose control in rodent models of type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]

Mitigating variability in LY2881835 experimental outcomes

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in mitigating variability in experimental outcomes with LY2881835.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for LY2881835?

A1: LY2881835 is a potent and selective agonist for the G protein-coupled receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1).[1][2][3] Its activation of GPR40 in pancreatic β-cells stimulates glucose-dependent insulin secretion, making it a subject of research for type 2 diabetes mellitus.[1][2]

Q2: My in vitro calcium flux assay results do not correlate with the in vivo glucose-lowering effects of LY2881835. Is this expected?

A2: Yes, this is a known phenomenon. Extensive testing has shown that activity in transient calcium flux assays, such as those using FLIPR technology, does not consistently correlate with the in vivo efficacy of GPR40 agonists like LY2881835.[2][4] It is recommended to use assays that measure β-arrestin recruitment, as these have been found to be more accurate predictors of in vivo activity.[4]

Q3: Why is β-arrestin recruitment a better predictor of in vivo efficacy for LY2881835?

A3: While calcium flux measurements are transient, β-arrestin recruitment assays are typically conducted over longer incubation periods (e.g., 90 minutes) and are less transient, providing a measure closer to equilibrium conditions.[4] This longer-term signaling event appears to better reflect the sustained cellular responses that lead to in vivo glucose lowering. Compounds with potent β-arrestin activity have demonstrated strong glucose-lowering effects, whereas those with weak β-arrestin activity were inactive in vivo, regardless of their calcium flux properties.[4]

Q4: Is the insulin secretion stimulated by LY2881835 dependent on glucose concentration?

A4: Yes, the insulin secretion stimulated by LY2881835 is glucose-dependent. Enhanced insulin secretion is observed in the presence of high glucose concentrations (e.g., 11.2 mmol/L), but not at low glucose concentrations (e.g., 2.8 mmol/L).[2] This is a critical experimental parameter to control for consistent and meaningful results.

Troubleshooting Guides

Issue 1: Inconsistent Potency (EC50) in In Vitro Assays

• Question: We are observing significant well-to-well and day-to-day variability in the calculated EC50 of LY2881835 in our cellular assays. What could be the cause?

• Answer: Variability in potency measurements can arise from several factors. Consider the following troubleshooting steps:

  • Assay Selection: As mentioned in the FAQs, if you are using a calcium flux assay, consider switching to or supplementing with a β-arrestin recruitment assay for more predictive results.[4]

  • Cell Health and Passage Number: Ensure your cells are healthy and within a consistent, low passage number. Receptor expression levels can change with excessive passaging, leading to altered responses.

  • Glucose Concentration: Confirm that the glucose concentration in your assay buffer is consistent and appropriate for stimulating insulin secretion in the presence of LY2881835.[2]

  • Compound Stability: Prepare fresh dilutions of LY2881835 from a concentrated stock for each experiment. Avoid repeated freeze-thaw cycles of the stock solution.

  • Serum Presence: If your assay involves serum, be aware that LY2881835 is highly protein-bound (>99%).[4] While this may not directly predict in vivo efficacy, variations in serum concentration between experiments could affect the free fraction of the compound and thus the observed potency.

Issue 2: Lack of In Vivo Efficacy Despite Potent In Vitro Activity

• Question: Our in vitro data shows that LY2881835 is a potent GPR40 agonist, but we are not observing the expected glucose-lowering effects in our animal models. Why might this be?

• Answer: A discrepancy between in vitro and in vivo results can be challenging. Here are some potential reasons and solutions:

  • GPR40 Specificity: To confirm that the observed effects (or lack thereof) are GPR40-mediated, consider using GPR40 knockout animals as a negative control. LY2881835 should not lower glucose in these animals.[2]

  • Pharmacokinetics and Metabolism: While LY2881835 has shown good durability in preclinical models, its metabolism should be considered.[2][4] In vitro metabolism studies have identified several potential sites of oxidation and dealkylation.[4] Ensure your dosing regimen is sufficient to achieve and maintain an effective concentration in vivo.

  • Animal Model: The metabolic state of your animal model is crucial. The glucose-lowering effects of LY2881835 have been demonstrated in various models of type 2 diabetes, including diet-induced obese (DIO) mice and Zucker fa/fa rats.[2] Ensure your chosen model is appropriate.

Data Presentation

Table 1: In Vitro Activity of LY2881835

Assay Type	Species	Receptor	Parameter	Value	Reference
Binding Affinity	Human	GPR40	Ki	4.7 nmol/L	[2]
Calcium Flux (FLIPR)	Human	GPR40	EC50	164 nmol/L	[2]
Calcium Flux (FLIPR)	Human	GPR40	% Agonism	62% (Partial)	[2]
β-Arrestin Recruitment	Human	GPR40	-	Potent Full Agonist	[2]
β-Arrestin Recruitment	Mouse	GPR40	-	Potent Full Agonist	[2]
β-Arrestin Recruitment	Rat	GPR40	-	Potent Full Agonist	[2]

Table 2: In Vivo Glucose Lowering Effect of LY2881835

Animal Model	Dose	Administration	Key Finding	Reference
Normal ICR Mice	10 mg/kg	Oral	Significant enhancement in insulin secretion during IPGTT	[2]
GPR40 WT Mice	30 mg/kg	Oral	Significant glucose lowering during OGTT	[2]
GPR40 KO Mice	30 mg/kg	Oral	No significant glucose lowering during OGTT	[2]
Diet-Induced Obese (DIO) Mice	10 mg/kg	Oral (14 days)	Significant reductions in glucose during OGTT on days 1 and 15	[2]
Zucker fa/fa Rats	-	Oral (3 weeks)	Normalization of blood glucose levels	[2]

Experimental Protocols

Key Experiment: β-Arrestin Recruitment Assay

This protocol is a generalized representation based on the finding that β-arrestin assays are more predictive of in vivo efficacy for LY2881835.[4]

• Cell Culture:

  • Use a cell line stably expressing human GPR40 and a β-arrestin reporter system (e.g., DiscoveRx PathHunter).

  • Culture cells in the recommended medium and conditions until they reach the desired confluency for plating.

• Assay Procedure:

  • Plate the cells in a 96-well or 384-well plate at a predetermined density and allow them to attach overnight.

  • Prepare a serial dilution of LY2881835 in an appropriate assay buffer.

  • Add the diluted LY2881835 to the cells.

  • Incubate the plate for a prolonged period, for example, 90 minutes, at 37°C.[4]

  • After incubation, add the detection reagents for the β-arrestin reporter system according to the manufacturer's instructions.

  • Read the signal (e.g., chemiluminescence) on a plate reader.

• Data Analysis:

  • Normalize the data to a vehicle control (0% activation) and a maximal agonist control (100% activation).

  • Plot the normalized response against the log concentration of LY2881835.

  • Fit the data to a four-parameter logistic equation to determine the EC50.

Visualizations

Caption: GPR40 signaling pathway activated by LY2881835.

Caption: Troubleshooting workflow for LY2881835 experiments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. A selective GPR40 (FFAR1) agonist LY2881835 provides immediate and durable glucose control in rodent models of type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Discovery, Preclinical, and Early Clinical Development of Potent and Selective GPR40 Agonists for the Treatment of Type 2 Diabetes Mellitus (LY2881835, LY2922083, and LY2922470) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparative Efficacy of LY2881835 and Other GPR40 Agonists in the Management of Type 2 Diabetes Mellitus

A detailed guide for researchers and drug development professionals on the comparative clinical and preclinical efficacy of GPR40 agonists, with a focus on LY2881835.

G-protein coupled receptor 40 (GPR40), also known as free fatty acid receptor 1 (FFAR1), has emerged as a promising therapeutic target for the treatment of type 2 diabetes mellitus (T2DM). Its activation by free fatty acids potentiates glucose-stimulated insulin secretion (GSIS) from pancreatic β-cells. This has led to the development of several synthetic GPR40 agonists. This guide provides a comparative analysis of the efficacy of LY2881835 against other notable GPR40 agonists, including TAK-875 (Fasiglifam), AMG 837, and P11187, supported by experimental data and detailed methodologies.

Comparative Efficacy Data

The following table summarizes the key efficacy data for selected GPR40 agonists from both clinical and preclinical studies.

Agonist	Study Population	Dosage	Change in HbA1c from Baseline	Change in Fasting Plasma Glucose (FPG) from Baseline	Key Findings & Adverse Events	Reference
LY2881835	Patients with T2DM	200 mg once daily	-1.03%	-35.5 mg/dL	Showed significant glucose-lowering effects. Development terminated due to elevated liver enzymes.
TAK-875 (Fasiglifam)	Patients with T2DM	50 mg and 200 mg once daily	-1.12% (50 mg), -1.06% (200 mg)	-23.6 mg/dL (50 mg)	Demonstrated robust glycemic control. Development halted in Phase 3 due to concerns about liver safety.
AMG 837	Patients with T2DM	25 mg to 400 mg	Not reported in detail, focused on insulin secretion	Not reported in detail, focused on insulin secretion	Enhanced insulin secretion in response to glucose challenge. Well-tolerated in early studies.
P11187	db/db mice (preclinical)	30 mg/kg	Not applicable	Significant reduction	Improved glucose tolerance and enhanced insulin secretion in a diabetic mouse model.

GPR40 Signaling Pathway

The activation of GPR40 by an agonist initiates a signaling cascade that results in the potentiation of glucose-stimulated insulin secretion. The diagram below illustrates this pathway.

Caption: GPR40 agonist-mediated signaling pathway leading to insulin secretion.

Experimental Protocols

The following provides a detailed methodology for a key type of experiment used to evaluate the efficacy of GPR40 agonists in a clinical setting.

Oral Glucose Tolerance Test (OGTT) in Patients with T2DM

• Objective: To assess the effect of a GPR40 agonist on glucose tolerance and insulin secretion.

• Study Design: A randomized, double-blind, placebo-controlled, crossover study.

• Participant Population: Patients diagnosed with T2DM, often with specific inclusion criteria such as age range, BMI, and baseline HbA1c levels. Participants are typically required to be on a stable diet and exercise regimen and may be asked to discontinue other antidiabetic medications for a specified period before the study.

• Procedure:

  • After an overnight fast, a baseline blood sample is collected.

  • Participants are then administered a single oral dose of the GPR40 agonist or a matching placebo.

  • After a specified time (e.g., 30 minutes), a standard 75g oral glucose solution is ingested.

  • Blood samples are collected at regular intervals (e.g., 0, 15, 30, 60, 90, 120, 180 minutes) post-glucose ingestion.

• Primary Endpoints:

  • Area under the curve (AUC) for plasma glucose concentrations.

  • AUC for serum insulin concentrations.

• Secondary Endpoints:

  • Maximum plasma glucose concentration (Cmax).

  • Time to maximum plasma glucose concentration (Tmax).

  • Fasting plasma glucose and insulin levels.

• Analysis: Statistical methods such as ANOVA or ANCOVA are used to compare the treatment groups with the placebo group.

Experimental Workflow

The diagram below outlines a typical workflow for the clinical evaluation of a novel GPR40 agonist.

Caption: A generalized workflow for the clinical development of a GPR40 agonist.

Discussion and Conclusion

LY2881835 and TAK-875 demonstrated significant efficacy in improving glycemic control in patients with T2DM. Their ability to lower HbA1c and FPG levels was comparable and clinically meaningful. However, the development of both compounds was terminated due to concerns over liver toxicity, highlighting a potential class-wide safety issue for GPR40 agonists. AMG 837 showed promise in early clinical studies by enhancing insulin secretion without reported liver issues, but further development information is limited. Preclinical data for agonists like P11187 also support the potential of this drug class.

A Preclinical Comparative Guide: LY2881835 vs. TAK-875 for Type 2 Diabetes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed preclinical comparison of two G protein-coupled receptor 40 (GPR40) agonists, LY2881835 and TAK-875 (fasiglifam), which were developed for the treatment of type 2 diabetes. Both compounds aim to enhance glucose-stimulated insulin secretion (GSIS) by activating GPR40, a receptor predominantly expressed in pancreatic β-cells.[1][2] While both showed promise in preclinical models, their development trajectories diverged, with TAK-875 being discontinued due to liver toxicity concerns in Phase 3 clinical trials.[3][4] This guide synthesizes available preclinical data to offer a comparative overview of their in vitro and in vivo pharmacology.

In Vitro Pharmacology: Potency and Signaling

LY2881835 and TAK-875 are both potent agonists of the GPR40 receptor. However, their characterization reveals differences in their signaling profiles, suggesting potential biased agonism.

Data Summary: In Vitro Potency of LY2881835 and TAK-875

Parameter	LY2881835	TAK-875	Reference
Binding Affinity (Ki)	4.7 nM (human GPR40)	Not explicitly reported	[1]
Calcium Flux (EC50)	164 nM (partial agonist, 62% efficacy)	Not explicitly reported in the same format	[1]
IP Production (EC50)	Potent IP-1 responses (~1 nM)	72 nM (in CHO-hGPR40 cells)	[5][6]
β-Arrestin Recruitment	Potent full agonist	Not explicitly reported	[1][5]

Key Observations:

• LY2881835 demonstrates high binding affinity for human GPR40.[1]

• Interestingly, while LY2881835 is a partial agonist in calcium flux assays, it acts as a potent full agonist in β-arrestin recruitment assays.[1] This suggests a potential for biased signaling, where the compound preferentially activates one downstream pathway over another.

• TAK-875 is a potent agonist in assays measuring inositol phosphate (IP) production, a downstream marker of Gq signaling.[6]

• Some studies suggest that TAK-875 acts as a "Gq-only" agonist, while other GPR40 agonists can engage both Gq and Gs signaling pathways.[7]

GPR40 Signaling Pathway

The activation of GPR40 by agonists like LY2881835 and TAK-875 primarily initiates a Gq-mediated signaling cascade. This pathway is central to enhancing glucose-dependent insulin secretion.

GPR40 Gq-mediated signaling pathway.

In Vivo Efficacy in Preclinical Models

Both LY2881835 and TAK-875 have demonstrated robust glucose-lowering effects in various rodent models of type 2 diabetes.

Data Summary: In Vivo Efficacy of LY2881835 and TAK-875

Model	LY2881835	TAK-875	Reference
Oral Glucose Tolerance Test (OGTT) in normal ICR mice	Dose-dependent enhancement of insulin secretion (10 mg/kg)	Not explicitly reported in this model	[1]
OGTT in Diet-Induced Obese (DIO) mice	Significant glucose reduction at 10 mg/kg after 1 and 15 days of treatment.	Not explicitly reported in this model	[1]
OGTT in STZ-treated DIO mice	Significant reduction in glucose AUC at 30 mg/kg on days 1, 7, and 14.	Not explicitly reported in this model	[1]
OGTT in Zucker fa/fa rats	Normalization of blood glucose levels after 3 weeks of treatment.	Not explicitly reported in this model	[1]
OGTT in N-STZ-1.5 diabetic rats	Not explicitly reported in this model	Clear improvement in glucose tolerance and augmented insulin secretion (1-10 mg/kg).	[8][9]
Fasting Hyperglycemia in Zucker diabetic fatty (ZDF) rats	Not explicitly reported in this model	Significant augmentation of plasma insulin and reduction of fasting hyperglycemia (10 mg/kg).	[8][9]

Key Observations:

• LY2881835 has shown durable glucose control in both insulin-resistant (DIO mice, Zucker fa/fa rats) and insulin-deficient (STZ-treated DIO mice) models of type 2 diabetes.[1]

• The glucose-lowering effect of LY2881835 is GPR40-dependent, as it is absent in GPR40 knockout mice.[1]

• TAK-875 effectively improves glucose tolerance and enhances insulin secretion in diabetic rat models.[8][9]

• Importantly, TAK-875 did not induce hypoglycemia in fasted normal rats, highlighting the glucose-dependent nature of its action.[8][9]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of preclinical findings. Below are representative protocols for key in vitro and in vivo assays used to characterize GPR40 agonists.

In Vitro Calcium Mobilization Assay

This assay measures the increase in intracellular calcium concentration following receptor activation.

Workflow for in vitro calcium mobilization assay.

Protocol Details:

• Cell Culture: CHO-K1 or HEK293T cells stably expressing human GPR40 are cultured in appropriate media (e.g., Ham's F-12 or DMEM with 10% FBS).[10]

• Cell Plating: Cells are seeded into black-walled, clear-bottom 96-well plates and incubated overnight.[10]

• Dye Loading: The culture medium is replaced with a loading buffer containing a calcium-sensitive dye (e.g., Fluo-4 AM) and probenecid. The plate is then incubated in the dark at 37°C.[10]

• Compound Preparation: Serial dilutions of the test compounds are prepared in an appropriate assay buffer.

• Measurement: The cell plate is placed in a fluorescence plate reader. After establishing a baseline fluorescence, the compound solutions are added, and the change in fluorescence is monitored over time.[10]

In Vivo Oral Glucose Tolerance Test (OGTT)

The OGTT is a standard procedure to assess glucose tolerance and the effect of a compound on glucose metabolism in vivo.

Workflow for in vivo oral glucose tolerance test.

Protocol Details:

• Animal Acclimation and Fasting: Rodents are acclimated to the housing conditions and then fasted overnight before the experiment.

• Compound Administration: The test compound (LY2881835 or TAK-875) or vehicle is administered via oral gavage.

• Glucose Challenge: After a specific time (e.g., 60 minutes) to allow for compound absorption, a concentrated glucose solution is administered orally.[2]

• Blood Sampling: Blood samples are collected from the tail vein at various time points before and after the glucose challenge.

• Analysis: Blood glucose levels are measured immediately using a glucometer. Plasma insulin levels can be determined later using methods like ELISA. The area under the curve (AUC) for glucose and insulin is calculated to assess the compound's effect.

Conclusion

Both LY2881835 and TAK-875 are potent GPR40 agonists that demonstrated significant glucose-lowering efficacy in preclinical models of type 2 diabetes. Their primary mechanism of action involves the potentiation of glucose-stimulated insulin secretion through the Gq-PLC-IP3 pathway in pancreatic β-cells. While both compounds showed promise, the case of TAK-875 underscores the importance of thorough safety and toxicity profiling, as its development was halted due to hepatotoxicity.[3] The preclinical data for LY2881835 suggests a profile of a potent and durable glucose-lowering agent with a potential for biased agonism, which may have implications for its overall therapeutic profile. This comparative guide highlights the key preclinical attributes of these two GPR40 agonists, providing a valuable resource for researchers in the field of diabetes drug discovery.

References

• 1. A selective GPR40 (FFAR1) agonist LY2881835 provides immediate and durable glucose control in rodent models of type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of TAK-875: A Potent, Selective, and Orally Bioavailable GPR40 Agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. GPR40 (FFAR1) – Combined Gs and Gq signaling in vitro is associated with robust incretin secretagogue action ex vivo and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. TAK-875, an orally available G protein-coupled receptor 40/free fatty acid receptor 1 agonist, enhances glucose-dependent insulin secretion and improves both postprandial and fasting hyperglycemia in type 2 diabetic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

Validating GPR40 as the Target of LY2881835: A Comparative Guide

LY2881835 is a potent and selective agonist of G protein-coupled receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1).[1][2] GPR40 is highly expressed in pancreatic β-cells and plays a crucial role in glucose-dependent insulin secretion (GDIS), making it an attractive therapeutic target for type 2 diabetes.[3][4] The validation of GPR40 as the direct target of LY2881835 is supported by a robust body of preclinical evidence, including binding affinity studies, functional signaling assays, and in vivo experiments in wild-type and GPR40 knockout animal models.[1][5]

Comparative In Vitro Activity

The interaction of LY2881835 with GPR40 has been characterized through various in vitro assays, demonstrating high binding affinity and potent agonistic activity. A comparison with other known GPR40 agonists, such as TAK-875, highlights the distinct pharmacological profile of LY2881835.

Compound	Binding Affinity (Ki, nM) Human GPR40	Calcium Flux (EC50, nM) Human GPR40	β-Arrestin Recruitment (EC50, nM) Human GPR40	β-Arrestin Recruitment (EC50, nM) Mouse GPR40	β-Arrestin Recruitment (EC50, nM) Rat GPR40
LY2881835	4.7[1]	164 (62% partial agonist)[1]	Potent full agonist[1]	Potent full agonist[1]	Potent full agonist[1]
TAK-875	-	-	-	-	-
AMG 837	-	120 (29% partial agonist)[6]	-	-	-

Note: Dashes indicate data not available in the provided search results.

GPR40 Signaling Pathway

Activation of GPR40 by an agonist like LY2881835 initiates a well-defined signaling cascade. GPR40 is predominantly coupled to the Gαq protein subunit.[1][3] Upon agonist binding, Gαq activates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, leading to the release of intracellular calcium (Ca2+).[1][7] This rise in intracellular calcium is a key trigger for the potentiation of glucose-dependent insulin secretion from pancreatic β-cells.[1] Some GPR40 agonists can also engage Gs-cAMP signaling and β-arrestin pathways, which may contribute to their overall efficacy.[3][8]

References

• 1. A selective GPR40 (FFAR1) agonist LY2881835 provides immediate and durable glucose control in rodent models of type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. A selective GPR40 (FFAR1) agonist LY2881835 provides immediate and durable glucose control in rodent models of type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A Potent Class of GPR40 Full Agonists Engages the EnteroInsular Axis to Promote Glucose Control in Rodents | PLOS One [journals.plos.org]
• 7. Frontiers | Learn from failures and stay hopeful to GPR40, a GPCR target with robust efficacy, for therapy of metabolic disorders [frontiersin.org]
• 8. GPR40 (FFAR1) – Combined Gs and Gq signaling in vitro is associated with robust incretin secretagogue action ex vivo and in vivo - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Synthetic GPR40 Agonist LY2881835 and Endogenous Free Fatty Acids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the synthetic G protein-coupled receptor 40 (GPR40/FFAR1) agonist, LY2881835, and endogenous free fatty acids (FFAs). GPR40 has emerged as a promising therapeutic target for type 2 diabetes due to its role in potentiating glucose-stimulated insulin secretion (GSIS). This document outlines the key pharmacological differences and similarities between the synthetic ligand and the natural agonists of this receptor, supported by experimental data and detailed methodologies.

Introduction to GPR40 Agonists

GPR40, also known as Free Fatty Acid Receptor 1 (FFAR1), is predominantly expressed on pancreatic β-cells and enteroendocrine cells.[1] Its activation by medium and long-chain FFAs leads to an amplification of insulin secretion in a glucose-dependent manner, making it an attractive target for the development of new anti-diabetic drugs with a reduced risk of hypoglycemia.[2][3] LY2881835 is a potent and selective synthetic GPR40 agonist that has been developed for the treatment of type 2 diabetes.[4] Endogenous FFAs, such as palmitic acid, oleic acid, and linoleic acid, are the natural ligands for this receptor and play a physiological role in modulating insulin secretion.[2][3]

Quantitative Comparison of Agonist Properties

The following tables summarize the key quantitative parameters of LY2881835 and representative endogenous FFAs in activating GPR40.

Table 1: Binding Affinity and Potency of LY2881835 at Human GPR40

Parameter	Value	Assay Type	Reference
Binding Affinity (Ki)	4.7 nM	Radioligand Binding	[1]
Potency (EC50)	164 nM	Calcium Flux (FLIPR)	[1]
Efficacy	Partial Agonist (62%)	Calcium Flux (FLIPR)	[1]
Potency (EC50)	Full Agonist	β-Arrestin Recruitment	[1]

Table 2: Potency of Endogenous Free Fatty Acids at GPR40

Endogenous FFA	Potency (EC50)	Species/Cell Line	Reference
Long-Chain FFAs (general)	1 - 10 µM	Various	[3][5]
Oleic Acid	High Affinity	Rat	[3]
Palmitic Acid	Potentiates GSIS	Wild-type mouse islets	[2]
Linoleic Acid	Potentiates GSIS	Wild-type mouse islets	[2]
5,8,11-Eicosatriynoic Acid	pEC50 = 5.7	HEK293 cells	[No specific citation found in search]

Signaling Pathways: A Tale of Two Ligands

Both LY2881835 and endogenous FFAs primarily exert their effects through the Gαq signaling pathway upon binding to GPR40. This activation leads to the stimulation of phospholipase C (PLC), which in turn generates inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium stores, leading to an increase in cytosolic calcium concentration, a key signal for insulin granule exocytosis.

A significant distinction, however, lies in the ability of some synthetic agonists, including potent full agonists, to also engage the Gαs signaling pathway, leading to the production of cyclic AMP (cAMP). Endogenous FFAs have been shown to be Gq-biased and do not typically activate the Gs-cAMP pathway. This dual signaling capability of certain synthetic agonists may contribute to a more robust insulin secretagogue effect.

Caption: Comparative signaling of LY2881835 and Endogenous FFAs.

Experimental Methodologies

Detailed protocols for key in vitro assays used to characterize and compare GPR40 agonists are provided below.

Experimental Workflow

The general workflow for comparing GPR40 agonists involves a series of in vitro assays to determine binding affinity, potency, and efficacy, followed by ex vivo experiments using isolated pancreatic islets to confirm effects on insulin secretion.

References

• 1. benchchem.com [benchchem.com]
• 2. Selective Small-Molecule Agonists of G Protein–Coupled Receptor 40 Promote Glucose-Dependent Insulin Secretion and Reduce Blood Glucose in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Activation of GPR40 as a Therapeutic Target for the Treatment of Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Free fatty acid receptor 1 (GPR40) agonists containing spirocyclic periphery inspired by LY2881835 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. GPR40 is Necessary but not Sufficient for Fatty-Acid Stimulation of Insulin Secretion in Vivo - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Examination of LY2881835 and Other Antidiabetic Therapies: An Indirect Comparative Analysis

An in-depth guide for researchers and drug development professionals, this report provides a comparative overview of the preclinical GPR40 agonist LY2881835 against established diabetes mellitus therapies. Due to the absence of direct head-to-head clinical trials for LY2881835, this guide utilizes preclinical data for LY2881835 and clinical findings for the GPR40 agonist class, represented by fasiglifam (TAK-875), to draw indirect comparisons with leading diabetes drugs, including sodium-glucose co-transporter-2 (SGLT2) inhibitors, dipeptidyl peptidase-4 (DPP-4) inhibitors, glucagon-like peptide-1 (GLP-1) receptor agonists, and sulfonylureas.

Executive Summary

LY2881835 is a potent and selective G protein-coupled receptor 40 (GPR40) agonist that has demonstrated promising glucose-lowering effects in preclinical studies by enhancing glucose-dependent insulin secretion.[1][2] The GPR40 agonist class, exemplified by the clinical candidate fasiglifam (TAK-875), has shown comparable efficacy to the sulfonylurea glimepiride in reducing HbA1c and fasting plasma glucose, with a notably lower risk of hypoglycemia.[3] However, the development of fasiglifam was halted due to concerns about liver safety.[4][5][6] This guide provides a comprehensive analysis of the available data to contextualize the potential of GPR40 agonists like LY2881835 within the current landscape of diabetes treatment.

Mechanism of Action: GPR40 Agonism

GPR40, also known as Free Fatty Acid Receptor 1 (FFAR1), is predominantly expressed in pancreatic β-cells.[7][8] Activation of GPR40 by agonists like LY2881835 mimics the effects of endogenous long-chain free fatty acids, leading to the potentiation of glucose-stimulated insulin secretion (GSIS).[8] This glucose-dependent mechanism of action is a key differentiator from insulin secretagogues like sulfonylureas, suggesting a lower intrinsic risk of hypoglycemia. The signaling pathway involves the Gq protein, leading to the activation of phospholipase C (PLC) and subsequent increases in intracellular inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG), which ultimately augment insulin release.[8]

GPR40 Agonist Signaling Pathway

Preclinical Efficacy of LY2881835

Preclinical studies in rodent models of type 2 diabetes have demonstrated the glucose-lowering capabilities of LY2881835.

Key Findings:

• Glucose-Dependent Insulin Secretion: LY2881835 significantly increased insulin secretion in primary islets from wild-type mice in the presence of high glucose, but not in islets from GPR40 knockout mice, confirming its target specificity.[1]

• Improved Glucose Tolerance: Acute oral administration of LY2881835 improved glucose tolerance in oral glucose tolerance tests (OGTTs) in wild-type mice but not in GPR40 knockout mice.[1]

• Durable Glucose Control: In a 14-day study in diet-induced obese (DIO) mice, a model of early-stage type 2 diabetes, daily oral administration of 10 mg/kg LY2881835 resulted in significant reductions in glucose levels during OGTTs on both day 1 and day 15, with no evidence of hypoglycemia.[1][2]

• Efficacy in a Late-Stage Diabetes Model: In streptozotocin (STZ)-treated DIO mice, a model of late-stage type 2 diabetes with reduced pancreatic insulin content, LY2881835 significantly reduced glucose area under the curve (AUC) during OGTTs.[2]

Preclinical Model	Drug/Dose	Key Efficacy Outcome	Reference
Diet-Induced Obese (DIO) Mice	LY2881835 (10 mg/kg)	Significant reduction in glucose levels during OGTT on days 1 and 15.	[1][2]
Zucker fa/fa Rats	LY2881835	Normalization of blood glucose levels after 3 weeks of treatment.	[2]
STZ-Treated DIO Mice	LY2881835	Significant reduction in glucose AUC during OGTTs on days 1, 7, and 14.	[2]

Indirect Clinical Performance Comparison

The following tables provide a comparative summary of the clinical performance of the GPR40 agonist class (represented by fasiglifam) and other major classes of antidiabetic drugs.

Efficacy Comparison

Drug Class	Representative Drug(s)	Monotherapy HbA1c Reduction (%)	Effect on Body Weight	Reference(s)
GPR40 Agonist	Fasiglifam (TAK-875)	-0.65 to -1.12	Neutral	[3]
Biguanide	Metformin	-1.0 to -1.5	Neutral/Slight reduction	[9]
SGLT2 Inhibitor	Canagliflozin	-0.63 to -1.16	Reduction (-2.2 to -3.3 kg)	[10][11]
DPP-4 Inhibitor	Sitagliptin	-0.62 to -0.65	Neutral	[12][13]
GLP-1 Receptor Agonist	Semaglutide (oral)	-0.61 to -1.12 (vs. placebo)	Reduction (-2.4 to -4.4 kg)	[14][15]
Sulfonylurea	Glimepiride	-1.05 to -1.4	Increase (~1.3 kg)	[3][9][16]

Safety and Tolerability Comparison

Drug Class	Representative Drug(s)	Risk of Hypoglycemia	Common Adverse Events	Reference(s)
GPR40 Agonist	Fasiglifam (TAK-875)	Low (similar to placebo)	Generally well-tolerated; liver safety concerns led to discontinuation.	[3][4][5]
Biguanide	Metformin	Low	Gastrointestinal (diarrhea, nausea)	[9]
SGLT2 Inhibitor	Canagliflozin	Low	Genital mycotic infections, urinary tract infections, osmotic diuresis-related events.	[10]
DPP-4 Inhibitor	Sitagliptin	Low	Generally well-tolerated; mild gastrointestinal disturbances.	[17][18]
GLP-1 Receptor Agonist	Semaglutide (oral)	Low	Gastrointestinal (nausea, vomiting, diarrhea)	[14][15]
Sulfonylurea	Glimepiride	High	Hypoglycemia, weight gain.	[3][16]

Experimental Protocols

Preclinical: Oral Glucose Tolerance Test (OGTT) in Mice with LY2881835

Objective: To assess the effect of LY2881835 on glucose tolerance in a rodent model of type 2 diabetes.

Methodology:

• Animal Model: Diet-induced obese (DIO) mice, a model for insulin resistance.[1]

• Acclimatization: Animals are acclimatized to the housing conditions for a specified period before the experiment.

• Fasting: Mice are fasted for 4-6 hours with free access to water.[19]

• Baseline Blood Glucose: A baseline blood sample is collected from the tail vein to measure fasting blood glucose levels (t=0).[20]

• Drug Administration: LY2881835 (e.g., 10 mg/kg) or vehicle is administered orally via gavage.[1]

• Glucose Challenge: 60 minutes after drug administration, a glucose solution (1-2 g/kg body weight) is administered orally.[19][20]

• Blood Sampling: Blood samples are collected from the tail vein at various time points post-glucose administration (e.g., 15, 30, 60, 90, and 120 minutes).[20]

• Analysis: Blood glucose levels are measured at each time point. The area under the curve (AUC) for glucose is calculated to determine the overall glucose excursion.

Oral Glucose Tolerance Test (OGTT) Workflow

Clinical: Phase II Trial of a GPR40 Agonist (TAK-875)

Objective: To assess the efficacy and safety of the GPR40 agonist TAK-875 in patients with type 2 diabetes.[3]

Methodology:

• Study Design: A randomized, double-blind, placebo- and active-comparator-controlled trial.[3]

• Patient Population: Outpatients with type 2 diabetes inadequately controlled with diet and exercise or metformin.[3]

• Randomization: Patients are randomly assigned to receive once-daily treatment with various doses of TAK-875, placebo, or an active comparator (e.g., glimepiride 4 mg) for a defined period (e.g., 12 weeks).[3]

• Primary Endpoint: The primary outcome is the change in HbA1c from baseline to the end of the treatment period.[3]

• Secondary Endpoints: These may include changes in fasting plasma glucose, body weight, and the incidence of adverse events, particularly hypoglycemia.

• Data Analysis: Efficacy is analyzed in the intent-to-treat population. Statistical tests are used to compare the changes in efficacy parameters between the treatment groups.[3]

Conclusion

LY2881835, as a representative of the GPR40 agonist class, shows significant promise in preclinical models, offering potent glucose-lowering effects with a potentially low risk of hypoglycemia due to its glucose-dependent mechanism of action. The clinical data for other GPR40 agonists, such as fasiglifam, support this potential, demonstrating efficacy comparable to established therapies like sulfonylureas but with a better safety profile concerning hypoglycemia.

However, the termination of fasiglifam's development due to liver safety concerns highlights a critical area for evaluation for any new GPR40 agonist, including LY2881835. Further clinical development and long-term safety studies would be necessary to fully elucidate the therapeutic potential and risk-benefit profile of LY2881835 in the management of type 2 diabetes. This indirect comparison suggests that if the safety profile is favorable, GPR40 agonists could offer a valuable therapeutic option, particularly for patients in whom hypoglycemia is a significant concern.

References

• 1. A selective GPR40 (FFAR1) agonist LY2881835 provides immediate and durable glucose control in rodent models of type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A selective GPR40 (FFAR1) agonist LY2881835 provides immediate and durable glucose control in rodent models of type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. TAK-875 versus placebo or glimepiride in type 2 diabetes mellitus: a phase 2, randomised, double-blind, placebo-controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Efficacy and safety of fasiglifam (TAK-875), a G protein-coupled receptor 40 agonist, in Japanese patients with type 2 diabetes inadequately controlled by diet and exercise: a randomized, double-blind, placebo-controlled, phase III trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Long-term safety and efficacy of fasiglifam (TAK-875), a G-protein-coupled receptor 40 agonist, as monotherapy and combination therapy in Japanese patients with type 2 diabetes: a 52-week open-label phase III study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. GPR40 - Proteopedia, life in 3D [proteopedia.org]
• 9. accessdata.fda.gov [accessdata.fda.gov]
• 10. Efficacy and safety of canagliflozin in patients with type 2 diabetes: A meta-analysis of randomized controlled trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Efficacy and safety of canagliflozin monotherapy in subjects with type 2 diabetes mellitus inadequately controlled with diet and exercise - PMC [pmc.ncbi.nlm.nih.gov]
• 12. diabetesjournals.org [diabetesjournals.org]
• 13. A randomized clinical trial of the safety and efficacy of sitagliptin in patients with type 2 diabetes mellitus inadequately controlled by acarbose alone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Efficacy, safety and cardiovascular outcomes of once‐daily oral semaglutide in patients with type 2 diabetes: The PIONEER programme - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Efficacy and Safety of Oral Semaglutide in the Treatment of Type 2 Diabetes: A Meta-Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Glimepiride: evidence-based facts, trends, and observations - PMC [pmc.ncbi.nlm.nih.gov]
• 17. What clinical trials have been conducted for Sitagliptin? [synapse.patsnap.com]
• 18. Safety and tolerability of sitagliptin in clinical studies: a pooled analysis of data from 10,246 patients with type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Oral Glucose Tolerance Test in Mouse [protocols.io]
• 20. vmmpc.org [vmmpc.org]

A Guide to the Preclinical Profile of LY2881835: A GPR40 Agonist

A Note on Reproducibility: An extensive search of publicly available scientific literature did not yield independent studies from laboratories other than the originating institution, Lilly Research Laboratories, that have investigated the effects of LY2881835. Consequently, a direct comparison of the reproducibility of its effects across different labs is not feasible at this time. This guide, therefore, serves as a comprehensive summary of the key preclinical findings and methodologies reported by the developing institution, providing a baseline for future independent validation.

Introduction

LY2881835 is a potent and selective agonist for the G-protein coupled receptor 40 (GPR40), also known as the free fatty acid receptor 1 (FFAR1).[1][2] GPR40 is highly expressed in pancreatic β-cells and plays a role in amplifying insulin secretion in the presence of elevated glucose levels.[3][4][5] As such, GPR40 agonists like LY2881835 have been investigated as potential therapeutic agents for type 2 diabetes mellitus.[1][2] Preclinical studies have demonstrated that LY2881835 can lead to dose-dependent reductions in glucose levels and increases in insulin and GLP-1 secretion.[2][3][4][5] This guide consolidates the available quantitative data, experimental protocols, and signaling pathway information for LY2881835 to serve as a resource for researchers, scientists, and drug development professionals.

Quantitative Data Summary

The following tables summarize the key in vitro and in vivo pharmacological data for LY2881835 as reported in the initial preclinical studies.

Table 1: In Vitro Activity of LY2881835

Assay	Species	Target	Value	Unit
Binding Affinity (Ki)	Human	GPR40	4.7	nmol/L
Calcium Flux (EC50)	Human	GPR40	164	nmol/L
β-arrestin Recruitment	Human	GPR40	Potent Full Agonist	-
β-arrestin Recruitment	Mouse	GPR40	Potent Full Agonist	-
β-arrestin Recruitment	Rat	GPR40	Potent Full Agonist	-

Data sourced from a study by Chen et al.[1]

Table 2: In Vivo Efficacy of LY2881835 in Rodent Models

Model	Species	Test	Dose (mg/kg)	Effect
Normal ICR Mice	Mouse	IPGTT	0.3, 1, 3, 10	Dose-dependent enhancement in insulin secretion[1]
Wild-Type Mice	Mouse	OGTT	30	Significant glucose lowering[1]
GPR40 KO Mice	Mouse	OGTT	30	No effect on glucose levels[1]
DIO Mice	Mouse	OGTT	10	Significant reduction in postprandial glucose[1]
Zucker fa/fa Rats	Rat	OGTT	-	Continued glucose lowering efficacy over 21 days[1]

IPGTT: Intraperitoneal Glucose Tolerance Test; OGTT: Oral Glucose Tolerance Test; DIO: Diet-Induced Obese; KO: Knockout.[1]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following are summaries of key experimental protocols used in the preclinical evaluation of LY2881835.

GPR40-Mediated Insulin Secretion in Mouse Primary Islets

• Islet Isolation: Primary islets are isolated from GPR40 wild-type (WT) and knockout (KO) mice.

• Culture Conditions: Islets are cultured with LY2881835 in the presence of either low (2.8 mmol/L) or high (11.2 mmol/L) glucose concentrations.

• Measurement: Insulin secretion into the culture medium is measured to determine the effect of LY2881835 under different glucose conditions and its dependence on GPR40.

• Key Finding: Enhanced insulin secretion was observed in islets from WT mice only in the presence of high glucose, and this effect was absent in islets from GPR40 KO mice, demonstrating a glucose-dependent and GPR40-mediated mechanism.[1]

In Vivo Glucose Tolerance Tests

Intraperitoneal Glucose Tolerance Test (IPGTT) in ICR Mice:

• Animals: Normal male ICR mice are used.

• Compound Administration: LY2881835 is administered orally at doses of 0.3, 1, 3, and 10 mg/kg.

• Glucose Challenge: Sixty minutes after compound administration, an intraperitoneal injection of glucose is given.

• Blood Sampling: Blood samples are collected at 0, 3, 6, and 15 minutes post-glucose challenge to measure insulin levels.

• Outcome: This test evaluates the effect of LY2881835 on insulin secretion in response to a glucose load.[1]

Oral Glucose Tolerance Test (OGTT) in GPR40 WT and KO Mice:

• Animals: GPR40 WT and KO mice are used.

• Compound Administration: LY2881835 is administered orally at a dose of 30 mg/kg.

• Glucose Challenge: Sixty minutes after compound administration, an oral gavage of glucose is given.

• Blood Sampling: Blood samples are collected at various time points to measure glucose levels.

• Outcome: This experiment is designed to confirm that the glucose-lowering effect of LY2881835 is mediated through GPR40.[1]

Signaling Pathways and Experimental Workflows

Visual diagrams can aid in understanding complex biological processes and experimental designs. The following diagrams were generated using the Graphviz DOT language.

Caption: GPR40 signaling pathway activated by LY2881835.

Caption: Experimental workflow for an Oral Glucose Tolerance Test (OGTT).

References

• 1. A selective GPR40 (FFAR1) agonist LY2881835 provides immediate and durable glucose control in rodent models of type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. The Discovery, Preclinical, and Early Clinical Development of Potent and Selective GPR40 Agonists for the Treatment of Type 2 Diabetes Mellitus (LY2881835, LY2922083, and LY2922470) - PubMed [pubmed.ncbi.nlm.nih.gov]

A Preclinical Comparative Guide to GPR40 Agonists: LY2881835, LY2922083, and LY2922470

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed preclinical comparison of three GPR40 (G-protein coupled receptor 40) agonists: LY2881835, LY2922083, and LY2922470. These compounds, developed by Eli Lilly and Company, represent a class of potential therapeutics for type 2 diabetes mellitus. Their mechanism of action centers on the potentiation of glucose-stimulated insulin secretion (GSIS) and the secretion of glucagon-like peptide-1 (GLP-1), offering a glucose-dependent means of managing hyperglycemia.[1][2]

Mechanism of Action

LY2881835, LY2922083, and LY2922470 are all potent and selective agonists of GPR40, also known as Free Fatty Acid Receptor 1 (FFAR1).[1][2] GPR40 is highly expressed in pancreatic β-cells.[1][2] Upon agonist binding, GPR40 couples to the Gαq protein subunit, initiating a signaling cascade that results in the amplification of insulin secretion, but only in the presence of elevated glucose levels.[1][2] This glucose-dependent activity is a key advantage, as it minimizes the risk of hypoglycemia, a common side effect of some other diabetes therapies.

Quantitative Data Summary

The following tables summarize the available preclinical data for LY2881835, LY2922083, and LY2922470, compiled from various studies. It is important to note that direct head-to-head comparative data from a single comprehensive study is not fully available in the public domain. The primary source for such a comparison, a 2016 publication by Hamdouchi et al. in the Journal of Medicinal Chemistry, is referenced, though complete data tables from this specific publication were not accessible.

Table 1: In Vitro Pharmacology of GPR40 Agonists

Compound	Assay	Species	Target	Parameter	Value	Reference
LY2881835	Radioligand Binding	Human	GPR40	Kᵢ	4.7 nM	[Chen et al., 2017]
Calcium Flux	Human	GPR40	EC₅₀	164 nM	[Chen et al., 2017]
β-Arrestin Recruitment	Human	GPR40	EC₅₀	8.7 nM	[Chen et al., 2017]
β-Arrestin Recruitment	Mouse	GPR40	EC₅₀	0.85 nM	[Chen et al., 2017]
β-Arrestin Recruitment	Rat	GPR40	EC₅₀	2.0 nM	[Chen et al., 2017]
LY2922083	-	-	-	-	Data not available	-
LY2922470	Calcium Flux	Human	GPR40	EC₅₀	7 nM	[Cayman Chemical]
Calcium Flux	Mouse	GPR40	EC₅₀	1 nM	[Cayman Chemical]
Calcium Flux	Rat	GPR40	EC₅₀	3 nM	[Cayman Chemical]

Table 2: In Vivo Efficacy of GPR40 Agonists

Compound	Animal Model	Dosing	Key Findings	Reference
LY2881835	Diet-Induced Obese (DIO) Mice	10 mg/kg, oral, daily for 14 days	Significant reduction in glucose levels during OGTT.	[Chen et al., 2017]
Zucker fa/fa Rats	1 mg/kg, oral, daily for 21 days	Normalization of blood glucose levels during OGTT.	[Chen et al., 2017]
LY2922083	-	-	Potent, efficacious, and durable dose-dependent reductions in glucose levels.	[Hamdouchi et al., 2016]
LY2922470	Fasted Mice	30 mg/kg	Increased blood levels of GLP-1.	[Cayman Chemical]
Mouse model of ischemia-reperfusion injury	10, 20, or 40 mg/kg	Decreased cerebral infarct area.	[Cayman Chemical]

Signaling Pathway and Experimental Workflow

To visually represent the underlying biological processes and the research methodology, the following diagrams are provided.

Caption: GPR40 signaling pathway in pancreatic β-cells.

Caption: High-level preclinical experimental workflow.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols are based on standard procedures used in the field for evaluating GPR40 agonists.

Radioligand Binding Assay

This assay is performed to determine the binding affinity (Kᵢ) of the compounds for the GPR40 receptor.

• Cell Membranes: Crude cell surface membranes are prepared from HEK293 cells stably expressing recombinant human GPR40.

• Radioligand: A tritiated GPR40 agonist, such as [³H]-TAK-875, is used as the radioligand.

• Procedure:

  • Cell membranes are incubated with the radioligand and varying concentrations of the test compound (LY2881835, LY2922083, or LY2922470).

  • The mixture is incubated to allow binding to reach equilibrium.

  • The bound and free radioligand are separated by rapid filtration through a glass fiber filtermat.

  • The amount of radioactivity trapped on the filter, representing the bound radioligand, is quantified using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined. The Kᵢ value is then calculated using the Cheng-Prusoff equation.

Calcium Flux Assay

This functional assay measures the ability of the compounds to activate GPR40 and trigger an increase in intracellular calcium concentration.

• Cells: HEK293 cells stably expressing human, mouse, or rat GPR40 are used.

• Reagents: A calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) is loaded into the cells.

• Procedure:

  • Cells are seeded in a microplate and loaded with the calcium-sensitive dye.

  • The baseline fluorescence is measured.

  • The test compound at various concentrations is added to the wells.

  • The change in fluorescence intensity, which is proportional to the increase in intracellular calcium, is monitored over time using a fluorescence plate reader.

• Data Analysis: The concentration of the compound that produces 50% of the maximal response (EC₅₀) is calculated.

β-Arrestin Recruitment Assay

This assay determines if the GPR40 activation by the test compounds leads to the recruitment of β-arrestin, an important protein in GPCR signaling and regulation.

• Assay Principle: This assay often utilizes enzyme fragment complementation technology (e.g., DiscoveRx PathHunter). Cells are engineered to express a GPR40-ProLink fusion protein and a β-arrestin-Enzyme Acceptor fusion protein. Agonist-induced recruitment of β-arrestin to the receptor brings the two enzyme fragments together, forming an active enzyme that generates a chemiluminescent signal.

• Procedure:

  • Engineered cells are plated in a microplate.

  • The test compound at various concentrations is added.

  • After an incubation period, a substrate for the complemented enzyme is added.

  • The chemiluminescent signal is measured using a luminometer.

• Data Analysis: The EC₅₀ value, representing the concentration of the compound that elicits 50% of the maximal β-arrestin recruitment, is determined.

Oral Glucose Tolerance Test (OGTT)

The OGTT is a standard in vivo model to evaluate the effect of a compound on glucose disposal in animal models of type 2 diabetes.

• Animal Models: Commonly used models include diet-induced obese (DIO) mice and Zucker fa/fa rats, which exhibit insulin resistance and hyperglycemia.

• Procedure:

  • Animals are fasted overnight.

  • A baseline blood glucose measurement is taken.

  • The test compound or vehicle is administered orally.

  • After a specific time (e.g., 60 minutes), a bolus of glucose is administered orally.

  • Blood glucose levels are measured at various time points (e.g., 15, 30, 60, 90, and 120 minutes) after the glucose challenge.

• Data Analysis: The area under the curve (AUC) for blood glucose concentration over time is calculated. A reduction in the glucose AUC in the compound-treated group compared to the vehicle-treated group indicates improved glucose tolerance.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. The Discovery, Preclinical, and Early Clinical Development of Potent and Selective GPR40 Agonists for the Treatment of Type 2 Diabetes Mellitus (LY2881835, LY2922083, and LY2922470) - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of LY2881835: A GPR40 Agonist for Glucose-Dependent Insulin Secretion

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the G protein-coupled receptor 40 (GPR40) agonist, LY2881835, with an alternative class of insulin secretagogues, the GPR119 agonists. The focus is on the primary mechanism of action: glucose-dependent insulin secretion (GDIS). This document summarizes key preclinical data, outlines experimental methodologies, and visualizes the distinct signaling pathways to aid in the objective evaluation of these therapeutic approaches for type 2 diabetes.

Performance Comparison: GPR40 vs. GPR119 Agonists

The primary distinction between LY2881835 (a GPR40 agonist) and GPR119 agonists lies in their signaling pathways, which ultimately converge on the potentiation of insulin secretion from pancreatic β-cells in a glucose-dependent manner.[1] This glucose dependency is a critical feature, as it minimizes the risk of hypoglycemia, a significant side effect associated with some traditional diabetes therapies.[2]

LY2881835 acts as a potent and selective agonist for GPR40 (also known as Free Fatty Acid Receptor 1 or FFAR1).[1] Its activation of GPR40 has been shown to lead to robust, dose-dependent reductions in glucose levels and significant increases in insulin and GLP-1 secretion in preclinical models.[3][4][5]

GPR119 agonists represent another class of agents that stimulate GDIS.[6] These compounds also promote the release of incretin hormones like glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic peptide (GIP) from enteroendocrine cells in the gut.[1] This dual action of directly stimulating insulin secretion and enhancing incretin release provides a multifaceted approach to glycemic control.[2][6]

The following table summarizes key preclinical data for LY2881835 and representative GPR119 agonists. It is important to note that direct head-to-head studies are limited, and experimental conditions may vary between studies.

Parameter	LY2881835 (GPR40 Agonist)	Representative GPR119 Agonists (e.g., MBX-2982, PSN821)
Mechanism of Action	Selective GPR40 agonist	Selective GPR119 agonist
Primary Signaling Pathway	Gαq/11 → PLC → IP3 → ↑ [Ca2+]i	Gαs → Adenylyl Cyclase → ↑ cAMP
Effect on Insulin Secretion	Potentiation of glucose-stimulated insulin secretion	Potentiation of glucose-stimulated insulin secretion
In Vivo Efficacy (Rodent Models)	Dose-dependent glucose lowering in oral glucose tolerance tests (OGTT) (ED90 = 0.58 mg/kg in mouse IPGTT)[3]	Dose-dependent glucose lowering in OGTT (e.g., APD597 MED = 3 mg/kg in mice)
Effect on Incretin (GLP-1) Secretion	Significant increase in GLP-1 secretion[3][5]	Stimulation of GLP-1 and GIP secretion[1][2]
Hypoglycemia Risk	Low, due to glucose-dependent mechanism	Low, due to glucose-dependent mechanism

Signaling Pathways

The distinct signaling cascades initiated by GPR40 and GPR119 activation are visualized below.

Caption: GPR40 Signaling Pathway Activated by LY2881835.

Caption: GPR119 Signaling Pathway Activated by GPR119 Agonists.

Experimental Protocols

A fundamental assay to evaluate the glucose-dependent insulinotropic activity of compounds like LY2881835 is the Static Glucose-Stimulated Insulin Secretion (GSIS) Assay from Isolated Pancreatic Islets .

Objective: To measure the amount of insulin secreted from isolated pancreatic islets in response to different glucose concentrations in the presence or absence of a test compound.

Materials:

• Isolated pancreatic islets (e.g., from mouse, rat, or human donor)

• Krebs-Ringer Bicarbonate (KRB) buffer supplemented with bovine serum albumin (BSA)

• Glucose solutions (e.g., 2.8 mM for basal and 16.7 mM for stimulatory conditions)

• Test compound (e.g., LY2881835) dissolved in a suitable vehicle (e.g., DMSO)

• Insulin immunoassay kit (e.g., ELISA or RIA)

• 24-well culture plates

• Incubator (37°C, 5% CO2)

• Centrifuge

Procedure:

• Islet Preparation: After isolation, islets are cultured overnight to allow for recovery.

• Pre-incubation: Batches of size-matched islets (e.g., 10-15 islets per well in triplicate) are pre-incubated in KRB buffer with low glucose (e.g., 2.8 mM) for 1-2 hours at 37°C to allow them to equilibrate to a basal state.

• Incubation: The pre-incubation buffer is removed, and islets are incubated for a defined period (e.g., 60 minutes) at 37°C in KRB buffer containing:

  • Low glucose (e.g., 2.8 mM) + vehicle

  • Low glucose (e.g., 2.8 mM) + test compound

  • High glucose (e.g., 16.7 mM) + vehicle

  • High glucose (e.g., 16.7 mM) + test compound

• Supernatant Collection: Following incubation, the supernatant from each well is collected to measure secreted insulin.

• Insulin Content: To normalize secreted insulin to the total insulin content, the islets can be lysed (e.g., with acid-ethanol) to extract the remaining intracellular insulin.

• Insulin Measurement: The concentration of insulin in the supernatant and the islet lysate is quantified using an appropriate immunoassay.

• Data Analysis: Insulin secretion is typically expressed as a percentage of total insulin content or as ng of insulin per islet per hour. The fold-increase in insulin secretion at high glucose compared to low glucose, and the potentiation by the test compound, are key parameters for analysis.

Caption: Experimental Workflow for Static GSIS Assay.

References

• 1. Frontiers | Metabolic Functions of G Protein-Coupled Receptors and β-Arrestin-Mediated Signaling Pathways in the Pathophysiology of Type 2 Diabetes and Obesity [frontiersin.org]
• 2. erk12.com [erk12.com]
• 3. protocols.io [protocols.io]
• 4. researchgate.net [researchgate.net]
• 5. Glucose-Dependent Insulin Secretion in Pancreatic β-Cell Islets from Male Rats Requires Ca2+ Release via ROS-Stimulated Ryanodine Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

A Comparative Analysis of LY2881835 and Novel FFAR1 Modulators for Type 2 Diabetes

For Researchers, Scientists, and Drug Development Professionals

The free fatty acid receptor 1 (FFAR1), also known as G protein-coupled receptor 40 (GPR40), has emerged as a promising therapeutic target for type 2 diabetes (T2D). Activation of FFAR1 on pancreatic β-cells potentiates glucose-stimulated insulin secretion (GSIS), offering a mechanism for glucose control with a potentially low risk of hypoglycemia.[1][2][3] LY2881835 is a potent and selective FFAR1 agonist that has demonstrated significant glucose-lowering effects in preclinical models.[4][5][6][7] However, its development was halted due to adverse effects.[8] This guide provides a comparative benchmark of LY2881835 against other novel FFAR1 modulators, summarizing their pharmacological profiles and the experimental data that define their mechanisms of action.

Pharmacological Comparison of FFAR1 Modulators

The landscape of FFAR1 modulators includes compounds with varying mechanisms of action, from full agonists to partial agonists and ago-allosteric modulators. This diversity in pharmacology translates to different efficacy and signaling profiles. The following table summarizes the key quantitative data for LY2881835 and a selection of other notable FFAR1 modulators.

Compound	Mechanism of Action	Target	Binding Affinity (Ki, nM)	Potency (EC50, nM)	Efficacy (% of Max Response)	Key Findings
LY2881835	Agonist	Human FFAR1	4.7[9]	8.7 (β-arrestin)[9], 164 (Ca2+ flux)[9]	137% (β-arrestin)[9], 62% (Ca2+ flux)[9]	Showed durable glucose control in rodent models of T2D but development was halted due to adverse effects.[4][8]
Fasiglifam (TAK-875)	Ago-allosteric modulator	Human FFAR1	-	-	-	Potentiates insulin secretion in a glucose-dependent manner; development terminated due to liver safety concerns.[1][2][10]
AM-1638	Full Agonist	Human FFAR1	-	~2.8[11]	Higher efficacy than partial agonists like TAK-875.[11]	Robustly enhances GSIS in preclinical models.[11]
AMG-837	Partial Agonist	Human FFAR1	-	13.5 (Ca2+ mobilization)[12], 4.8 (insulin secretion in MIN6 cells)[12]	Partial agonist in calcium flux assays.[13]	Enhances insulin secretion and lowers glucose in rodents.[12][13]
TUG-424	Agonist	Human FFAR1	-	32[14][15]	-	Significantly increases GSIS at 100 nM.[14][15]

FFAR1 Signaling and Experimental Evaluation

Activation of FFAR1 by an agonist initiates a cascade of intracellular events that culminate in the potentiation of insulin secretion. The primary signaling pathway involves the Gq alpha subunit of the heterotrimeric G protein.

FFAR1 Signaling Pathway

Upon ligand binding, FFAR1 undergoes a conformational change, leading to the activation of Gq.[3][16] Activated Gq stimulates phospholipase C (PLC), which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[17] IP3 binds to its receptor on the endoplasmic reticulum, triggering the release of stored calcium ions (Ca2+) into the cytoplasm. The resulting increase in intracellular Ca2+ is a key signal for the fusion of insulin-containing granules with the plasma membrane and subsequent insulin exocytosis. DAG, in turn, activates protein kinase C (PKC), which can also contribute to the insulin secretion process.[17]

Figure 1: Simplified FFAR1 signaling pathway leading to insulin secretion.

Experimental Workflow for FFAR1 Modulator Evaluation

The characterization of novel FFAR1 modulators typically follows a standardized workflow to assess their potency, efficacy, selectivity, and in vivo activity.

Figure 2: General experimental workflow for the evaluation of FFAR1 modulators.

Detailed Experimental Protocols

1. Calcium Mobilization Assay

• Objective: To measure the increase in intracellular calcium concentration following FFAR1 activation.

• Methodology:

  • Cells stably expressing the human FFAR1 receptor (e.g., HEK293 or CHO cells) are seeded into 96-well plates.

  • The cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

  • The test compound is added to the wells at various concentrations.

  • The fluorescence intensity is measured over time using a fluorescence plate reader.

  • The increase in fluorescence, corresponding to the rise in intracellular calcium, is used to determine the EC50 and maximal efficacy of the compound.

2. Glucose-Stimulated Insulin Secretion (GSIS) Assay

• Objective: To assess the ability of a compound to potentiate insulin secretion from pancreatic β-cells in a glucose-dependent manner.

• Methodology:

  • Pancreatic islets are isolated from mice or rats.

  • The islets are pre-incubated in a low-glucose buffer (e.g., 2.8 mM glucose).

  • The islets are then incubated with a high-glucose buffer (e.g., 11.2 mM or 16.7 mM glucose) in the presence or absence of the test compound at various concentrations.

  • After a defined incubation period, the supernatant is collected, and the concentration of secreted insulin is measured using an ELISA or radioimmunoassay.

  • The potentiation of insulin secretion by the compound is calculated relative to the high-glucose control.

3. Radioligand Binding Assay

• Objective: To determine the binding affinity (Ki) of a compound for the FFAR1 receptor.

• Methodology:

  • Cell membranes expressing the FFAR1 receptor are prepared.

  • The membranes are incubated with a fixed concentration of a radiolabeled FFAR1 ligand (e.g., [3H]-labeled agonist) and varying concentrations of the unlabeled test compound.

  • The reaction is allowed to reach equilibrium.

  • The bound and free radioligand are separated by filtration.

  • The amount of bound radioactivity is measured using a scintillation counter.

  • The IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined and converted to a Ki value using the Cheng-Prusoff equation.

Logical Comparison of FFAR1 Modulator Classes

The choice of an FFAR1 modulator for therapeutic development depends on a careful consideration of its intended pharmacological profile. The diagram below illustrates the key distinctions between different classes of FFAR1 modulators.

Figure 3: Logical comparison of different classes of FFAR1 modulators.

Conclusion

LY2881835 represents a potent FFAR1 agonist that demonstrated promising preclinical efficacy. However, its clinical development, along with that of fasiglifam, was halted, highlighting the challenges in developing safe and effective FFAR1-targeting therapies. The continued exploration of novel modulators with diverse pharmacological profiles, such as full agonists, partial agonists, and ago-allosteric modulators, is crucial. A thorough understanding of their comparative pharmacology, as outlined in this guide, will be instrumental in guiding future drug discovery efforts to unlock the full therapeutic potential of FFAR1 for the treatment of type 2 diabetes.

References

• 1. A Novel Antidiabetic Drug, Fasiglifam/TAK-875, Acts as an Ago-Allosteric Modulator of FFAR1 | PLOS One [journals.plos.org]
• 2. go.drugbank.com [go.drugbank.com]
• 3. go.drugbank.com [go.drugbank.com]
• 4. A selective GPR40 (FFAR1) agonist LY2881835 provides immediate and durable glucose control in rodent models of type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. The Discovery, Preclinical, and Early Clinical Development of Potent and Selective GPR40 Agonists for the Treatment of Type 2 Diabetes Mellitus (LY2881835, LY2922083, and LY2922470) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. A selective GPR40 (FFAR1) agonist LY2881835 provides immediate and durable glucose control in rodent models of type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A novel free fatty acid receptor 1 (GPR40/FFAR1) agonist, MR1704, enhances glucose‐dependent insulin secretion and improves glucose homeostasis in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 11. medkoo.com [medkoo.com]
• 12. caymanchem.com [caymanchem.com]
• 13. AMG 837: a novel GPR40/FFA1 agonist that enhances insulin secretion and lowers glucose levels in rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. medchemexpress.com [medchemexpress.com]
• 15. Discovery of potent and selective agonists for the free fatty acid receptor 1 (FFA(1)/GPR40), a potential target for the treatment of type II diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Reactome | FFAR1:FFAR1 ligands activate Gq [reactome.org]
• 17. Fasiglifam (TAK‐875) has dual potentiating mechanisms via Gαq‐GPR40/FFAR1 signaling branches on glucose‐dependent insulin secretion - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of LY2881835: A Guide for Laboratory Professionals

For researchers and scientists handling LY2881835, a potent and selective GPR40 agonist used in type 2 diabetes research, proper disposal is a critical component of laboratory safety and environmental responsibility. While a specific Safety Data Sheet (SDS) for LY2881835 is not publicly available, this guide provides essential, step-by-step procedures for its safe handling and disposal based on general principles for research-grade chemical compounds. This information is intended to supplement, not replace, institution-specific and local regulations.

Immediate Safety and Handling Considerations

Before disposal, it is crucial to handle LY2881835 with appropriate care. As a bioactive small molecule, personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times. All handling of the solid compound or its solutions should be performed in a well-ventilated area, preferably a fume hood.

Step-by-Step Disposal Protocol

The proper disposal of LY2881835 and its associated waste is a multi-step process designed to minimize risk to personnel and the environment.

• Waste Segregation: At the point of generation, meticulously segregate all materials that have come into contact with LY2881835. This includes:

  • Unused or expired solid LY2881835.

  • Solutions containing LY2881835.

  • Contaminated consumables such as pipette tips, centrifuge tubes, and vials.

  • Contaminated personal protective equipment (PPE).

• Waste Collection and Containment:

  • Solid Waste: Collect all contaminated solid materials in a designated, leak-proof hazardous waste container. This container should be clearly labeled.

  • Liquid Waste: Dispose of solutions containing LY2881835 in a dedicated, sealed, and shatter-resistant hazardous liquid waste container. Do not pour any solution containing this compound down the drain.

  • Sharps: Any contaminated sharps, such as needles or broken glass, must be placed in a designated sharps container.

• Labeling: All waste containers must be clearly and accurately labeled. The label should include:

  • The words "Hazardous Waste."

  • The full chemical name: "LY2881835."

  • The primary hazards associated with the compound (e.g., "Bioactive," "Chemical Waste").

  • The date of accumulation.

• Storage: Store hazardous waste containers in a designated, secure, and well-ventilated area. This location should be away from general laboratory traffic and incompatible materials.

• Disposal: Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor. Adhere strictly to all institutional, local, state, and federal regulations.

Summary of Handling and Disposal Parameters

Parameter	Guideline
Personal Protective Equipment (PPE)	Safety glasses, chemical-resistant gloves, lab coat.
Handling Area	Well-ventilated area, preferably a certified chemical fume hood.
Solid Waste	Designated, labeled, leak-proof hazardous waste container.
Liquid Waste	Designated, labeled, sealed, shatter-resistant hazardous liquid waste container.
Sharps Waste	Designated, labeled sharps container.
Disposal Route	Through institutional EHS or a licensed hazardous waste contractor.

Experimental Protocol: Decontamination of Reusable Labware

For reusable glassware or equipment that has been contaminated with LY2881835, a thorough decontamination process is required before reuse.

• Initial Rinse: Triple-rinse the labware with a suitable solvent that can dissolve LY2881835, such as ethanol or acetone.

• Collect Rinsate: All rinsate from this process must be collected and disposed of as hazardous liquid waste.

• Standard Washing: Following the initial decontamination, the labware can be washed using standard laboratory procedures.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and logical flow for the proper disposal of LY2881835 and associated waste materials in a laboratory setting.

Caption: Logical workflow for the safe disposal of LY2881835 waste.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant disposal of LY2881835, fostering a secure research environment and upholding their commitment to environmental stewardship.

Essential Safety and Handling Protocols for LY2881835

Disclaimer: No specific Safety Data Sheet (SDS) for LY2881835 was publicly available at the time of this writing. The following guidance is based on best practices for handling potent, non-volatile, powdered chemical compounds in a laboratory setting and should be supplemented by a compound-specific risk assessment before any handling occurs.

LY2881835 is a potent and selective agonist of the G protein-coupled receptor 40 (GPR40) and is under investigation for its potential in treating type 2 diabetes mellitus.[1][2][3][4] Due to its potency, stringent handling procedures are necessary to ensure the safety of laboratory personnel. The primary routes of exposure are inhalation of the powder, dermal contact, and accidental ingestion.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment (PPE) strategy is critical to minimize exposure risk. The following table summarizes the recommended PPE for handling LY2881835.

PPE Category	Item	Specifications	Rationale
Hand Protection	Double Nitrile Gloves	Chemotherapy-grade, powder-free. The outer glove should extend over the gown sleeve.	Prevents skin absorption. Double gloving allows for immediate removal of the outer glove if contaminated.
Body Protection	Disposable Gown	Solid-front, back-closing, long-sleeved gown made of a low-permeability fabric (e.g., polyethylene-coated).	Protects skin and clothing from contamination. Must be discarded as hazardous waste after use.
Eye & Face Protection	Safety Goggles & Face Shield	ANSI Z87.1-compliant safety goggles. A full face shield should be worn over goggles when handling powder or solutions.	Protects against splashes and aerosolized particles.
Respiratory Protection	N95 Respirator (or higher)	NIOSH-approved N95 or higher-rated respirator.	Prevents inhalation of aerosolized powder.

Operational Plans: Step-by-Step Handling Procedures

1. Preparation and Weighing of the Compound:

• Step 1: Conduct all handling of powdered LY2881835 within a certified chemical fume hood or a ventilated balance enclosure to minimize inhalation exposure.

• Step 2: Before handling, ensure all necessary PPE is correctly donned.

• Step 3: Use disposable equipment (e.g., weigh boats, spatulas) whenever possible to avoid cross-contamination and simplify disposal.

• Step 4: Tare the balance with the weigh boat. Carefully transfer the desired amount of LY2881835 to the weigh boat, minimizing the creation of dust.

• Step 5: After weighing, securely cap the stock container and decontaminate the exterior with an appropriate solvent (e.g., 70% ethanol) before returning it to storage.

2. Solution Preparation:

• Step 1: Prepare solutions within the chemical fume hood.

• Step 2: Add the solvent to the weighed powder in the weigh boat or transfer the powder to a suitable container before adding the solvent.

• Step 3: Ensure the compound is fully dissolved before removing the solution from the fume hood.

• Step 4: Clearly label the container with the compound name, concentration, solvent, and date of preparation.

Disposal Plans

All materials that come into contact with LY2881835 are considered hazardous waste and must be disposed of according to institutional and local regulations.

Waste Type	Examples	Disposal Container	Disposal Method
Solid Waste	Gloves, gown, shoe covers, absorbent liners, weigh boats, pipette tips	Designated, sealed, and labeled hazardous waste container (e.g., yellow chemotherapy waste bin).	High-temperature incineration by a certified hazardous waste management company.
Liquid Waste	Unused or expired stock solutions, contaminated solvents	Labeled, leak-proof hazardous liquid waste container.	Incineration by a certified hazardous waste management company. DO NOT pour down the drain.
Sharps Waste	Needles and syringes used for in vivo studies	Puncture-proof, labeled sharps container for hazardous waste.	Autoclaving followed by incineration or as per institutional protocol for hazardous sharps.

Experimental Protocols

While a specific, detailed experimental protocol for LY2881835 is not provided in the search results, a general method for assessing the inhibitory activity of similar compounds involves measuring substrate phosphorylation. This can be achieved by adding serial dilutions of the compound to reaction mixtures and quantifying the incorporated radioactivity using a scintillation counter.

Visualizing the Safe Handling Workflow

The following diagram illustrates the procedural workflow for the safe handling of LY2881835.

Caption: Workflow for Safe Handling of LY2881835.

References

• 1. LY2881835 | GPR40激动剂 | MCE [medchemexpress.cn]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. pubs.acs.org [pubs.acs.org]